1,2,3-Trichlorobenzene

• CAS: 87-61-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1,2,3-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB), an organochlorine compound with the chemical formula C₆H₃Cl₃, is a significant substance in various industrial applications, including its use as a solvent and a chemical intermediate in the synthesis of dyes and pesticides.[1] A thorough understanding of its physical and chemical properties is paramount for ensuring safe handling, predicting its environmental fate, and for its application in scientific research and industrial processes. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of 1,2,3-trichlorobenzene, supported by detailed experimental protocols for the determination of these properties.

Physical Properties

1,2,3-Trichlorobenzene is a white crystalline solid with a characteristic sharp, chlorobenzene-like odor.[1][2] It is insoluble in water but soluble in various organic solvents such as ether and benzene.[3] The key physical properties of 1,2,3-trichlorobenzene are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₆H₃Cl₃	[2]
Molecular Weight	181.45 g/mol	[4]
Appearance	White crystalline solid/flakes	[2][3]
Odor	Sharp, chlorobenzene-like	[2]
Melting Point	51-55 °C (124-131 °F)	[3][4][5]
Boiling Point	218-219 °C (424-426 °F) at 760 mmHg	[3][4][5]
Density	1.4533 - 1.69 g/cm³	[2][3][5]
Vapor Pressure	0.07 mmHg at 25 °C	[3][4][5]
Vapor Density	6.25 - 6.3 (Air = 1)	[3][4][5]
Solubility in Water	Insoluble (0.02 g/L)	[2][5]
LogP (Octanol-Water Partition Coefficient)	4.05	[2][6]
Flash Point	112.7 - 127 °C (234.9 - 260.6 °F) (closed cup)	[3][4][6]
Autoignition Temperature	571 °C (1059.8 °F)	[3][4]
Henry's Law Constant	1.25 x 10⁻³ atm-m³/mol	[2]

Chemical Properties and Reactivity

1,2,3-Trichlorobenzene is a stable compound under normal temperatures and pressures.[3] However, it can undergo certain chemical reactions and decompositions under specific conditions.

• Reactivity with Oxidizing Agents : It can react with strong oxidizing agents.[3][7]

• Thermal Decomposition : When heated to decomposition, it emits toxic and corrosive fumes, including hydrogen chloride and phosgene.[2][6][7]

• Combustibility : It is a combustible material but does not ignite readily.[3]

• Hazardous Polymerization : Hazardous polymerization has not been reported.[3]

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physical and chemical properties of 1,2,3-Trichlorobenzene, based on internationally recognized guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point of 1,2,3-trichlorobenzene can be determined using the capillary method with a liquid bath or a metal block apparatus.[8][9][10][11]

Principle: A small, finely powdered sample of the substance is packed into a capillary tube and heated at a controlled rate. The temperatures at which the substance begins to melt and is completely molten are recorded as the melting range.

Apparatus:

• Melting point apparatus (e.g., Thiele tube with a liquid bath or a metal block heater).

• Thermometer with appropriate range and accuracy.

• Glass capillary tubes, sealed at one end.

Procedure:

• A small amount of 1,2,3-trichlorobenzene is finely powdered.

• The capillary tube is filled with the powdered sample to a height of 3-5 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a steady rate of 1-2 °C per minute.

• The temperature at which the first drop of liquid appears is recorded as the onset of melting.

• The temperature at which the last solid particle disappears is recorded as the end of melting.

• The melting range is reported. For a pure substance, this range is typically narrow.

Boiling Point Determination (OECD Guideline 103)

The boiling point can be determined by various methods, including ebulliometry, dynamic vapor pressure measurement, or the distillation method.[12][13][14][15]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus (Distillation Method):

• Distillation flask.

• Condenser.

• Receiving flask.

• Thermometer.

• Heating mantle.

Procedure:

• A measured volume of 1,2,3-trichlorobenzene is placed in the distillation flask along with boiling chips.

• The apparatus is assembled for simple distillation.

• The liquid is heated to a gentle boil.

• The temperature is recorded when the vapor condensation front is stable on the thermometer bulb and there is a steady rate of distillation.

• The atmospheric pressure is also recorded, and the boiling point is corrected to standard pressure if necessary.

Water Solubility (OECD Guideline 105)

The flask method is suitable for determining the water solubility of 1,2,3-trichlorobenzene, which is sparingly soluble.[1][16][17][18][19]

Principle: A sufficient amount of the test substance is agitated in water at a constant temperature for a period of time to reach saturation. The concentration of the substance in the aqueous phase is then determined analytically.

Apparatus:

• Flasks with stoppers.

• Constant temperature bath or shaker.

• Centrifuge (if necessary for phase separation).

• Analytical instrument for concentration measurement (e.g., Gas Chromatography).

Procedure:

• An excess amount of 1,2,3-trichlorobenzene is added to a known volume of distilled water in a flask.

• The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• After equilibration, the mixture is allowed to stand to separate the phases. If necessary, centrifugation is used to remove undissolved solid.

• A sample of the clear aqueous phase is carefully withdrawn.

• The concentration of 1,2,3-trichlorobenzene in the aqueous sample is determined using a suitable analytical method.

• The experiment is repeated to ensure the value is reproducible.

Vapor Pressure Determination (OECD Guideline 104)

For the vapor pressure range of 1,2,3-trichlorobenzene, the static method or the gas saturation method is appropriate.[2][5][6][7][20]

Principle (Static Method): The substance is introduced into a vacuum-sealed container, and the pressure exerted by the vapor in equilibrium with the solid or liquid is measured at a constant temperature.

Apparatus:

• Vapor pressure apparatus with a pressure gauge and a temperature-controlled sample chamber.

• Vacuum pump.

Procedure:

• A sample of 1,2,3-trichlorobenzene is placed in the sample chamber.

• The system is evacuated to remove air.

• The sample is brought to the desired temperature and allowed to equilibrate.

• The vapor pressure is read directly from the pressure gauge.

• Measurements are taken at several temperatures to establish the vapor pressure curve.

Partition Coefficient (n-octanol/water) Determination (OECD Guideline 107)

The shake flask method is the standard procedure for determining the LogP of substances like 1,2,3-trichlorobenzene.[3][21][22][23][24]

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. After equilibration, the concentration of the substance in each phase is measured, and the partition coefficient is calculated as the ratio of the concentrations.

Apparatus:

• Separatory funnels or centrifuge tubes with stoppers.

• Mechanical shaker.

• Centrifuge.

• Analytical instrument for concentration measurement.

Procedure:

• n-Octanol and water are mutually saturated before use.

• A known amount of 1,2,3-trichlorobenzene is dissolved in either n-octanol or water.

• A measured volume of this solution is placed in a separatory funnel with a measured volume of the other solvent.

• The funnel is shaken vigorously for a set period to allow for partitioning equilibrium to be reached.

• The two phases are separated by allowing them to stand or by centrifugation.

• The concentration of 1,2,3-trichlorobenzene in both the n-octanol and water phases is determined analytically.

• The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is typically expressed as logP.

Flash Point Determination (ASTM D93)

The Pensky-Martens closed-cup method is a standard procedure for determining the flash point of combustible liquids and solids.[4][25][26][27][28]

Principle: A sample is heated in a closed cup at a controlled rate. A small flame is periodically introduced into the vapor space above the sample. The flash point is the lowest temperature at which the vapors ignite to produce a brief flash.

Apparatus:

• Pensky-Martens closed-cup flash point tester.

• Thermometer.

• Stirrer.

Procedure:

• The sample cup is filled with 1,2,3-trichlorobenzene to the specified level.

• The lid is secured, and the sample is heated at a specified, constant rate while being stirred.

• At regular temperature intervals, the stirring is stopped, and the test flame is lowered into the vapor space.

• The observation of a distinct flash inside the cup is recorded as the flash point.

• The barometric pressure is recorded to correct the observed flash point to standard pressure.

Synthesis and Reactivity Pathways

The following diagrams illustrate the key synthesis and reactivity pathways of 1,2,3-trichlorobenzene.

Caption: Synthesis pathways for 1,2,3-Trichlorobenzene.

Caption: Reactivity and decomposition of 1,2,3-Trichlorobenzene.

Conclusion

This technical guide has provided a detailed summary of the physical and chemical properties of 1,2,3-trichlorobenzene, along with standardized experimental protocols for their determination. The data and methodologies presented herein are essential for professionals in research, development, and industrial settings to ensure the safe and effective use of this compound. A comprehensive understanding of these properties is crucial for risk assessment, process optimization, and environmental protection.

References

• 1. oecd.org [oecd.org]
• 2. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 3. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 4. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. laboratuar.com [laboratuar.com]
• 8. laboratuar.com [laboratuar.com]
• 9. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. lcslaboratory.com [lcslaboratory.com]
• 15. findit.southwales.ac.uk [findit.southwales.ac.uk]
• 16. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 17. oecd.org [oecd.org]
• 18. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 19. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 20. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 圖書 [books.google.com.hk]
• 21. oecd.org [oecd.org]
• 22. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 23. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 24. Partition coefficient: Shake bottle method according to OECD 107 - Analytice [analytice.com]
• 25. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 26. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-paar.com]
• 27. store.astm.org [store.astm.org]
• 28. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]

Synthesis of 1,2,3-Trichlorobenzene from Benzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthesis pathways for 1,2,3-trichlorobenzene originating from benzene. The document outlines direct and indirect methods, providing detailed experimental protocols, quantitative data on yields and isomer distributions, and visual representations of the synthetic routes to facilitate understanding and application in research and development.

Direct Chlorination of Benzene

The direct chlorination of benzene is a common industrial method for producing chlorinated benzene derivatives. However, this process typically yields a mixture of isomers, with the 1,2,4- and 1,3,5-isomers often being the major products. The formation of 1,2,3-trichlorobenzene is less favored due to the directing effects of the chlorine substituents on the benzene ring.

The reaction proceeds via electrophilic aromatic substitution, where chlorine, activated by a Lewis acid catalyst, attacks the benzene ring. Subsequent chlorination of monochlorobenzene and dichlorobenzene leads to the formation of trichlorobenzene isomers.

Isomer Distribution

The direct trichlorination of benzene generally results in a product mixture with a low percentage of the 1,2,3-isomer. A typical reaction product from the trichlorination of benzene contains approximately 90% 1,2,4-trichlorobenzene and about 10% 1,2,3-trichlorobenzene, with virtually no 1,3,5-trichlorobenzene formed.[1]

Chlorination of o-Dichlorobenzene

A more targeted approach to synthesizing 1,2,3-trichlorobenzene involves the chlorination of o-dichlorobenzene. This pathway also produces a mixture of trichlorobenzene isomers, primarily 1,2,3- and 1,2,4-trichlorobenzene, which can then be separated.

Experimental Protocol

The following protocol is adapted from established industrial processes for the chlorination of dichlorobenzenes.

Materials:

• o-Dichlorobenzene

• Anhydrous ferric chloride (FeCl₃)

• Chlorine gas (Cl₂)

• Sodium carbonate (Na₂CO₃) solution

• Water

Procedure:

• Introduce o-dichlorobenzene and a catalytic amount of anhydrous ferric chloride into a suitable reaction vessel equipped with a stirrer, gas inlet, and a condenser.

• Pass chlorine gas through the mixture while maintaining the reaction temperature between 40 and 50°C.

• Monitor the reaction progress by measuring the density of the reaction mixture or by gas chromatography until the desired degree of chlorination is achieved.

• Upon completion, neutralize the resulting mixture with a sodium carbonate solution to remove any residual hydrochloric acid.

• Wash the organic layer with water.

• The final product, a mixture of 1,2,3- and 1,2,4-trichlorobenzene, is then subjected to fractional distillation to separate the isomers.

Quantitative Data

Parameter	Value
Starting Material	o-Dichlorobenzene
Catalyst	Anhydrous Ferric Chloride
Reaction Temperature	40 - 50 °C
Primary Products	1,2,3-Trichlorobenzene and 1,2,4-Trichlorobenzene

Dehydrohalogenation of Benzene Hexachloride (BHC)

An indirect route to 1,2,3-trichlorobenzene from benzene involves the dehydrohalogenation of benzene hexachloride (BHC). BHC is produced by the photochlorination of benzene. The subsequent elimination of hydrogen chloride from BHC yields a mixture of trichlorobenzene isomers.

Synthesis of Benzene Hexachloride

Benzene hexachloride is synthesized by the addition of chlorine to benzene in the presence of sunlight or another source of UV light.[2]

Dehydrohalogenation Protocol

The dehydrohalogenation of BHC can be achieved using an alkaline medium.

Materials:

• Benzene hexachloride (BHC)

• Aqueous alkali or alkaline earth solution (e.g., sodium hydroxide)

Procedure:

• Treat benzene hexachloride with an aqueous alkaline solution.

• Heat the reaction mixture to facilitate the elimination of HCl.

• The resulting product is a mixture of trichlorobenzene isomers, which can be separated by fractional distillation.

Isomer Distribution

The dehydrohalogenation of BHC typically produces a mixture of trichlorobenzene isomers. The exact composition can vary depending on the reaction conditions.

Synthesis via Sandmeyer-Type Reaction

Proposed Experimental Workflow

• Nitration of o-Dichlorobenzene: o-Dichlorobenzene is nitrated to form a mixture of dichloronitrobenzene isomers.

• Reduction to 2,3-Dichloroaniline: The nitro group of the desired 2,3-dichloronitrobenzene isomer is reduced to an amine to yield 2,3-dichloroaniline.

• Diazotization: 2,3-Dichloroaniline is treated with a source of nitrous acid (e.g., sodium nitrite in the presence of a strong acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Sandmeyer Reaction: The diazonium salt is then reacted with a copper(I) chloride solution to replace the diazonium group with a chlorine atom, yielding 1,2,3-trichlorobenzene.

Synthesis Pathway Diagrams

Figure 1: Direct and o-Dichlorobenzene Chlorination Pathways.

References

• 1. US5180862A - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 2. byjus.com [byjus.com]

An In-Depth Technical Guide to 1,2,3-Trichlorobenzene (CAS Number: 87-61-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2,3-trichlorobenzene (1,2,3-TCB), an organochlorine compound with significant industrial applications and notable toxicological properties. This document details its physicochemical characteristics, synthesis methodologies, and industrial relevance. A core focus is placed on its metabolic fate and the molecular mechanisms underlying its toxicity, including the induction of oxidative stress and activation of key signaling pathways. Detailed experimental protocols for its synthesis, analysis in biological matrices, and toxicological assessment are provided to support further research and development.

Physicochemical Properties

1,2,3-Trichlorobenzene is a synthetic, chlorinated aromatic hydrocarbon. At room temperature, it exists as a white crystalline solid.[1][2] Its key physicochemical properties are summarized in the table below, providing essential data for experimental design and environmental fate assessment.

Property	Value	Reference(s)
CAS Number	87-61-6	[3]
Molecular Formula	C₆H₃Cl₃	[3]
Molecular Weight	181.45 g/mol	[3]
Appearance	White crystalline solid	[1][4]
Melting Point	53.5 °C	[3]
Boiling Point	218.5 °C	[3]
Density	1.45 g/cm³	[1]
Water Solubility	15 mg/L	[5]
Vapor Pressure	17.3 Pa at 25°C	[1]
Log Octanol-Water Partition Coefficient (log Kow)	4.05	[1]
Henry's Law Constant	2 x 10⁻³ atm·m³/mol	[5]
Flash Point	112.7 °C (closed cup)	[1]

Synthesis and Industrial Applications

Synthesis

1,2,3-Trichlorobenzene is primarily synthesized through the chlorination of benzene or dichlorobenzene isomers.[3][6] One common laboratory-scale and industrial method involves the electrophilic aromatic substitution of o-dichlorobenzene in the presence of a Lewis acid catalyst, such as ferric chloride (FeCl₃).[5][6] This reaction typically yields a mixture of 1,2,3- and 1,2,4-trichlorobenzene, which can be separated by fractional distillation.[5] Another synthesis route is the dehydrohalogenation of hexachlorocyclohexane.[6]

Industrial Applications

1,2,3-Trichlorobenzene has been utilized in various industrial processes, primarily as a chemical intermediate and a solvent. Its applications include:

• Dye Carrier: It serves as a carrier for dyes in the textile industry.[5]

• Chemical Intermediate: It is a precursor in the synthesis of other chemicals, including herbicides and pigments.[5][7]

• Solvent and Degreasing Agent: Its solvent properties make it useful for dissolving oils, waxes, and resins, and as a degreasing agent.[5][8]

• Lubricant: It has applications as a lubricant in certain industrial settings.[5]

• Dielectric Fluids: Historically, trichlorobenzenes were used in combination with polychlorinated biphenyls (PCBs) in dielectric fluids for transformers and capacitors.[5]

Metabolism and Toxicological Profile

The liver is a primary target organ for the toxicity of trichlorobenzenes.[9][10] Metabolism is a key determinant of its toxic effects, involving bioactivation to reactive intermediates.

Metabolism

The metabolism of 1,2,3-trichlorobenzene is believed to proceed via cytochrome P450-mediated oxidation to form chlorophenols.[11][12] These phenolic metabolites can be further oxidized to form reactive quinone species.[9][13] These reactive metabolites can covalently bind to cellular macromolecules, including proteins and DNA, and induce oxidative stress, leading to cellular damage.[13]

Toxicity

Acute exposure to high doses of 1,2,3-trichlorobenzene can be harmful.[14] The primary health effects observed in animal studies are related to liver and kidney toxicity.[15]

Toxicity Endpoint	Species	Route	Value	Reference(s)
LD₅₀ (Oral)	Rat	Oral	1830 mg/kg	[13]
Hepatotoxicity	Rat	Oral	Increased relative liver weight at ≥300 mg/kg/day	[16]
Nephrotoxicity	Rat	Oral	Mild to moderate histopathological changes in the kidney at high doses	[12]

Experimental Protocols

Synthesis of 1,2,3-Trichlorobenzene from o-Dichlorobenzene

This protocol describes the laboratory synthesis of 1,2,3-trichlorobenzene via the chlorination of o-dichlorobenzene.

Materials:

• o-Dichlorobenzene

• Anhydrous ferric chloride (FeCl₃)

• Chlorine gas

• Sodium carbonate (Na₂CO₃) solution

• Water

• Round-bottom flask equipped with a magnetic stirrer, gas inlet tube, and reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Place o-dichlorobenzene and a catalytic amount of anhydrous ferric chloride into the round-bottom flask.

• Heat the mixture to 40-50°C with stirring.[17]

• Bubble chlorine gas through the mixture at a controlled rate. The reaction is exothermic and should be monitored.

• Continue the chlorination until the desired density of the reaction mixture is reached, indicating the formation of trichlorobenzenes.[5]

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture by washing with a sodium carbonate solution in a separatory funnel.[5]

• Wash the organic layer with water to remove any remaining base and salts.[5]

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

• Separate the 1,2,3-trichlorobenzene from the 1,2,4-trichlorobenzene isomer and any unreacted starting material by fractional vacuum distillation.[5][6]

Workflow for the synthesis of 1,2,3-Trichlorobenzene.

Analysis of 1,2,3-Trichlorobenzene in Rat Plasma by GC-MS

This protocol outlines a method for the quantitative analysis of 1,2,3-trichlorobenzene in rat plasma using gas chromatography-mass spectrometry (GC-MS).

Materials:

• Rat plasma samples

• Hexane (pesticide residue grade)

• Anhydrous sodium sulfate

• 1,2,3-Trichlorobenzene standard

• Internal standard (e.g., 1,3,5-tribromobenzene)

• Vortex mixer

• Centrifuge

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for organochlorine analysis (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • To 1 mL of rat plasma in a glass centrifuge tube, add 1 mL of hexane and the internal standard.

  • Vortex the tube for 2 minutes to extract the 1,2,3-trichlorobenzene into the hexane layer.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried extract to a GC vial for analysis.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp at 10°C/min to 280°C, and hold for 5 minutes.

  • Mass Spectrometer: Electron ionization (EI) mode at 70 eV. Operate in selected ion monitoring (SIM) mode, monitoring characteristic ions for 1,2,3-trichlorobenzene (e.g., m/z 180, 182, 145) and the internal standard.

• Quantification:

  • Create a calibration curve using standards of known concentrations of 1,2,3-trichlorobenzene.

  • Calculate the concentration of 1,2,3-trichlorobenzene in the plasma samples based on the peak area ratio of the analyte to the internal standard and comparison with the calibration curve.

Workflow for GC-MS analysis of 1,2,3-Trichlorobenzene.

Acute Oral Toxicity Study in Rats (Following OECD Guideline 423)

This protocol is a general guideline for an acute oral toxicity study based on the OECD 423 Acute Toxic Class Method.[1][7][14][18][19]

Animals:

• Healthy, young adult female Wistar rats (nulliparous and non-pregnant), 8-12 weeks old.[19]

• Animals are acclimatized for at least 5 days before the study.[18]

Procedure:

• Dose Selection and Preparation:

  • The starting dose is selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight) based on available information. If no information is available, a starting dose of 300 mg/kg is often used.[7]

  • The test substance is dissolved or suspended in a suitable vehicle (e.g., corn oil).

• Administration:

  • Animals are fasted overnight before dosing.[1]

  • A single dose of the test substance is administered by oral gavage. The volume administered is typically 1 mL/100g body weight.[18]

• Observation:

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior), and body weight changes.[1]

  • Observations are made frequently on the day of dosing and at least once daily for 14 days.[14]

• Stepwise Procedure:

  • The study proceeds in a stepwise manner using 3 animals per step.

  • The outcome of the first step (mortality or no mortality) determines the next dose level (higher or lower).

• Pathology:

  • At the end of the 14-day observation period, all surviving animals are euthanized and subjected to a gross necropsy.[19]

Signaling Pathways of Toxicity

The toxicity of 1,2,3-trichlorobenzene is thought to be mediated through the induction of oxidative stress, which in turn activates several downstream signaling pathways.

Oxidative Stress and the Keap1-Nrf2 Pathway

The metabolism of 1,2,3-trichlorobenzene can lead to the formation of reactive oxygen species (ROS). This increase in oxidative stress can disrupt the Keap1-Nrf2 complex. Under normal conditions, Keap1 targets the transcription factor Nrf2 for ubiquitination and subsequent proteasomal degradation.[20][21] However, in the presence of oxidative stress, Keap1 is modified, leading to the stabilization and nuclear translocation of Nrf2.[22][23] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and phase II detoxification enzyme genes, upregulating their expression as a cellular defense mechanism.[20][24]

Activation of the Keap1-Nrf2 pathway by 1,2,3-TCB.

Pro-inflammatory Signaling: NF-κB and p38 MAPK Pathways

Oxidative stress induced by 1,2,3-trichlorobenzene can also activate pro-inflammatory signaling pathways. The nuclear factor-kappa B (NF-κB) and p38 mitogen-activated protein kinase (MAPK) pathways are key players in the inflammatory response.[22][25] Oxidative stress can lead to the activation of IκB kinase (IKK), which phosphorylates the inhibitory protein IκBα, targeting it for degradation. This allows the NF-κB dimer to translocate to the nucleus and induce the expression of pro-inflammatory cytokines such as IL-6 and TNF-α.[25][26] Similarly, oxidative stress can activate upstream kinases of the p38 MAPK pathway, leading to the phosphorylation and activation of p38. Activated p38 can then phosphorylate various downstream targets, including transcription factors, further contributing to the inflammatory response and cellular stress.[22]

Pro-inflammatory signaling induced by 1,2,3-TCB.

Conclusion

1,2,3-Trichlorobenzene is an industrially relevant compound with a well-defined toxicological profile, primarily targeting the liver and kidneys. Its toxicity is closely linked to its metabolism, leading to the generation of reactive intermediates and the induction of oxidative stress. This, in turn, activates key cellular defense and pro-inflammatory signaling pathways. The experimental protocols and pathway diagrams provided in this guide offer a framework for further investigation into the specific molecular mechanisms of 1,2,3-trichlorobenzene toxicity and for the development of potential therapeutic or preventative strategies in the context of drug development and environmental health.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Activation of Nrf2 Pathway Contributes to Neuroprotection by the Dietary Flavonoid Tiliroside - PMC [pmc.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. HEALTH EFFECTS - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]
• 6. benchchem.com [benchchem.com]
• 7. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 8. ysi.com [ysi.com]
• 9. Quinones as toxic metabolites of benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Molecular mechanism of trichloroethylene-induced hepatotoxicity mediated by CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Time-course and molecular mechanism of hepatotoxicity induced by 1,3-dichloro-2-propanol in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]
• 14. youtube.com [youtube.com]
• 15. Excretion, distribution and metabolism of 1,2,4-trichlorobenzene in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ez.restek.com [ez.restek.com]
• 17. US1923419A - Preparation of trichlorobenzene - Google Patents [patents.google.com]
• 18. researchgate.net [researchgate.net]
• 19. scribd.com [scribd.com]
• 20. Chemoprevention through the Keap1-Nrf2 signaling pathway by phase 2 enzyme inducers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Molecular Basis of the KEAP1-NRF2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Natural Compounds That Activate the KEAP1/Nrf2 Signaling Pathway as Potential New Drugs in the Treatment of Idiopathic Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 23. NRF2 Activation by Nitrogen Heterocycles: A Review | MDPI [mdpi.com]
• 24. DSpace [repository.escholarship.umassmed.edu]
• 25. Methoxychlor-induced inducible nitric oxide synthase and proinflammatory cytokines expression in macrophages via NF-kappaB, ERK, and p38 mitogen-activated protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure of vic-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, synthesis, and analysis of vic-Trichlorobenzene (1,2,3-Trichlorobenzene). The information is curated to support advanced research and development activities.

Molecular Structure and Properties

1,2,3-Trichlorobenzene is an organochlorine compound with the chemical formula C₆H₃Cl₃. It is one of three isomers of trichlorobenzene, characterized by the adjacent ("vicinal" or "vic") positioning of the three chlorine atoms on the benzene ring.[1] This substitution pattern results in a molecule with C₂ᵥ symmetry.

Physical and Chemical Properties

vic-Trichlorobenzene is a white crystalline solid with a characteristic sharp, aromatic odor.[1][2] It is sparingly soluble in water but readily dissolves in organic solvents such as ethanol, ether, benzene, and carbon disulfide.[3] Key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₃Cl₃	[1]
Molar Mass	181.45 g/mol	[1]
Appearance	White crystalline solid	[1][2]
Melting Point	53.5 °C	[3]
Boiling Point	218.5 °C	[3]
Density	1.45 g/cm³	[1]
CAS Number	87-61-6	[1]

Experimental Protocols

Synthesis of vic-Trichlorobenzene

A common laboratory-scale synthesis of vic-Trichlorobenzene involves the direct chlorination of o-dichlorobenzene. The following protocol is a generalized procedure based on established methods.

Materials:

• o-Dichlorobenzene

• Chlorine gas

• Anhydrous Ferric Chloride (FeCl₃) or another suitable Lewis acid catalyst

• Sodium carbonate solution

• Water

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Chlorination: In a three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet tube, and a condenser connected to a gas scrubber (containing a sodium hydroxide solution to neutralize excess chlorine), place o-dichlorobenzene and the catalyst (e.g., a small amount of anhydrous ferric chloride). Heat the mixture to 60-70°C while stirring. Bubble chlorine gas through the mixture at a controlled rate. The reaction is exothermic and should be monitored to maintain the desired temperature.

• Monitoring the Reaction: The progress of the reaction can be monitored by gas chromatography (GC) to determine the ratio of unreacted o-dichlorobenzene to the trichlorobenzene isomers.

• Work-up: Once the desired conversion is achieved, stop the chlorine flow and cool the reaction mixture to room temperature.

• Neutralization: Carefully wash the reaction mixture with a dilute solution of sodium carbonate to neutralize any remaining acid.

• Washing: Wash the organic layer with water to remove any salts.

• Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent. The resulting mixture of trichlorobenzene isomers can be separated by fractional distillation under reduced pressure to isolate 1,2,3-trichlorobenzene.[2]

Diagram of Synthesis Workflow

Caption: A step-by-step workflow for the synthesis and purification of vic-Trichlorobenzene.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of vic-Trichlorobenzene.

Sample Preparation:

• Dissolve approximately 10-20 mg of the purified vic-Trichlorobenzene in about 0.6-0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: A 300 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16-32 scans for a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-10 ppm.

• Expected Spectrum: The ¹H NMR spectrum of 1,2,3-trichlorobenzene in CDCl₃ typically shows two signals: a triplet around 7.2 ppm and a doublet around 7.4 ppm, corresponding to the two types of protons on the aromatic ring.

¹³C NMR Spectroscopy:

• Spectrometer: A 75 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Number of Scans: 256 or more scans may be needed due to the lower natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-150 ppm.

• Expected Spectrum: The ¹³C NMR spectrum is expected to show four distinct signals in the aromatic region, corresponding to the four unique carbon environments in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for the identification and purity assessment of vic-Trichlorobenzene.

Instrumentation and Conditions:

• Gas Chromatograph: A standard GC system equipped with a mass spectrometer detector.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Expected Result: The retention time for 1,2,3-trichlorobenzene under these conditions will be specific, and the mass spectrum will show a characteristic fragmentation pattern with a molecular ion peak (M⁺) at m/z 180, along with isotopic peaks corresponding to the presence of three chlorine atoms.

Diagram of Analytical Workflow

Caption: A logical diagram illustrating the analytical workflow for the characterization of synthesized vic-Trichlorobenzene.

Quantitative Data Summary

The following tables summarize key quantitative data for vic-Trichlorobenzene.

Table 1: Spectroscopic Data

Technique	Solvent	Chemical Shift (δ, ppm)	Reference
¹H NMR	CDCl₃	~7.4 (d), ~7.2 (t)
¹³C NMR	CDCl₃	Four signals in the aromatic region

Table 2: Chromatographic Data

Technique	Column	Retention Time	Key Mass Fragments (m/z)	Reference
GC-MS	DB-5ms or equivalent	Dependent on specific conditions	180 (M⁺), 145, 109

References

• 1. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Page loading... [guidechem.com]

Solubility of 1,2,3-Trichlorobenzene in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,2,3-trichlorobenzene in various organic solvents. Due to a notable scarcity of quantitative solubility data in publicly accessible literature, this document focuses on collating available qualitative information, presenting detailed experimental protocols for solubility determination based on established methods for similar compounds, and exploring the key factors influencing the solubility of this compound.

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB), a chlorinated aromatic compound, sees application as a solvent and an intermediate in the synthesis of various chemicals, including pharmaceuticals and pesticides.[1] Its solubility characteristics are critical for its use in synthesis, formulation, and for understanding its environmental fate. This guide aims to provide a thorough understanding of its solubility profile in organic solvents.

Physicochemical Properties of 1,2,3-Trichlorobenzene

A foundational understanding of the physicochemical properties of 1,2,3-trichlorobenzene is essential for interpreting its solubility.

Property	Value
Molecular Formula	C₆H₃Cl₃
Molecular Weight	181.45 g/mol
Appearance	White crystalline solid
Melting Point	51-53 °C
Boiling Point	218-219 °C
Water Solubility	Very low (approx. 18 mg/L at 25°C)[2][3]

Solubility of 1,2,3-Trichlorobenzene in Organic Solvents

While specific quantitative data is limited, the following table summarizes the qualitative solubility of 1,2,3-trichlorobenzene in various organic solvents based on available literature. The solubility is generally attributed to its non-polar nature, favoring dissolution in non-polar organic solvents.[1]

Solvent Class	Solvent	Solubility
Ethers	Diethyl ether	Very soluble[2]
Halogenated Hydrocarbons	Chloroform	More soluble than in water[1]
Aromatic Hydrocarbons	Benzene	Very soluble[2]
Toluene	Soluble
Alcohols	Ethanol	Slightly soluble[2]

It is important to note that the solubility of 1,2,3-trichlorobenzene is expected to increase with temperature.[1]

Experimental Protocols for Solubility Determination

A standard and reliable method for determining the solubility of solid compounds like 1,2,3-trichlorobenzene in organic solvents is the isothermal saturation method, followed by a suitable analytical technique for concentration measurement. The following protocol is adapted from methodologies used for the solubility determination of a closely related isomer, 1,3,5-trichlorobenzene.[4]

Isothermal Saturation Method

Objective: To prepare a saturated solution of 1,2,3-trichlorobenzene in a specific organic solvent at a constant temperature.

Apparatus:

• Jacketed glass vessel with a magnetic stirrer

• Constant temperature water bath

• Calibrated thermometer

• Syringe filters (PTFE, 0.45 µm)

Procedure:

• An excess amount of solid 1,2,3-trichlorobenzene is added to a known volume of the desired organic solvent in the jacketed glass vessel.

• The vessel is sealed to prevent solvent evaporation.

• The mixture is agitated using a magnetic stirrer at a constant speed.

• The temperature of the solution is maintained at the desired level by circulating water from the constant temperature bath through the jacket of the vessel.

• The solution is stirred for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached.

• After reaching equilibrium, the stirring is stopped, and the solution is allowed to stand for a period to allow the undissolved solid to settle.

• A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe to the experimental temperature to avoid precipitation.

• The withdrawn sample is immediately filtered through a syringe filter to remove any undissolved microparticles.

• The filtered saturated solution is then diluted with a known volume of a suitable solvent for analysis.

Analytical Quantification

The concentration of 1,2,3-trichlorobenzene in the saturated solution can be determined using various analytical techniques. Gas chromatography (GC) is a highly suitable method for this purpose.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD) for higher sensitivity.

• A suitable capillary column (e.g., HP-5 or equivalent).

Procedure:

• A calibration curve is prepared by running a series of standard solutions of 1,2,3-trichlorobenzene of known concentrations through the GC.

• The diluted sample of the saturated solution is injected into the GC.

• The peak area of 1,2,3-trichlorobenzene in the sample chromatogram is measured.

• The concentration of 1,2,3-trichlorobenzene in the saturated solution is calculated by comparing the peak area with the calibration curve.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Isothermal Saturation Experimental Workflow.

Factors Influencing Solubility

Caption: Key Factors Affecting Solubility.

Conclusion

This technical guide has summarized the available information on the solubility of 1,2,3-trichlorobenzene in organic solvents. While there is a clear gap in the literature regarding quantitative solubility data, the qualitative information, combined with established experimental protocols, provides a strong foundation for researchers and professionals working with this compound. The provided experimental workflow offers a robust method for generating the much-needed quantitative data to fill this gap. Future research should focus on the systematic determination of the solubility of 1,2,3-trichlorobenzene in a range of common organic solvents at various temperatures to build a comprehensive and quantitative solubility profile.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. parchem.com [parchem.com]
• 4. researchgate.net [researchgate.net]

1,2,3-Trichlorobenzene: An In-depth Technical Guide to its Environmental Fate and Transport

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and transport of 1,2,3-trichlorobenzene. The information is compiled to assist researchers and professionals in understanding the environmental behavior of this compound. This document summarizes key physicochemical properties, details environmental persistence and degradation pathways, and outlines standard experimental protocols for its assessment.

Core Data Presentation

A summary of the key quantitative data for 1,2,3-trichlorobenzene is presented below to facilitate a clear comparison of its environmental properties.

Property	Value	Reference(s)
Molecular Formula	C₆H₃Cl₃	[1]
Molecular Weight	181.5 g/mol	[1]
CAS Number	87-61-6	[1]
Physical State	White crystalline solid	[2][3]
Melting Point	53.5 - 64 °C	[2][3]
Boiling Point	218.5 - 219 °C	[3][4]
Vapor Pressure	0.2 - 2 mm Hg at 20-25 °C	[1][2]
Water Solubility	15 - 21 mg/L at 25 °C	[1][5]
Henry's Law Constant	1.25 x 10⁻³ - 2 x 10⁻³ atm·m³/mol	[1][2]
Log Octanol-Water Partition Coefficient (Log Kow)	4.05 - 4.139	[2][4]
Organic Carbon-Water Partition Coefficient (Log Koc)	3.2 - 5.0	[1][6]
Aerobic Biodegradation Half-life in Soil	Slow; mineralization rate of ~0.35 nmol/day/20g soil	[7][8]
Anaerobic Biodegradation Half-life in Aquatic Sediment	~23 days	[8]
Atmospheric Photodegradation Half-life	~57 days (estimated)	[2]

Environmental Fate and Transport

1,2,3-trichlorobenzene is a moderately volatile solid with low water solubility.[1] Its environmental behavior is governed by several key processes:

• Volatilization: Due to its moderate vapor pressure and Henry's Law constant, 1,2,3-trichlorobenzene is expected to volatilize from water surfaces and moist soil.[2] The volatilization half-life from a model river is estimated to be around 4.9 hours, while from a model lake, it is estimated to be 5.6 days.[2] However, its strong adsorption to organic matter can reduce the rate of volatilization.[1][8]

• Sorption: With a high log Koc value, 1,2,3-trichlorobenzene adsorbs strongly to soil and sediment, particularly those with high organic carbon content.[1][6] This strong adsorption reduces its mobility in soil and its bioavailability.[8]

• Biodegradation: 1,2,3-trichlorobenzene is biodegradable, although the process is generally slow.[7][8]

  • Aerobic: In aerobic environments, such as surface soil and water, degradation is slow.[5][7] Identified primary degradation products include 3,4,5-trichlorophenol, 2,6-dichlorophenol, and 2,3-dichlorophenol.[7]

  • Anaerobic: Under anaerobic conditions, such as in deeper sediments, reductive dechlorination can occur, leading to the formation of dichlorobenzenes and monochlorobenzene.[2][8] The anaerobic biodegradation half-life in sediment has been reported to be approximately 23 days.[8]

• Abiotic Degradation:

  • Photodegradation: In the atmosphere, 1,2,3-trichlorobenzene is expected to be degraded by reacting with photochemically produced hydroxyl radicals, with an estimated half-life of about 57 days.[2] In water, direct photolysis can occur, although it is not considered a primary degradation pathway.[2]

  • Hydrolysis: 1,2,3-trichlorobenzene is not expected to undergo significant hydrolysis under environmental conditions due to the stability of the aromatic ring.[2]

Experimental Protocols

The following sections outline the methodologies for key experiments used to determine the environmental fate of 1,2,3-trichlorobenzene, based on internationally recognized guidelines.

Soil Sorption: Adsorption-Desorption (Based on OECD Guideline 106)

This method determines the adsorption and desorption characteristics of a chemical on different soil types using a batch equilibrium method.

1. Preliminary Study (Tier 1):

• Objective: To determine the optimal soil-to-solution ratio, equilibration time, and to check for adsorption to the test vessel and substance stability.

• Procedure:

  • Prepare a stock solution of 1,2,3-trichlorobenzene in a suitable solvent.

  • Add a known amount of the test substance to a series of vessels containing different soil types and a calcium chloride solution (typically 0.01 M).

  • Agitate the vessels for a predetermined time (e.g., 24 hours) at a constant temperature in the dark.

  • Separate the soil and aqueous phases by centrifugation.

  • Analyze the concentration of 1,2,3-trichlorobenzene in the aqueous phase.

  • The amount adsorbed to the soil is calculated by the difference between the initial and final aqueous concentrations.

2. Screening Test (Tier 2):

• Objective: To determine the adsorption kinetics and distribution coefficients (Kd and Koc) in at least five different soil types at a single concentration.

• Procedure: Follows the same general procedure as the preliminary study, but with a focus on determining the rate of adsorption over time and calculating the distribution coefficients.

3. Isotherm Determination (Tier 3):

• Objective: To determine the influence of concentration on the extent of adsorption by establishing an adsorption isotherm.

• Procedure: A range of concentrations of 1,2,3-trichlorobenzene are tested to determine the Freundlich or Langmuir adsorption isotherm.

Biodegradation in Soil (Based on OECD Guideline 307)

This guideline is used to evaluate the aerobic and anaerobic transformation of chemicals in soil.

1. Aerobic Transformation:

• Test System: Soil samples (typically 50-200g) are placed in biometer flasks or a flow-through system.

• Procedure:

  • The soil is treated with ¹⁴C-labeled 1,2,3-trichlorobenzene at a concentration relevant to its intended use.

  • The flasks are incubated in the dark at a controlled temperature (e.g., 20°C).

  • A stream of carbon dioxide-free, humidified air is passed through the system.

  • Evolved ¹⁴CO₂ is trapped in an alkaline solution and quantified by liquid scintillation counting to determine the rate of mineralization.

  • At various time points (up to 120 days), replicate soil samples are extracted with appropriate solvents.

  • The extracts are analyzed by techniques such as HPLC with radiometric detection to identify and quantify the parent compound and major transformation products.

  • Non-extractable (bound) residues are quantified by combustion of the extracted soil.

2. Anaerobic Transformation:

• Procedure:

  • The soil is incubated under aerobic conditions for a period to reduce the redox potential.

  • The soil is then flooded with water, and the system is purged with an inert gas (e.g., nitrogen) to establish anaerobic conditions.

  • The ¹⁴C-labeled test substance is applied, and the system is incubated in the dark.

  • Sampling and analysis are performed as described for the aerobic study, with trapping of any volatile organic compounds.

Photodegradation in Water (Based on OECD Guideline 316)

This guideline describes a tiered approach to determine the direct phototransformation of chemicals in water.

1. Tier 1: Theoretical Estimation:

• The maximum possible direct photolysis rate constant is estimated based on the chemical's UV-visible absorption spectrum and the solar irradiance spectrum.

2. Tier 2: Experimental Determination:

• Objective: To determine the direct photolysis rate constant and identify major transformation products.

• Procedure:

  • A solution of 1,2,3-trichlorobenzene in sterile, buffered, purified water is prepared in quartz tubes.

  • The samples are exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters).

  • Dark controls are run in parallel to account for any non-photolytic degradation.

  • At various time intervals, samples are withdrawn and analyzed for the concentration of 1,2,3-trichlorobenzene and its transformation products using a suitable analytical method (e.g., HPLC-UV).

  • The first-order rate constant for photolysis is calculated from the decline in concentration over time.

  • The quantum yield, which is the efficiency of the photochemical process, can also be determined.

Mandatory Visualizations

Caption: Environmental fate pathways of 1,2,3-Trichlorobenzene.

Caption: Experimental workflow for environmental fate assessment.

References

• 1. OECD 316: Phototransformation of Chemicals in Water - Direct Photolysis - Situ Biosciences [situbiosciences.com]
• 2. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 3. oecd.org [oecd.org]
• 4. shop.fera.co.uk [shop.fera.co.uk]
• 5. oecd.org [oecd.org]
• 6. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
• 7. OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems - Situ Biosciences [situbiosciences.com]
• 8. oecd.org [oecd.org]

Toxicological Profile of 1,2,3-Trichlorobenzene in Rats: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 1,2,3-Trichlorobenzene (1,2,3-TCB) in rats, with a focus on key toxicological endpoints, experimental methodologies, and metabolic pathways. The information is intended to support research, safety assessment, and drug development activities.

Executive Summary

1,2,3-Trichlorobenzene is a chlorinated aromatic hydrocarbon. Toxicological studies in rats indicate that the liver and thyroid are the primary target organs for its toxicity following oral exposure. The compound has a moderate order of acute toxicity. Subchronic oral studies have established a No-Observed-Adverse-Effect Level (NOAEL) based on reduced body weight gain and histopathological changes in the liver and thyroid at high doses. Developmental toxicity studies in rats suggest maternal toxicity at elevated exposure levels, with limited evidence of direct teratogenic effects. Genotoxicity data indicates that 1,2,3-TCB is clastogenic in vivo. There is a notable lack of publicly available data on the inhalation toxicity, carcinogenicity, and two-generation reproductive toxicity of 1,2,3-TCB in rats. The metabolism of 1,2,3-TCB is thought to proceed via cytochrome P450-mediated oxidation, potentially leading to the formation of reactive metabolites.

Core Toxicological Data

The following tables summarize the quantitative data from key toxicological studies of 1,2,3-Trichlorobenzene in rats.

Table 1: Acute Oral Toxicity of 1,2,3-Trichlorobenzene in Rats

Strain	Sex	LD50 (mg/kg)	Vehicle	Reference
Sprague-Dawley	Not Specified	1,830	Not Specified	Côté et al., 1988 (as cited in ATSDR, 2010)[1]
Not Specified	Male/Female	> 5,000	Not Specified	ChemicalBook, 2023[2]
Albino	Male	780 (Lethal Dose)	Not Specified	Rimington and Ziegler, 1963[3]

Note: The conflicting LD50 values may be due to differences in study design, vehicle used, or purity of the test substance.

Table 2: Subchronic Oral Toxicity of 1,2,3-Trichlorobenzene in Rats (13-Week Feeding Study)

Strain	Sex	NOAEL (ppm in diet)	NOAEL (mg/kg/day)	LOAEL (ppm in diet)	LOAEL (mg/kg/day)	Key Findings at LOAEL	Reference
Sprague-Dawley	Male	100	~7.7	1000	~78	Reduced body weight gain; histopathological changes in liver and thyroid.[1][4]	Côté et al., 1988[4]
Sprague-Dawley	Female	1000	~113	>1000	>113	Milder histopathological changes than in males.[4]	Côté et al., 1988[4]

Table 3: Developmental Toxicity of 1,2,3-Trichlorobenzene in Rats

Strain	Parameter	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Findings at LOAEL	Reference
Sprague-Dawley	Maternal Toxicity	150	300	Reduced hemoglobin and hematocrit.[5]	Black et al., 1988[6]
Sprague-Dawley	Developmental Toxicity	600	>600	No teratogenic effects observed.	Black et al., 1988[6]

Table 4: Genotoxicity of 1,2,3-Trichlorobenzene in vivo

Test System	Strain	Endpoint	Result	Reference
Mouse Micronucleus Assay	NMR	Chromosomal Aberrations	Positive	Mohtashamipur et al., 1987 (as cited in ATSDR)[7]
Mouse Micronucleus Assay	Swiss CD-1	Chromosomal Aberrations	Positive	Parrini et al., 1990 (as cited in ATSDR)[7]

Experimental Protocols

Detailed experimental protocols for the key studies are summarized below based on available information.

Subchronic Oral Toxicity (Côté et al., 1988)

• Test System: Weanling Sprague-Dawley rats.

• Administration: 1,2,3-Trichlorobenzene was administered in the diet at concentrations of 0, 1, 10, 100, or 1000 ppm for 13 weeks.[4]

• Group Size: Groups of male and female rats were used.

• Parameters Monitored: Clinical signs of toxicity, body weight, food consumption, hematology, serum biochemistry, and organ weights were monitored.[4][5]

• Histopathology: A comprehensive histopathological examination of major organs and tissues was performed.[4]

Developmental Toxicity (Black et al., 1988)

• Test System: Pregnant Sprague-Dawley rats.[6]

• Administration: 1,2,3-Trichlorobenzene was administered by oral gavage at doses of 0, 150, 300, or 600 mg/kg/day from gestation day 6 to 15.[5]

• Maternal Evaluation: Dams were observed for clinical signs of toxicity, and body weights were recorded. At termination on gestation day 22, a detailed gross necropsy was performed, and maternal organs were collected for histopathological examination. Hematological parameters were also assessed.[5]

• Fetal Evaluation: Fetuses were removed by cesarean section, weighed, and examined for external, visceral, and skeletal malformations.[6]

Mechanisms of Toxicity and Metabolic Activation

The precise signaling pathways disrupted by 1,2,3-trichlorobenzene in rats have not been fully elucidated. However, the toxicity is believed to be mediated through its metabolism.

Metabolic Activation

The metabolism of trichlorobenzenes is primarily initiated by cytochrome P450 (CYP) enzymes in the liver, particularly CYP2E1.[1] This process involves the formation of reactive arene oxide intermediates. These electrophilic intermediates can covalently bind to cellular macromolecules such as proteins and DNA, leading to cellular damage and toxicity. The arene oxides can also be detoxified through conjugation with glutathione (GSH) or rearranged to form trichlorophenols, which are then excreted.

Metabolic activation of 1,2,3-Trichlorobenzene.

Experimental Workflows

The following diagrams illustrate the workflows of the key toxicological studies.

Workflow for the 13-week subchronic oral toxicity study in rats.

Workflow for the developmental toxicity study in rats.

Data Gaps and Future Directions

The toxicological database for 1,2,3-Trichlorobenzene in rats has several significant gaps. There is a lack of data from chronic exposure studies, which are necessary to fully characterize its carcinogenic potential. Similarly, no specific two-generation reproductive toxicity studies have been identified, limiting the assessment of its effects on fertility and reproductive performance over multiple generations. Furthermore, there is no available data on the toxicity of 1,2,3-TCB following inhalation exposure in rats. Future research should focus on addressing these data gaps to provide a more complete understanding of the potential risks associated with 1,2,3-Trichlorobenzene exposure. Mechanistic studies to elucidate the specific signaling pathways involved in its toxicity are also warranted.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Detection of Aryl Hydrocarbon Receptor Activation by Some Chemicals in Food Using a Reporter Gene Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. oecd.org [oecd.org]
• 5. HEALTH EFFECTS - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. nj.gov [nj.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Genotoxicity of 1,2,3-Trichlorobenzene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB), an organochlorine compound, has seen use as an industrial solvent and chemical intermediate. Its persistence in the environment and potential for human exposure necessitate a thorough understanding of its toxicological profile, particularly its genotoxicity. This technical guide provides a comprehensive review of the available genotoxicity studies on 1,2,3-TCB, presenting quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and workflows.

In Vitro Genotoxicity Studies

A battery of in vitro assays has been employed to investigate the mutagenic and clastogenic potential of 1,2,3-trichlorobenzene. The consensus from these studies indicates a lack of mutagenic activity in bacterial systems and no induction of chromosomal aberrations in mammalian cells.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test, a widely used method for identifying chemical mutagens, has consistently yielded negative results for 1,2,3-TCB. Studies by Haworth et al. (1983) and Nohmi et al. (1985) evaluated the compound in various strains of Salmonella typhimurium (TA98, TA100, TA1535, and TA1537), both with and without metabolic activation (S9 mix), and found no significant increase in the number of revertant colonies.

Table 1: Summary of Ames Test Results for 1,2,3-Trichlorobenzene

Study	Strains Tested	Concentration Range	Metabolic Activation (S9)	Results
Haworth et al. (1983)	TA98, TA100, TA1535, TA1537	Data not available	With and without	Negative
Nohmi et al. (1985)	TA98, TA100	Data not available	With and without	Negative

Experimental Protocol: Ames Test (General)

The Ames test protocol involves exposing histidine-requiring (his-) strains of Salmonella typhimurium to the test chemical with and without a metabolic activation system (S9 fraction from rat liver). If the chemical is a mutagen, it will cause a reverse mutation, allowing the bacteria to synthesize histidine and grow on a histidine-free medium.

Ames Test Experimental Workflow

Chromosomal Aberration Assay

In vitro chromosomal aberration assays assess the ability of a substance to induce structural changes in chromosomes. A study by Sofuni et al. (1985) on Chinese hamster lung (CHL) cells found that 1,2,3-TCB did not induce chromosomal aberrations, both in the presence and absence of metabolic activation.

Table 2: Summary of In Vitro Chromosomal Aberration Assay for 1,2,3-Trichlorobenzene

Study	Cell Line	Concentration Range	Metabolic Activation (S9)	Results
Sofuni et al. (1985)	Chinese Hamster Lung (CHL)	Data not available	With and without	Negative

Experimental Protocol: In Vitro Chromosomal Aberration Assay

This assay involves treating cultured mammalian cells with the test substance, with and without metabolic activation. After a suitable treatment period, the cells are harvested, and metaphase chromosomes are examined for structural aberrations such as breaks, gaps, and exchanges.

Chromosomal Aberration Assay Workflow

umu Gene Expression Assay

The umu test is another bacterial assay that detects the induction of the SOS DNA repair system. Ono et al. (1992) reported that 1,2,3-TCB did not induce the umu gene in S. typhimurium TA1535/pSK1002, with or without metabolic activation, further supporting its lack of mutagenicity in bacterial systems.

In Vivo Genotoxicity Studies

In contrast to the negative in vitro findings, in vivo studies have provided evidence for the clastogenic potential of 1,2,3-trichlorobenzene.

Micronucleus Test

The in vivo micronucleus test is a sensitive indicator of chromosomal damage. Two independent studies have demonstrated that 1,2,3-TCB induces a significant increase in the frequency of micronucleated polychromatic erythrocytes (PCEs) in the bone marrow of mice. Mohtashamipur et al. (1987) and Parrini et al. (1990) both reported positive results, indicating that 1,2,3-TCB or its metabolites can cause chromosomal breakage or damage to the mitotic apparatus in vivo.[1][2]

Table 3: Summary of In Vivo Micronucleus Test Results for 1,2,3-Trichlorobenzene

Study	Species/Strain	Route of Administration	Dose Levels (mg/kg)	Results
Mohtashamipur et al. (1987)	Mouse (NMRI)	Intraperitoneal	125, 250, 500	Positive
Parrini et al. (1990)	Mouse (CD-1)	Intraperitoneal	Data not available	Positive

Experimental Protocol: In Vivo Micronucleus Test

This test involves administering the test substance to animals (typically rodents). At specific time points after treatment, bone marrow is extracted, and the erythrocytes are examined for the presence of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes left behind during cell division.

In Vivo Micronucleus Test Workflow

Metabolic Activation and Potential Mechanisms

The discrepancy between in vitro and in vivo results suggests that the metabolic activation of 1,2,3-trichlorobenzene in a whole-animal system may lead to the formation of genotoxic metabolites that are not adequately produced by the in vitro S9 metabolic activation system.

The metabolism of chlorobenzenes is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The initial step involves the oxidation of the aromatic ring to form arene oxide intermediates, which can then be converted to various chlorophenols. These phenolic metabolites can undergo further Phase II conjugation reactions. It is plausible that reactive intermediates formed during this metabolic process are responsible for the observed clastogenicity in vivo.

Proposed Metabolic Pathway of 1,2,3-Trichlorobenzene

Conclusion

The available data suggest that 1,2,3-trichlorobenzene is not mutagenic in bacterial systems and does not induce chromosomal aberrations in vitro. However, consistent positive findings in the in vivo micronucleus assay indicate that it possesses clastogenic activity in mammals. This discrepancy highlights the importance of in vivo testing for a comprehensive assessment of genotoxic potential. The clastogenicity is likely due to the formation of reactive metabolites through metabolic pathways that may not be fully replicated in standard in vitro metabolic activation systems. Further research is warranted to identify the specific metabolites responsible for the observed genotoxicity and to elucidate the precise mechanisms of DNA damage.

References

• 1. Salmonella mutagenicity test results for 250 chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genotoxic Evaluation on Aromatic Organochlorine Compounds by Using umu Test - ProQuest [proquest.com]

An In-depth Technical Guide to the Dehydrohalogenation of Hexachlorocyclohexane to 1,2,3-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dehydrohalogenation of hexachlorocyclohexane (HCH) isomers is a significant chemical transformation, primarily yielding a mixture of trichlorobenzene (TCB) isomers. This guide provides a comprehensive technical overview of the reaction, with a specific focus on the formation of 1,2,3-trichlorobenzene. It delves into the underlying reaction mechanisms, detailed experimental protocols, quantitative data on product distribution, and analytical techniques for isomer separation and quantification. This document is intended to serve as a valuable resource for researchers and professionals in chemistry and drug development who are interested in the synthesis and purification of chlorinated aromatic compounds.

Introduction

Hexachlorocyclohexane (HCH), a synthetic chlorinated organic compound, exists as several stereoisomers, with the γ-isomer (lindane) being a well-known insecticide.[1] The dehydrohalogenation of HCH is a crucial industrial process for the conversion of these isomers, which are often byproducts of lindane production, into more valuable chemical intermediates like trichlorobenzenes (TCBs).[2] TCBs, in turn, are utilized as solvents and as precursors in the synthesis of dyes, herbicides, and other fine chemicals.[3]

The reaction typically proceeds via a base-catalyzed elimination mechanism, resulting in a mixture of 1,2,3-, 1,2,4-, and 1,3,5-trichlorobenzene. The distribution of these isomers is highly dependent on the starting HCH isomer and the reaction conditions employed. Understanding and controlling the regioselectivity of this reaction is paramount for maximizing the yield of the desired isomer, such as 1,2,3-trichlorobenzene.

Reaction Mechanism

The dehydrohalogenation of hexachlorocyclohexane to trichlorobenzene is a classic example of an E2 (bimolecular elimination) reaction. This process involves the removal of a hydrogen and a chlorine atom from adjacent carbons in a single, concerted step, leading to the formation of a double bond. The reaction is typically facilitated by a strong base.

The stereochemistry of the HCH isomer plays a critical role in the reaction rate and the resulting product distribution. For an E2 reaction to occur efficiently in a cyclohexane ring system, the hydrogen atom and the leaving group (chlorine) must be in an anti-periplanar conformation (axially positioned on adjacent carbons and on opposite sides of the ring).

A theoretical study on the dehydrochlorination of β-hexachlorocyclohexane using a hydroxide anion has elucidated a three-stage reaction mechanism.[4]

• Stage 1: Initial Elimination. The first step involves the E2 elimination of HCl from the β-HCH molecule to form a pentachlorocyclohexene intermediate.

• Stage 2: Second Elimination. The pentachlorocyclohexene intermediate undergoes a second dehydrochlorination. The preferred pathway involves the abstraction of the most acidic allylic hydrogen, leading to the formation of a tetrachlorocyclohexadiene.

• Stage 3: Aromatization. The final stage is the elimination of a third molecule of HCl from the tetrachlorocyclohexadiene to yield the aromatic trichlorobenzene.

The preferential formation of 1,2,4-trichlorobenzene from β-HCH is attributed to the higher acidity of the allylic hydrogen that leads to the specific tetrachlorocyclohexadiene intermediate which, upon further elimination, can only form the 1,2,4-isomer.[4]

Figure 1: Simplified reaction pathway for the dehydrohalogenation of β-HCH.

Quantitative Data

The dehydrohalogenation of HCH isomers typically produces a mixture of trichlorobenzene isomers. The relative abundance of each isomer is influenced by the starting HCH isomer, the base used, the solvent, and the reaction temperature.

Starting HCH Isomer	Base/Catalyst	Solvent	Temperature (°C)	1,2,3-TCB (%)	1,2,4-TCB (%)	1,3,5-TCB (%)	Yield (%)	Reference
Technical HCH	Calcium Hydroxide	Aqueous Slurry	≥100	-	70-85	-	-	[2]
α-, γ-, δ-HCH	Sodium Hydroxide	2-Propanol	Room Temp	Minor	70-90	Minor	-	[5]
β-HCH	Sodium Hydroxide	2-Propanol	Room Temp	Minor	70-90	Minor	-	[5]
Technical HCH	Sodium Hydroxide/Pd/C	2-Propanol	55	-	-	-	>80 (Benzene)	[5]

Note: The data presented is based on available literature and may vary depending on specific experimental conditions.

Experimental Protocols

The following protocols are generalized procedures for the dehydrohalogenation of hexachlorocyclohexane. Researchers should optimize these protocols based on their specific starting materials and desired outcomes.

Dehydrohalogenation using Calcium Hydroxide

This method is suitable for the bulk conversion of mixed HCH isomers.

Materials:

• Hexachlorocyclohexane (technical grade)

• Calcium hydroxide

• Water

Apparatus:

• A three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a distillation head.

• Heating mantle

• Receiving flask

Procedure:

• In the round-bottom flask, prepare an aqueous slurry of hexachlorocyclohexane and calcium hydroxide. A typical molar ratio is 2 moles of HCH to 3 moles of calcium hydroxide.[2]

• Heat the reaction mixture to at least 100°C with vigorous stirring. The reaction can be performed at atmospheric or superatmospheric pressure.[2]

• Continuously remove the trichlorobenzene product and water from the reaction mixture by distillation.

• Collect the distillate, which will consist of an aqueous layer and an organic layer containing the trichlorobenzene isomers.

• Separate the organic layer from the aqueous layer using a separatory funnel.

• Wash the organic layer with a dilute acid solution to neutralize any remaining base, followed by a wash with water.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• The crude trichlorobenzene mixture can be purified by fractional distillation.

Dehydrohalogenation using Sodium Hydroxide in 2-Propanol

This method is suitable for smaller-scale reactions and offers milder reaction conditions.

Materials:

• Hexachlorocyclohexane isomer (e.g., lindane)

• Sodium hydroxide

• 2-Propanol

Apparatus:

• A round-bottom flask with a magnetic stirrer and a reflux condenser.

• Heating mantle or oil bath

Procedure:

• Dissolve the hexachlorocyclohexane isomer in 2-propanol in the round-bottom flask.

• Add a molar excess of sodium hydroxide to the solution.

• Stir the reaction mixture at room temperature. The reaction for α-, γ-, and δ-HCH is typically complete within 5 minutes, while β-HCH is less reactive.[5]

• After the reaction is complete, neutralize the mixture with a dilute acid.

• Remove the 2-propanol under reduced pressure.

• Add water and an organic solvent (e.g., diethyl ether or dichloromethane) to the residue and transfer to a separatory funnel.

• Separate the organic layer, wash it with water and then with brine.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent to obtain the crude trichlorobenzene mixture.

• Purify the product by fractional distillation or crystallization.

Figure 2: Generalized workflow for the synthesis and analysis of trichlorobenzenes.

Purification and Analysis

The product of the dehydrohalogenation reaction is a mixture of trichlorobenzene isomers. The separation of these isomers is typically achieved by fractional distillation, taking advantage of their different boiling points.[6]

• 1,2,3-Trichlorobenzene: Boiling Point ~218-219 °C

• 1,2,4-Trichlorobenzene: Boiling Point ~213 °C

• 1,3,5-Trichlorobenzene: Boiling Point ~208 °C

For higher purity, crystallization can be employed as a subsequent purification step.[6]

The quantitative analysis of the trichlorobenzene isomer mixture is most commonly performed using gas chromatography (GC) coupled with a mass spectrometer (MS) or an electron capture detector (ECD).

Sample Preparation for GC Analysis: A small aliquot of the purified trichlorobenzene mixture is dissolved in a suitable solvent, such as toluene or hexane, to prepare a sample for injection into the GC system.

GC-MS/GC-ECD Conditions: A capillary column with a non-polar or medium-polarity stationary phase is typically used for the separation of the isomers. The temperature program of the GC oven is optimized to achieve baseline separation of the 1,2,3-, 1,2,4-, and 1,3,5-trichlorobenzene peaks. The mass spectrometer is operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity. The electron capture detector is highly sensitive to halogenated compounds and provides excellent detection limits. The composition of each isomer in the mixture is determined by comparing the peak areas to those of a calibrated standard mixture.[6][7]

Conclusion

The dehydrohalogenation of hexachlorocyclohexane is a versatile and industrially important reaction for the synthesis of trichlorobenzenes. The formation of 1,2,3-trichlorobenzene is achievable, although it is often a minor product compared to the more thermodynamically stable 1,2,4-isomer. A thorough understanding of the E2 elimination mechanism and the influence of substrate stereochemistry and reaction conditions is essential for optimizing the yield of the desired isomer. The experimental protocols and analytical methods outlined in this guide provide a solid foundation for researchers and professionals working in this area. Further research into catalysts and reaction conditions that can enhance the regioselectivity towards 1,2,3-trichlorobenzene would be of significant value.

References

• 1. Hexachlorocyclohexane - Wikipedia [en.wikipedia.org]
• 2. US2724003A - Process for preparing trichlorobenzene - Google Patents [patents.google.com]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Theoretical insight on the treatment of β-hexachlorocyclohexane waste through alkaline dehydrochlorination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dechlorination of hexachlorocyclohexanes with alkaline 2-propanol and a palladium catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]

An In-Depth Technical Guide to the Isomers of Trichlorobenzene: Properties, Synthesis, and Biological Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the three isomers of trichlorobenzene: 1,2,3-trichlorobenzene, 1,2,4-trichlorobenzene, and 1,3,5-trichlorobenzene. It details their fundamental physical and chemical properties, outlines experimental protocols for their synthesis and separation, and explores their metabolic and environmental degradation pathways.

Core Properties of Trichlorobenzene Isomers

Trichlorobenzenes are synthetic organochlorine compounds with the chemical formula C₆H₃Cl₃. While sharing the same molecular weight, their structural differences as isomers lead to distinct physical properties and industrial applications. 1,2,4-Trichlorobenzene is the most common isomer, widely used as a solvent and an intermediate in the synthesis of other chemicals.[1] The properties of the three isomers are summarized in the table below.

Property	1,2,3-Trichlorobenzene	1,2,4-Trichlorobenzene	1,3,5-Trichlorobenzene
CAS Number	87-61-6	120-82-1	108-70-3
Molecular Weight	181.45 g/mol	181.45 g/mol	181.45 g/mol
Appearance	White crystalline solid	Colorless liquid or solid	White to off-white crystals
Melting Point	51-53 °C	17 °C	63 °C
Boiling Point	218-219 °C	213.5 °C	208 °C
Water Solubility	18 mg/L at 25 °C	40 mg/L at 20 °C	0.6 mg/100 mL
Density	1.69 g/cm³	1.454 g/mL at 25 °C	1.45 g/cm³
Vapor Pressure	0.07 mmHg at 25 °C	1 mmHg at 20 °C	-

Experimental Protocols

Synthesis of Trichlorobenzene Isomers

1. Synthesis of 1,2,4-Trichlorobenzene via Chlorination of 1,4-Dichlorobenzene

This protocol describes the electrophilic aromatic substitution reaction to synthesize 1,2,4-trichlorobenzene.

• Materials: 1,4-dichlorobenzene, anhydrous ferric chloride (FeCl₃), sulfur powder (optional co-catalyst), chlorine gas, water, 5% sodium bicarbonate solution, brine, anhydrous magnesium sulfate or sodium sulfate.

• Procedure:

  • In a reaction flask, combine 1,4-dichlorobenzene, a catalytic amount of anhydrous ferric chloride, and optionally, sulfur powder.

  • Heat the mixture to 60-65°C with stirring.

  • Bubble chlorine gas through the mixture at a controlled rate. The reaction is exothermic and should be monitored.

  • Monitor the reaction progress using gas chromatography (GC) until the desired conversion of 1,4-dichlorobenzene is achieved.

  • Cool the reaction mixture and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and purify the crude product by fractional vacuum distillation to isolate 1,2,4-trichlorobenzene.[2]

2. Synthesis of 1,2,3-Trichlorobenzene via Chlorination of o-Dichlorobenzene

This method produces a mixture of 1,2,3- and 1,2,4-trichlorobenzene, which then requires separation.

• Materials: o-dichlorobenzene, catalyst (e.g., iron filings), chlorine gas, sodium carbonate, water.

• Procedure:

  • Charge a reaction vessel with o-dichlorobenzene and the catalyst.

  • Introduce chlorine gas into the vessel while monitoring the density of the reaction mixture.

  • Upon completion of the reaction, neutralize the product with sodium carbonate.

  • Wash the neutralized product with water.

  • Separate the isomers by fractional distillation under vacuum.[3]

3. Synthesis of 1,3,5-Trichlorobenzene via a Modified Sandmeyer Reaction

This procedure involves the diazotization of 2,4,6-trichloroaniline.

• Materials: 2,4,6-trichloroaniline, 70% sulfuric acid, sodium nitrite, hypophosphorous acid, ethanol, animal charcoal.

• Procedure:

  • In a flask cooled in an ice-salt bath to below 0°C, dissolve 2,4,6-trichloroaniline in 70% sulfuric acid.

  • Slowly add a solution of sodium nitrite in water, maintaining the temperature below 0°C with continuous stirring.

  • Subsequently, add hypophosphorous acid, again keeping the temperature below 0°C.

  • Allow the reaction mixture to stand overnight at ambient temperature.

  • Pour the mixture into ice-cooled water to precipitate the crude 1,3,5-trichlorobenzene.

  • Filter the product and wash thoroughly with water until acid-free.

  • Recrystallize the crude product from ethanol using animal charcoal to obtain pure 1,3,5-trichlorobenzene.

Separation and Analysis of Trichlorobenzene Isomers

Gas chromatography (GC) is a common and effective method for the separation and analysis of trichlorobenzene isomers.

• Instrumentation: Gas chromatograph with an electron capture detector (ECD) or a mass spectrometer (MS).

• Column: A capillary column suitable for separating aromatic compounds, such as a DB-5 or equivalent (5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium or nitrogen.

• Temperature Program:

  • Initial oven temperature: 60°C, hold for 2 minutes.

  • Ramp rate 1: Increase to 190°C at 5°C/minute.

  • Ramp rate 2: Increase to 280°C at 20°C/minute, hold for 7 minutes.

• Injector and Detector Temperatures: 240°C and 290°C, respectively.

• Injection Mode: Splitless injection of the sample dissolved in a suitable solvent (e.g., hexane).

• Identification: Isomers are identified based on their retention times compared to known standards.[4]

Biological and Environmental Pathways

Hypothesized Metabolic Pathway of Trichlorobenzene Isomers

The metabolism of trichlorobenzenes in biological systems is thought to proceed through the formation of reactive arene oxide intermediates, catalyzed by cytochrome P450 enzymes. These intermediates can then undergo further transformations.[5]

Caption: Hypothesized metabolic pathway of trichlorobenzene isomers.

Aerobic Degradation Pathway of 1,2,4-Trichlorobenzene

In the environment, microorganisms can degrade 1,2,4-trichlorobenzene under aerobic conditions. The pathway involves initial oxygenation followed by ring cleavage.[6]

Caption: Aerobic degradation pathway of 1,2,4-trichlorobenzene.

References

• 1. 1,2,4-Trichlorobenzene Degradation Pathway [eawag-bbd.ethz.ch]
• 2. benchchem.com [benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. HEALTH EFFECTS - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of 1,2,3-Trichlorobenzene

This technical guide provides a comprehensive overview of the melting and boiling points of 1,2,3-trichlorobenzene, targeted at researchers, scientists, and professionals in drug development. This document outlines key physical constants, detailed experimental protocols for their determination, and a workflow for compound characterization.

Physicochemical Data of 1,2,3-Trichlorobenzene

1,2,3-Trichlorobenzene is a chlorinated aromatic compound with the molecular formula C₆H₃Cl₃.[1][2] It appears as a white solid or crystalline material with a characteristic sharp, chlorobenzene-like odor.[3][4] Accurate determination of its melting and boiling points is crucial for its identification, purity assessment, and safe handling in research and industrial settings.

The physical properties of a pure compound, such as its melting and boiling points, are intrinsic and can be used for identification and to assess purity.[5] Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impure samples tend to melt at lower temperatures and over a broader range.[6]

Table 1: Melting and Boiling Points of 1,2,3-Trichlorobenzene

Physical Property	Value
Melting Point	51-64 °C
Specific reported values include:
63-64 °C[3][7]
53.5 °C[4]
51-53 °C[2][8]
52.0 to 56.0 °C[9]
53 °C[1]
Boiling Point	218-219 °C
Specific reported values include:
218.5 °C[3][4]
218-219 °C[2][8]
219 °C[9]
218 °C[1]

Experimental Protocols for Determination

The determination of melting and boiling points are fundamental procedures in chemical analysis. The capillary method is a widely used and reliable technique for both.

The principle of melting point determination involves heating a small, powdered sample of the substance at a controlled rate and recording the temperature range from the first sign of melting to the complete liquefaction of the solid.[10]

Methodology:

• Sample Preparation: Ensure the 1,2,3-trichlorobenzene sample is completely dry and finely powdered to allow for uniform heating.[10]

• Capillary Tube Packing: Press the open end of a thin-walled capillary tube into the powdered sample. A small amount of the substance is introduced into the tube. The tube is then tapped gently on a hard surface, or the sample is compacted by dropping the tube through a longer glass tube, to pack the solid into the closed end.[11] The packed sample height should be between 2-4 mm.[5]

• Apparatus Setup: Place the packed capillary tube into a melting point apparatus, such as a DigiMelt unit or a traditional Thiele tube setup with a heated oil bath.[11] The apparatus should have a thermometer or a digital temperature sensor accurately placed.

• Heating and Observation:

  • For an unknown sample, a rapid initial heating (10-20°C per minute) can be performed to determine an approximate melting range.[5][11]

  • For a precise measurement, the apparatus is cooled to about 10-15°C below the approximate melting point.[5] A new sample is then heated slowly, at a rate of about 1-3°C per minute, to allow for thermal equilibrium between the sample, the heating medium, and the thermometer.[5]

• Data Recording: The melting point is recorded as a range. The first temperature is noted when the first drop of liquid appears.[5] The second temperature is recorded when the entire sample has turned into a clear liquid.[5]

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are in equilibrium.

Methodology:

• Sample Preparation: Place a small volume (a few mL) of liquid 1,2,3-trichlorobenzene (melted if necessary) into a small test tube or fusion tube.[12]

• Capillary Inversion: A small capillary tube, sealed at one end, is placed inside the test tube with its open end facing down.[13]

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a heating bath (like an oil bath or an aluminum block) or a specialized boiling point apparatus.[12]

• Heating and Observation:

  • The apparatus is heated gently. As the temperature rises, the air trapped in the inverted capillary tube will expand and exit as a slow stream of bubbles.[12]

  • As the liquid's boiling point is reached, its vapor pressure increases, and a rapid and continuous stream of bubbles will emerge from the capillary tube.[12]

• Data Recording:

  • At this point, the heating is stopped. The liquid will begin to cool.

  • The stream of bubbles will slow down and eventually stop. The moment the bubbling stops and the liquid is drawn up into the capillary tube, the temperature is recorded.[12] This temperature is the boiling point of the liquid, as it is the point where the external pressure equals the vapor pressure inside the capillary.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for characterizing a solid chemical compound like 1,2,3-trichlorobenzene using its physical properties.

Caption: Workflow for compound identification and purity assessment.

References

• 1. 1,2,3-trichlorobenzene [stenutz.eu]
• 2. 1,2,3-Trichlorobenzene, 99% 87-61-6 India [ottokemi.com]
• 3. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2,3-Trichlorobenzene - Wikipedia [en.wikipedia.org]
• 5. southalabama.edu [southalabama.edu]
• 6. SSERC | Melting point determination [sserc.org.uk]
• 7. 1,2,3-Trichlorobenzene CAS#: 87-61-6 [m.chemicalbook.com]
• 8. chemicalpoint.eu [chemicalpoint.eu]
• 9. 1,2,3-Trichlorobenzene | 87-61-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. westlab.com [westlab.com]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. byjus.com [byjus.com]

In-Depth Technical Guide: Health and Safety Handling of 1,2,3-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for handling 1,2,3-trichlorobenzene (1,2,3-TCB), a significant organochlorine compound. The information is intended to support risk assessment and the implementation of safe laboratory and industrial practices.

Physicochemical and Toxicological Profile

1,2,3-Trichlorobenzene is a white crystalline solid with a characteristic aromatic odor.[1][2] It is one of three isomers of trichlorobenzene and sees use as a solvent for high-melting point products, a coolant in electrical installations, and as an intermediate in the synthesis of herbicides.[3] Due to its chemical properties and toxicological profile, stringent safety measures are imperative during its handling.

Table 1: Physicochemical Properties of 1,2,3-Trichlorobenzene

Property	Value	Reference
Chemical Formula	C₆H₃Cl₃	[1]
Molecular Mass	181.5 g/mol	[1]
Appearance	White crystals with a characteristic odor	[1]
Melting Point	53.5 °C	[1]
Boiling Point	218.5 °C	[1]
Density	1.45 g/cm³	[1]
Flash Point	112.7 °C (closed cup)	[1]
Vapor Pressure	17.3 Pa at 25 °C	[1]
Relative Vapor Density	6.26 (air = 1)	[1]
Solubility in Water	Very poor	[1]
Octanol/Water Partition Coefficient (log Pow)	4.05	[1]

Table 2: Summary of Toxicological Data for 1,2,3-Trichlorobenzene

Endpoint	Species	Route	Value	Key Findings	Reference
Acute Oral Toxicity (LD₅₀)	Rat (Sprague-Dawley)	Oral	1830 mg/kg	Not specified in snippets	[4]
Subchronic Toxicity (13-week study)	Rat (Sprague-Dawley)	Dietary	NOAEL: 7.7 mg/kg/day (males)	Reduced weight gain in males at 1000 ppm. Histological changes in liver and thyroid of males at 1000 ppm.	[1]
Developmental Toxicity	Rat (Sprague-Dawley)	Gavage	Maternal NOAEL: 150 mg/kg/day	Decreased hemoglobin and histopathological changes in the liver and thyroid of dams at 300 mg/kg/day. No developmental toxicity observed up to 600 mg/kg/day.	[1]
Skin Irritation	Not specified	Dermal	Irritating	Causes skin irritation. Prolonged exposure may lead to burns.	[4]
Eye Irritation	Not specified	Ocular	Irritating	Causes eye irritation and possible burns.	[4]
Respiratory Tract Irritation	Not specified	Inhalation	Irritating	Causes respiratory tract irritation.	[4]

Hazard Identification and GHS Classification

1,2,3-Trichlorobenzene is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3][5] Upon combustion, it decomposes to produce toxic and corrosive fumes, including hydrogen chloride.[1] It also reacts with strong oxidants.[1]

GHS Hazard Statements:

• H302: Harmful if swallowed[3]

• H410: Very toxic to aquatic life with long lasting effects[3]

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation of study outcomes and for designing further research.

Acute Oral Toxicity (LD₅₀) Study

Objective: To determine the median lethal dose (LD₅₀) of 1,2,3-trichlorobenzene following a single oral administration.

Methodology (Based on general OECD guidelines):

• Test Species: Rat (e.g., Sprague-Dawley strain).

• Animal Housing: Animals are housed in controlled conditions with respect to temperature, humidity, and light cycle, with access to standard laboratory diet and water ad libitum, except for a brief fasting period before dosing.

• Dose Administration: The test substance is administered in a single dose by gavage using a suitable vehicle (e.g., corn oil). A control group receives the vehicle alone.

• Dose Levels: A range of dose levels is used to determine the dose that causes mortality in 50% of the animals.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days.

• Necropsy: All animals (those that die during the study and those euthanized at the end) are subjected to a gross necropsy.

• Data Analysis: The LD₅₀ is calculated using appropriate statistical methods.

Subchronic Dietary Toxicity Study (Côté et al., 1988)

Objective: To evaluate the potential health effects of repeated dietary exposure to 1,2,3-trichlorobenzene over a 13-week period.

Methodology:

• Test Species: Weanling Sprague-Dawley rats.

• Groups: Groups of 10 male and 10 female rats.

• Dietary Concentrations: 0, 1, 10, 100, or 1000 ppm of 1,2,3-trichlorobenzene in the diet. The diets were prepared by mixing the compound in corn oil with ground feed.

• Duration: 13 weeks.

• Observations: Clinical signs of toxicity, body weight, and food consumption were monitored.

• Post-mortem Analysis: At the end of the study, animals were euthanized. Organ weights were recorded. Serum biochemical and hematological parameters were analyzed. Tissues were collected for histopathological examination.[1]

Developmental Toxicity Study (Black et al., 1988)

Objective: To assess the potential for 1,2,3-trichlorobenzene to cause adverse effects on the developing fetus.

Methodology:

• Test Species: Pregnant Sprague-Dawley rats.

• Groups: Groups of 13-14 female rats.

• Dose Administration: 0, 150, 300, or 600 mg/kg/day of 1,2,3-trichlorobenzene in corn oil administered by gavage.

• Dosing Period: Gestation days 6 through 15.

• Maternal Observations: Clinical signs were monitored throughout the study. Dams were sacrificed on gestation day 22.

• Fetal Examinations: Fetuses were examined for external, visceral, and skeletal abnormalities.[1]

Signaling Pathways and Experimental Workflows

Proposed Metabolic Pathway of 1,2,3-Trichlorobenzene

The metabolism of 1,2,3-trichlorobenzene is believed to be initiated by cytochrome P450 enzymes, leading to the formation of phenolic and other metabolites.

Caption: Proposed metabolic pathway for 1,2,3-Trichlorobenzene.

Experimental Workflow for a Subchronic Toxicity Study

The following diagram illustrates a typical workflow for a subchronic oral toxicity study.

Caption: Workflow for a 13-week subchronic dietary toxicity study.

Health and Safety Handling

Engineering Controls

• Ventilation: Work with 1,2,3-trichlorobenzene should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[4] Local exhaust ventilation is recommended.[4]

• Isolation: Use process enclosures for larger scale operations to contain the substance.[4]

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield should be worn.[4]

• Skin Protection: Wear appropriate protective gloves and a lab coat or other protective clothing to prevent skin contact.[4]

• Respiratory Protection: If engineering controls are not sufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[4] A P2 filter respirator for harmful particles is recommended.[1]

Handling and Storage

• Handling: Avoid creating dust.[4] Do not eat, drink, or smoke in areas where 1,2,3-trichlorobenzene is handled.[1] Wash hands thoroughly after handling.[4]

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated area.[4] Keep separated from strong oxidants.[1]

Spills and Waste Disposal

• Spills: In case of a spill, prevent the dispersion of dust.[1] If appropriate, moisten the spilled material first to prevent it from becoming airborne.[1] Sweep the spilled substance into covered containers.[1] Carefully collect the remainder and store for disposal according to local regulations.[1] Do not allow the chemical to enter the environment.[1]

• Waste Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.

First Aid Measures

• Inhalation: Move the affected person to fresh air and have them rest. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing. Rinse and then wash the skin with soap and water.[1]

• Eye Contact: First, rinse with plenty of water for several minutes (remove contact lenses if easily possible), then seek medical attention.[1]

• Ingestion: Rinse the mouth. Give one or two glasses of water to drink. Seek medical attention.[1]

Environmental Hazards

1,2,3-Trichlorobenzene is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1][5] Bioaccumulation of this chemical may occur in fish.[1] It is crucial to prevent its release into the environment.[1]

References

• 1. Trichlorobenzenes: results of a thirteen week feeding study in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of teratogenic potential of 1,2,3- 1,2,4- and 1,3,5-trichlorobenzenes in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. REFERENCES - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Assessment of teratogenic potential of trichlorfon in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 1,2,3-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB) is a chlorinated aromatic hydrocarbon of significant environmental and toxicological concern.[1][2] It is used as a solvent, dye carrier, and chemical intermediate.[1] Due to its persistence in the environment and potential for bioaccumulation, sensitive and specific analytical methods are crucial for its detection and quantification in various matrices, including environmental samples and biological tissues.[1][2][3] This document provides detailed application notes and protocols for the analysis of 1,2,3-Trichlorobenzene, primarily focusing on chromatographic techniques.

Analytical Methods Overview

Gas chromatography (GC) coupled with various detectors is the most common approach for the determination of 1,2,3-TCB.[4] High-performance liquid chromatography (HPLC) offers an alternative for specific applications.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for the identification and quantification of 1,2,3-TCB. It offers high selectivity and sensitivity, allowing for positive identification based on both retention time and mass spectrum.[4] Operation in selected ion monitoring (SIM) mode can further enhance sensitivity.[5]

• Gas Chromatography-Electron Capture Detector (GC-ECD): ECD is highly sensitive to halogenated compounds like 1,2,3-TCB, making it a cost-effective option for routine analysis.[4] However, it is less specific than MS and identification relies solely on retention time, which can be prone to interference.[4]

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can be used for the separation of 1,2,3-TCB.[6] This method is suitable for samples that are not amenable to GC analysis. Detection is typically performed using a UV detector.

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the detection of 1,2,3-Trichlorobenzene in different matrices.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Methods

Matrix	Sample Preparation	Method	Detection Limit (LOD)	Recovery	Reference
Water	Purge and Trap	EPA Method 5035/8260B	<1 ppb	Not Reported	[4]
Water	Gas chromatography/mass spectrometry	ASTM D5790	0.24 µg/L	Not Reported	[7]
Water	Gas chromatography/mass spectrometry	EPA-EAD 1625	10 µg/L	Not Reported	[7]
Soil/Sediment	Solvent Extraction (Shaking)	GC-MS (SIM)	Not Reported	78-107%	[5]
Biota Tissue	Not Specified	GC/positive chemical ionization/tandem MS	20 pg	Not Reported	[7]

Table 2: Gas Chromatography-Electron Capture Detector (GC-ECD) Methods

Matrix	Sample Preparation	Method	Detection Limit (LOD)	Recovery	Reference
Adipose Tissue	Homogenization, Solvent Extraction, Florisil Cleanup	GC-ECD	1.68 ng/g	79-95%	[4]
Fruits and Vegetables	Soxhlet Extraction, Florisil Cleanup	GC-ECD	sub-ppb range	>75%	[4]

Table 3: High-Performance Liquid Chromatography (HPLC) Methods

Matrix	Sample Preparation	Method	Detection Limit (LOD)	Recovery	Reference
General	Direct Injection (after dissolution)	Reverse-Phase HPLC-UV	Not Specified	Not Specified	[6]

Experimental Protocols

Protocol 1: Analysis of 1,2,3-Trichlorobenzene in Water by Purge and Trap GC-MS (Based on EPA Method 8260B)

1. Scope: This method is applicable to the determination of 1,2,3-TCB in drinking water and wastewater.

2. Principle: Volatile organic compounds are purged from a water sample with an inert gas and trapped on a solid sorbent. The trap is then heated, and the desorbed compounds are introduced into a gas chromatograph-mass spectrometer (GC-MS) for analysis.

3. Reagents and Materials:

• Reagent water (free of interferences)
• Methanol (purge and trap grade)
• 1,2,3-Trichlorobenzene standard solution
• Internal standards and surrogates (e.g., bromofluorobenzene)
• Helium (carrier gas)
• Purge and trap system
• GC-MS system with a capillary column (e.g., DB-5 or equivalent)

4. Sample Collection and Preservation:

• Collect samples in 40 mL vials with Teflon-lined septa.
• Ensure no air bubbles are present.
• Preserve with hydrochloric acid to pH <2.
• Store at 4°C until analysis.

5. Procedure:

• Purge and Trap:
• Bring samples and standards to room temperature.
• Add internal standards and surrogates to each sample and standard.
• Place a 5 mL aliquot into the purging vessel.
• Purge with helium at a specified flow rate (e.g., 40 mL/min) for a set time (e.g., 11 minutes).
• The volatile compounds are trapped on a sorbent trap (e.g., Tenax®).
• Desorption and GC-MS Analysis:
• Rapidly heat the trap to desorb the trapped compounds onto the GC column.
• The GC oven temperature is programmed to separate the analytes. A typical program starts at a low temperature (e.g., 35°C) and ramps to a higher temperature.
• The mass spectrometer is operated in either full scan or selected ion monitoring (SIM) mode. For 1,2,3-TCB, characteristic ions (e.g., m/z 180, 182, 145) are monitored.[8]

6. Quality Control:

• Analyze a method blank, a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate (MS/MSD) with each batch of samples.
• Monitor the recovery of internal standards and surrogates.

Protocol 2: Analysis of 1,2,3-Trichlorobenzene in Soil and Sediment by GC-MS

1. Scope: This method describes the extraction and analysis of 1,2,3-TCB in soil and sediment samples.

2. Principle: The sample is extracted with a suitable solvent. The extract is then cleaned up to remove interfering compounds and analyzed by GC-MS.

3. Reagents and Materials:

• Acetone (pesticide grade)
• Hexane (pesticide grade)
• Sodium sulfate (anhydrous)
• Florisil® or silica gel for cleanup
• 1,2,3-Trichlorobenzene standard solution
• Internal standards and surrogates
• GC-MS system

4. Procedure:

• Extraction:
• Weigh a known amount of sample (e.g., 10 g) and mix it with anhydrous sodium sulfate to create a free-flowing powder.
• Extract the sample using a method such as Soxhlet extraction or sonication with a mixture of hexane and acetone (1:1 v/v).[4]
• Cleanup:
• Concentrate the extract to a small volume.
• Pass the concentrated extract through a cleanup column packed with activated Florisil® or silica gel to remove polar interferences.[4]
• Elute the 1,2,3-TCB with a nonpolar solvent like hexane.
• GC-MS Analysis:
• Concentrate the cleaned extract to a final volume of 1 mL.
• Inject an aliquot into the GC-MS system.
• The GC and MS conditions are similar to those described in Protocol 1.

5. Quality Control:

• Similar QC procedures as in Protocol 1 should be followed.

Experimental Workflow and Signaling Pathway Diagrams

References

• 1. Fact sheet: 1,2,3-trichlorobenzene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. ICSC 1222 - 1,2,3-TRICHLOROBENZENE [chemicalsafety.ilo.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. 1,2,3-Trichlorobenzene | SIELC Technologies [sielc.com]
• 7. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. massbank.eu [massbank.eu]

Application Note: High-Resolution Gas Chromatography for the Separation of Trichlorobenzene Isomers

Abstract

This application note presents a detailed methodology for the separation and quantification of three trichlorobenzene (TCB) isomers: 1,2,3-trichlorobenzene, 1,2,4-trichlorobenzene, and 1,3,5-trichlorobenzene, using gas chromatography (GC). Optimized parameters for various capillary columns, temperature programs, and detection methods are provided to guide researchers, scientists, and drug development professionals in achieving baseline separation and accurate quantification of these isomers in diverse sample matrices. This document also includes comprehensive protocols for common sample preparation techniques, including Purge and Trap, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Introduction

Trichlorobenzenes are synthetic organic compounds that are widely used as industrial solvents and intermediates in the production of other chemicals.[1] Due to their persistence and potential toxicity, the accurate identification and quantification of individual TCB isomers are crucial for environmental monitoring and toxicological studies. Gas chromatography is the most prevalent analytical technique for this purpose, often coupled with mass spectrometry (GC-MS) or an electron capture detector (GC-ECD).[2] The primary challenge in TCB analysis lies in the complete separation of the three isomers, which have very similar physicochemical properties. This application note provides a comprehensive guide to achieving high-resolution separation of TCB isomers.

Experimental

Instrumentation and Columns

A gas chromatograph equipped with a suitable detector (MS or ECD) is required. The choice of capillary column is critical for the separation of TCB isomers. Columns with a 5% phenyl-methylpolysiloxane stationary phase, such as DB-5ms or ZB-5, are commonly used and provide good selectivity. More polar columns, like those with a 6% cyanopropylphenyl phase (e.g., DB-624), can also be employed.[3]

Chromatographic Conditions

The following tables summarize recommended GC conditions for the separation of TCB isomers on different columns. Retention times and performance data are provided where available.

Table 1: GC Method Parameters for Trichlorobenzene Isomer Separation

Parameter	Method 1	Method 2	Method 3
Column	Zebron ZB-5ms	Agilent J&W DB-5ms UI	Agilent J&W DB-624
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	30 m x 0.25 mm ID, 0.25 µm film	30 m x 0.32 mm ID, 1.80 µm film
Injector Temp.	250 °C	250 °C	200 °C
Injection Mode	Splitless	Split (100:1)	Split (20:1)
Carrier Gas	Helium	Helium	Helium
Flow Rate	1.2 mL/min (constant flow)	1.0 mL/min (constant flow)	1.5 mL/min (constant flow)
Oven Program	40 °C (1 min), ramp 10 °C/min to 200 °C, ramp 20 °C/min to 280 °C (5 min hold)	60 °C (2 min), ramp 5 °C/min to 190 °C, ramp 20 °C/min to 280 °C (7 min hold)	40 °C (5 min), ramp 10 °C/min to 240 °C (5 min hold)
Detector	Mass Spectrometer (MS)	Electron Capture Detector (ECD)	Mass Spectrometer (MS)
MS Transfer Line	280 °C	N/A	250 °C
ECD Makeup Gas	N/A	Nitrogen	N/A

Table 2: Quantitative Performance Data for Trichlorobenzene Isomer Separation

Compound	Column	Retention Time (min)	Resolution (Rs)	Tailing Factor
1,3,5-Trichlorobenzene	Zebron ZB-5ms	8.05	-	-
1,2,4-Trichlorobenzene	Zebron ZB-5ms	8.94	> 1.5	-
1,2,3-Trichlorobenzene	Zebron ZB-5ms	9.86	> 1.5	-
1,2,4-Trichlorobenzene	Agilent J&W DB-5ms UI	11.63	-	-
1,2,3-Trichlorobenzene	Agilent J&W DB-5ms UI	11.97	> 1.5	-

Note: Performance data such as resolution and tailing factor are highly dependent on the specific instrument, column condition, and analytical parameters. The provided data is based on available examples and may vary.

Sample Preparation Protocols

The choice of sample preparation method depends on the sample matrix. Below are detailed protocols for common techniques.

Purge and Trap for Water Samples (Based on EPA Method 8260)

This method is suitable for the analysis of volatile organic compounds, including TCBs, in aqueous samples.[4][5]

Protocol:

• Set up the purge and trap system connected to the GC-MS.

• Place a 5 mL water sample into a purging vessel.

• Add an internal standard to the sample.

• Purge the sample with an inert gas (e.g., helium or nitrogen) at a flow rate of 40 mL/min for 11 minutes at ambient temperature.

• The purged analytes are trapped on a sorbent trap (e.g., Vocarb 3000).

• After purging, the trap is heated to desorb the analytes onto the GC column.

• Initiate the GC temperature program for analysis.

Solid-Phase Extraction (SPE) for Water Samples

SPE is a common technique for the extraction and pre-concentration of semi-volatile organic compounds from water.

Protocol:

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Pass 500 mL of the water sample through the SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interferences.

• Drying: Dry the cartridge by passing air through it for 10-15 minutes.

• Elution: Elute the trapped TCBs with 5-10 mL of a suitable organic solvent (e.g., hexane or dichloromethane).

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Inject an aliquot of the concentrated extract into the GC.

Liquid-Liquid Extraction (LLE) for Soil and Sediment Samples

LLE is a classic method for extracting organic compounds from solid matrices.

Protocol:

• Weigh 10 g of the homogenized soil or sediment sample into a beaker.

• Add a surrogate standard to the sample.

• Add 20 mL of a suitable extraction solvent (e.g., a 1:1 mixture of acetone and hexane).

• Extract the sample by sonicating for 15-20 minutes or shaking vigorously for 1-2 hours.

• Allow the solid particles to settle and decant the solvent extract.

• Repeat the extraction process two more times with fresh solvent.

• Combine the solvent extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL.

• The extract may require cleanup using a Florisil column to remove interferences before GC analysis.

Visualized Workflows

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. pp.bme.hu [pp.bme.hu]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. shimadzu.com [shimadzu.com]

Application Notes and Protocols for 1,2,3-Trichlorobenzene as a High-Boiling Point Solvent

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1,2,3-trichlorobenzene (1,2,3-TCB) as a high-boiling point solvent in various chemical and material science applications. Its high thermal stability and ability to dissolve a range of organic compounds make it a valuable, albeit specialized, solvent for high-temperature reactions and processes.

Overview and Physical Properties

1,2,3-Trichlorobenzene is a chlorinated aromatic hydrocarbon with a high boiling point and good solvency for a variety of organic materials. It is a white crystalline solid at room temperature.[1][2] Its key physical and chemical properties are summarized in the table below.

Table 1: Physical and Chemical Properties of 1,2,3-Trichlorobenzene

Property	Value	Reference
Molecular Formula	C₆H₃Cl₃	[1]
Molecular Weight	181.45 g/mol	[1]
Appearance	White crystalline solid	[1][2]
Boiling Point	218-219 °C	[3]
Melting Point	53.5 °C	[1]
Density	1.45 g/cm³	[1]
Solubility in Water	Very low	[1]
Solubility in Organic Solvents	Soluble in ether, benzene, petroleum ether, carbon disulfide, and chlorinated hydrocarbons.	[3]

Applications as a High-Boiling Point Solvent

Due to its high boiling point, 1,2,3-TCB is suitable for reactions requiring elevated temperatures, typically in the range of 150-220 °C. Its primary applications as a high-boiling point solvent include:

• Synthesis of High-Performance Polymers: Serves as a reaction medium for the synthesis of thermally stable polymers such as polyaryletherketones (PAEKs) and polysulfones. Its high boiling point allows for the necessary reaction temperatures to achieve high molecular weight polymers.

• Fullerene Purification and Derivatization: Although less common than its isomers (1,2,4-trichlorobenzene and o-dichlorobenzene), 1,2,3-TCB can be used for the extraction and chromatographic purification of fullerenes (e.g., C60 and C70) from soot.[4][5][6] Its high boiling point is advantageous for dissolving larger, less soluble fullerenes.

• Dye Carrier for Textiles: Utilized in the textile industry as a dye carrier, facilitating the dyeing of synthetic fibers like polyester at high temperatures.[7]

• Heat Transfer Fluid: Its thermal stability makes it a suitable medium for heat transfer applications in industrial processes.[2]

• Specialized Organic Synthesis: Employed as a solvent for organic reactions that require high temperatures to proceed at a reasonable rate or to overcome high activation energies.

Experimental Protocols

General Protocol for High-Temperature Polymerization (e.g., Polyaryletherketone Synthesis)

This protocol provides a general methodology for the synthesis of high-performance polymers, such as polyaryletherketones, using 1,2,3-trichlorobenzene as a solvent. The specific monomers, catalysts, and reaction conditions will vary depending on the target polymer.

Materials:

• Monomers (e.g., aromatic dihalides and bisphenols)

• Anhydrous catalyst (e.g., Friedel-Crafts catalyst like AlCl₃)

• 1,2,3-Trichlorobenzene (anhydrous)

• Quenching agent (e.g., methanol)

• Purification solvents (e.g., acetone, water)

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser with a drying tube.

• Heating mantle with a temperature controller.

• Inert atmosphere system (e.g., nitrogen or argon line).

Procedure:

• Reactor Setup: Assemble the reaction flask and ensure all glassware is dry. Purge the system with dry nitrogen for at least 30 minutes to establish an inert atmosphere.

• Monomer Dissolution: Charge the flask with the appropriate monomers and anhydrous 1,2,3-trichlorobenzene. Stir the mixture at room temperature until the monomers are completely dissolved.

• Catalyst Addition: Cool the solution to the desired starting temperature (e.g., 0-5 °C) using an ice bath. Slowly add the anhydrous catalyst portion-wise, maintaining the temperature below a specified limit.

• Polymerization: Gradually heat the reaction mixture to the target polymerization temperature (typically between 150 °C and 200 °C). The reaction progress can be monitored by the increase in viscosity of the solution. Maintain the reaction at this temperature for the specified duration (several hours) to achieve the desired molecular weight.

• Reaction Quenching: After the polymerization is complete, cool the reaction mixture to room temperature. Slowly and carefully add a quenching agent, such as methanol, to deactivate the catalyst. This step is often exothermic and should be performed with caution.

• Polymer Precipitation and Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol or acetone).

• Collect the polymer by filtration and wash it repeatedly with appropriate solvents to remove residual solvent, unreacted monomers, and catalyst residues.

• Dry the purified polymer in a vacuum oven at an elevated temperature until a constant weight is achieved.

Workflow Diagram:

Caption: High-temperature polymerization workflow.

Protocol for Fullerene Extraction and Initial Purification

This protocol outlines the use of 1,2,3-trichlorobenzene for the extraction of fullerenes from carbon soot.

Materials:

• Fullerene-containing carbon soot

• 1,2,3-Trichlorobenzene

• Filtration apparatus (e.g., Buchner funnel with filter paper)

• Rotary evaporator

Equipment:

• Soxhlet extractor

• Heating mantle

• Round-bottom flask

Procedure:

• Soxhlet Extraction: Place the fullerene soot in a thimble and insert it into the Soxhlet extractor.

• Fill the round-bottom flask with 1,2,3-trichlorobenzene and assemble the Soxhlet apparatus.

• Heat the solvent to its boiling point. The solvent vapor will rise, condense, and drip onto the soot, extracting the soluble fullerenes.

• Continue the extraction for several hours until the solvent in the extractor becomes colorless, indicating that the majority of the soluble fullerenes have been extracted.

• Solvent Removal: After extraction, allow the solution to cool. Remove the solvent using a rotary evaporator under reduced pressure to obtain the crude fullerene mixture.

• Further Purification: The crude fullerene extract can be further purified by column chromatography using a suitable stationary phase and eluent system.

Workflow Diagram:

Caption: Fullerene extraction and purification workflow.

Quantitative Data

The solubility of various compounds in 1,2,3-trichlorobenzene is a critical parameter for its application as a solvent. While specific data for 1,2,3-TCB is limited in readily available literature, data for its isomers can provide a useful approximation.

Table 2: Solubility of Fullerenes in Related Solvents at Room Temperature

Solute	Solvent	Solubility (g/L)	Reference
C60	1,2-Dichlorobenzene	27	[2]
C60	1,2,4-Trichlorobenzene	8.5	[5]
C70	Toluene	~50% of C60 solubility	[2]
C70	Chlorobenzene	~50% of C60 solubility	[2]
C70	1,2-Dichlorobenzene	~50% of C60 solubility	[2]

Safety Considerations

1,2,3-Trichlorobenzene is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Toxicity: It is harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and respiratory system.[7]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Avoid inhalation of vapors and contact with skin and eyes.

• Disposal: Dispose of waste 1,2,3-trichlorobenzene and contaminated materials according to local, state, and federal regulations.

Disclaimer: The protocols provided are for informational purposes only and should be adapted and optimized for specific experimental conditions. Always consult the relevant safety data sheets (SDS) and perform a thorough risk assessment before handling 1,2,3-trichlorobenzene.

References

• 1. utw10193.utweb.utexas.edu [utw10193.utweb.utexas.edu]
• 2. Fullerenes | C60 | CID 123591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Reversed Controlled Polymerization (RCP): Depolymerization from Well-Defined Polymers to Monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solubility of fullerenes - Wikipedia [en.wikipedia.org]
• 5. sid.ir [sid.ir]
• 6. ukessays.com [ukessays.com]
• 7. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: 1,2,3-Trichlorobenzene as a Key Intermediate in Herbicide Precursor Synthesis

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB) is an important organochlorine compound utilized as a raw material and intermediate in the synthesis of various fine chemicals, including pharmaceuticals, dyes, and pigments.[1][2] In the agrochemical sector, it serves as a precursor for the manufacture of pesticides, particularly herbicides.[1][3][4] Its utility in this field is primarily centered on its conversion to other substituted aromatic compounds which form the backbone of complex, biologically active molecules.

A critical pathway in the utilization of 1,2,3-TCB is its conversion to 2,3,4-trichloroaniline. This is typically achieved through a two-step synthesis involving nitration followed by reduction. The resulting 2,3,4-trichloroaniline is a versatile building block for the synthesis of a variety of potential herbicide candidates. This document provides detailed protocols and data for the synthesis of 2,3,4-trichloroaniline from 1,2,3-trichlorobenzene, a key process for researchers in herbicide development.

Synthesis Pathway Overview

The conversion of 1,2,3-trichlorobenzene to 2,3,4-trichloroaniline proceeds via two main chemical transformations:

• Electrophilic Aromatic Substitution (Nitration): 1,2,3-Trichlorobenzene is first nitrated using a mixed acid solution (sulfuric acid and nitric acid) to introduce a nitro group onto the aromatic ring, yielding 1-nitro-2,3,4-trichlorobenzene.

• Reduction: The nitro group of 1-nitro-2,3,4-trichlorobenzene is then reduced to an amino group, typically using a metal catalyst such as iron in an acidic medium, to produce the final intermediate, 2,3,4-trichloroaniline.

Caption: Overall synthesis pathway from 1,2,3-TCB to 2,3,4-Trichloroaniline.

Experimental Protocols

Protocol 1: Synthesis of 1-Nitro-2,3,4-trichlorobenzene via Nitration

This protocol details the electrophilic nitration of 1,2,3-trichlorobenzene. The procedure is adapted from established methods for the nitration of chlorinated benzenes.[5][6][7]

Materials and Equipment:

• 1,2,3-Trichlorobenzene (C₆H₃Cl₃)

• Concentrated Sulfuric Acid (98% H₂SO₄)

• Concentrated Nitric Acid (65% HNO₃)

• Ice-water bath

• Three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel

• Separatory funnel

• Beakers, Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reactor Setup: In a 500 mL three-necked flask, add 110 mL of concentrated sulfuric acid (98%). Begin stirring and cool the flask in an ice-water bath to 0-5 °C.

• Preparation of Nitrating Mixture: Slowly add 23 mL of concentrated nitric acid (65%) to the sulfuric acid from a dropping funnel. Maintain the temperature below 10 °C throughout the addition.

• Addition of Substrate: Once the nitrating mixture is prepared and cooled, slowly add 50 g (0.275 mol) of 1,2,3-trichlorobenzene dropwise. The rate of addition should be controlled to maintain the reaction temperature between 60-65 °C.

• Reaction: After the addition is complete, maintain the reaction mixture at 65 °C with continuous stirring for 4.5 hours to ensure complete mono-nitration.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature and carefully pour it over 500 g of crushed ice with stirring. A solid precipitate of 1-nitro-2,3,4-trichlorobenzene will form.

• Isolation and Washing: Filter the crude product using a Büchner funnel. Wash the solid precipitate several times with cold deionized water until the washings are neutral to pH paper.

• Purification: The crude product can be purified by recrystallization from ethanol to yield pale yellow crystals.

• Drying: Dry the purified product in a vacuum oven at 50 °C to a constant weight.

Caption: Experimental workflow for the nitration of 1,2,3-Trichlorobenzene.

Protocol 2: Synthesis of 2,3,4-Trichloroaniline via Reduction

This protocol describes the reduction of the nitro group in 1-nitro-2,3,4-trichlorobenzene to an amine using iron powder in an acidic medium. This method is adapted from a similar industrial process for the reduction of chlorinated nitroaromatics.[8]

Materials and Equipment:

• 1-Nitro-2,3,4-trichlorobenzene (C₆H₂Cl₃NO₂)

• Iron powder (Fe)

• Concentrated Hydrochloric Acid (HCl)

• Ethyl acetate

• Deionized water

• Sodium carbonate (Na₂CO₃) solution (5%)

• Four-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer

• Heating mantle

• Separatory funnel

• Filtration apparatus (Büchner funnel)

Procedure:

• Reactor Setup: To a 1 L four-necked flask, add 300 mL of deionized water and 135 g (2.42 mol) of iron powder. Add 10 mL of concentrated HCl and begin vigorous stirring.

• Heating: Heat the mixture to 90-95 °C using a heating mantle.

• Addition of Substrate: Once the temperature is stable, add 130 g (0.57 mol) of 1-nitro-2,3,4-trichlorobenzene in small portions over 1 hour. The reaction is exothermic; control the addition rate to maintain the temperature at 90-95 °C.

• Reaction: After the addition is complete, continue stirring the mixture at 90-95 °C. Monitor the reaction by TLC until the starting material is completely consumed (typically 3-4 hours).

• Neutralization and Extraction: Cool the reaction mixture to approximately 60 °C. Add 300 mL of ethyl acetate and then carefully add 5% sodium carbonate solution until the pH of the aqueous layer is 8-9 to neutralize the acid and precipitate iron hydroxides.

• Isolation: Filter the hot mixture through a celite pad to remove the iron sludge. Transfer the filtrate to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer with 100 mL of deionized water, then with 100 mL of brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the ethyl acetate using a rotary evaporator to yield crude 2,3,4-trichloroaniline.

• Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent like hexane.

Caption: Experimental workflow for the reduction of 1-Nitro-2,3,4-trichlorobenzene.

Quantitative Data Summary

The following tables summarize the typical reaction conditions and expected outcomes for the synthesis of 2,3,4-trichloroaniline from 1,2,3-trichlorobenzene.

Table 1: Reaction Parameters for Nitration of 1,2,3-Trichlorobenzene

Parameter	Value	Reference
Molar Ratio (1,2,3-TCB : H₂SO₄ : HNO₃)	1 : 11.3 : 2.3	[5]
Reaction Temperature	65 °C	[5]
Reaction Time	4.5 hours	[5]
Expected Yield (Dinitro product)	~94%	[5]
Note	Yield for dinitro product is cited; mono-nitration yield may vary.

Table 2: Reaction Parameters for Reduction of 1-Nitro-2,3,4-trichlorobenzene

Parameter	Value	Reference
Molar Ratio (Nitro-compound : Fe)	1 : 4.2	Adapted from[8]
Reaction Temperature	90 - 95 °C	[8]
Reaction Time	3 - 4 hours	[8]
Expected Yield	> 80%	[8]
Expected Purity (after purification)	> 98%	[8]

References

• 1. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Fact sheet: 1,2,3-trichlorobenzene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 4. 1,2,3-trichlorobenzene | 87-61-6 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 5. Study on Nitration of 1,2,3-Trichlorobenzene | Semantic Scholar [semanticscholar.org]
• 6. US2749372A - Trichlorodinitrobenzenes - Google Patents [patents.google.com]
• 7. scribd.com [scribd.com]
• 8. 2,4,5-Trichloroaniline synthesis - chemicalbook [chemicalbook.com]

Application Note: Distinguishing Trichlorobenzene Isomers using 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and straightforward method for the unambiguous differentiation of the three structural isomers of trichlorobenzene—1,2,3-trichlorobenzene, 1,2,4-trichlorobenzene, and 1,3,5-trichlorobenzene—utilizing 13C Nuclear Magnetic Resonance (NMR) spectroscopy. The distinct substitution patterns of the chlorine atoms on the benzene ring result in unique chemical environments for the carbon atoms, leading to characteristic 13C NMR spectra for each isomer. The primary distinguishing feature is the number of signals observed in the proton-decoupled 13C NMR spectrum, which directly corresponds to the number of non-equivalent carbon atoms in each molecule. This document provides the theoretical basis, detailed experimental protocols, and a comparative data summary to facilitate the identification of these isomers in a laboratory setting.

Introduction

Trichlorobenzenes are important industrial chemicals used as solvents and intermediates in the synthesis of various products, including dyes and pesticides. In research and development, particularly in pharmaceutical and materials science, the precise identification of isomeric impurities is critical for quality control and regulatory compliance. 13C NMR spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. Due to the low natural abundance of the 13C isotope, proton-decoupled spectra are typically acquired, resulting in a single sharp peak for each chemically non-equivalent carbon atom. This simplicity, combined with the wide range of chemical shifts, makes 13C NMR an ideal tool for distinguishing between isomers.

The three isomers of trichlorobenzene possess different degrees of symmetry, which directly impacts their 13C NMR spectra:

• 1,3,5-Trichlorobenzene: This highly symmetrical isomer has only two sets of equivalent carbon atoms, resulting in just two signals in its 13C NMR spectrum.

• 1,2,3-Trichlorobenzene: This isomer has a plane of symmetry, leading to four sets of non-equivalent carbon atoms and, consequently, four distinct signals.

• 1,2,4-Trichlorobenzene: This isomer lacks any symmetry, and therefore all six carbon atoms are chemically non-equivalent, giving rise to six signals in its 13C NMR spectrum.

This application note provides a systematic approach to differentiate these isomers based on their 13C NMR spectral data.

Data Presentation

The 13C NMR chemical shift data for the three trichlorobenzene isomers are summarized in the table below. The data was obtained from the Spectral Database for Organic Compounds (SDBS).

Isomer	Structure	Number of 13C Signals	Chemical Shifts (δ, ppm) in CDCl₃
1,3,5-Trichlorobenzene		2	135.2, 128.6
1,2,3-Trichlorobenzene		4	134.1, 131.9, 130.5, 128.3
1,2,4-Trichlorobenzene		6	134.2, 133.2, 131.9, 131.2, 129.2, 128.0

Experimental Protocols

This section provides a detailed methodology for acquiring high-quality proton-decoupled 13C NMR spectra of trichlorobenzene isomers.

1. Sample Preparation

• Materials:

  • Trichlorobenzene isomer sample (approx. 50-100 mg)

  • Deuterated chloroform (CDCl₃)

  • Tetramethylsilane (TMS) (optional, as modern spectrometers can reference the solvent signal)

  • 5 mm NMR tubes

  • Pasteur pipette and bulb

  • Small vial

• Procedure:

  • Weigh approximately 50-100 mg of the trichlorobenzene isomer into a small, clean, and dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial.

  • Gently swirl the vial to dissolve the sample completely.

  • If TMS is used as an internal standard, add a very small drop to the solution and mix.

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

  • Ensure the liquid height in the NMR tube is approximately 4-5 cm.

  • Cap the NMR tube securely.

2. 13C NMR Spectrum Acquisition

• Instrumentation:

  • A 75 MHz or higher field NMR spectrometer.

• Acquisition Parameters (typical for a 100 MHz spectrometer):

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Solvent: CDCl₃

  • Temperature: 298 K

  • Spectral Width (SW): Approximately 200-250 ppm (e.g., 25000 Hz on a 100 MHz instrument).

  • Acquisition Time (AQ): 1-2 seconds.

  • Relaxation Delay (D1): 2-5 seconds. A longer delay can provide more quantitative signal intensities, although this is generally not necessary for simple identification.

  • Number of Scans (NS): Due to the low natural abundance of 13C, a higher number of scans is required compared to ¹H NMR. Typically, 64 to 1024 scans are sufficient, depending on the sample concentration.

3. Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Perform phase correction to obtain a properly phased spectrum.

• Apply baseline correction to ensure a flat baseline.

• Reference the spectrum. If TMS was not added, the residual CDCl₃ solvent peak can be set to δ = 77.16 ppm.

• Integrate the signals (optional for qualitative analysis).

• Peak pick to determine the chemical shift of each signal.

Logical Workflow for Isomer Identification

The following diagram illustrates the decision-making process for identifying the trichlorobenzene isomer based on the number of signals in the proton-decoupled 13C NMR spectrum.

Application Note &amp; Protocol: Analysis of 1,2,3-Trichlorobenzene in Soil

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB) is a persistent organic pollutant that can be found in the environment as a result of industrial activities, such as its use as a solvent, dye carrier, and chemical intermediate.[1][2] Due to its potential toxicity and persistence, accurate monitoring of 1,2,3-TCB concentrations in soil is crucial for environmental assessment and remediation efforts. This application note provides detailed protocols for the preparation of soil samples for the analysis of 1,2,3-trichlorobenzene, targeting researchers, scientists, and professionals in environmental monitoring and drug development. The described methods are based on established techniques, including those recognized by the U.S. Environmental Protection Agency (EPA).

Data Presentation

The following table summarizes the performance of various sample preparation methods for the analysis of 1,2,3-trichlorobenzene in soil. This data is compiled from multiple sources to provide a comparative overview.

Method	Extraction Solvent	Typical Recovery (%)	Limit of Detection (LOD)	Analytical Technique	Reference
Soxhlet Extraction (EPA Method 3540C)	Methylene chloride/acetone (1:1)	96	Not Specified	GC-ECD	[3]
Ultrasonic-Assisted Water Extraction (UAWE) with SBME	Ultrapure Water	93 - 105	0.7 - 27.3 ng/g	GC-ITMS	[4]
Purge-and-Trap (EPA Method 5035/8260B)	N/A	11.4 - 75.4	0.44 µg/kg	GC-MS	[3]
Accelerated Solvent Extraction (ASE)	Dichloromethane-acetone (1:1, v/v) or Methanol	>75	Not Specified	GC-MS	[5][6]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited. It is crucial to follow safety guidelines and use appropriate personal protective equipment when handling solvents and contaminated samples.

Protocol 1: Soxhlet Extraction (Based on EPA Method 3540C)

This method is a robust and widely used technique for extracting semivolatile organic compounds from solid matrices.[7][8][9]

Materials:

• Soxhlet extractor, 40 mm ID, with a 500-mL round-bottom flask[9]

• Extraction thimbles (glass or paper)[7]

• Anhydrous sodium sulfate, reagent grade

• Methylene chloride, pesticide grade

• Acetone, pesticide grade

• Kuderna-Danish (K-D) concentrator apparatus[7]

• Water bath

• Nitrogen evaporation apparatus

Procedure:

• Sample Preparation: Homogenize the soil sample. Weigh approximately 10-20 g of the soil sample and mix it with an equal amount of anhydrous sodium sulfate to dry the sample.

• Loading the Extractor: Place the soil-sodium sulfate mixture into an extraction thimble. Place the thimble inside the Soxhlet extractor.

• Extraction: Add approximately 300 mL of a 1:1 (v/v) mixture of methylene chloride and acetone to the round-bottom flask.[3] Assemble the Soxhlet apparatus and extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.[7]

• Concentration: After extraction, allow the extract to cool. Concentrate the extract to a final volume of 1-5 mL using a Kuderna-Danish concentrator on a water bath. A gentle stream of nitrogen can be used for the final concentration step.

• Clean-up (if necessary): The extract may require clean-up to remove interfering compounds. Florisil cleanup (EPA Method 3620C) is a common option.[3][10]

• Analysis: The final extract is ready for analysis by Gas Chromatography-Electron Capture Detector (GC-ECD) or Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Ultrasonic-Assisted Extraction (UAE)

This method offers a faster alternative to Soxhlet extraction with reduced solvent consumption.[4]

Materials:

• Ultrasonic bath or probe sonicator

• Centrifuge and centrifuge tubes

• Extraction solvent (e.g., acetone/hexane 1:1 v/v)

• Anhydrous sodium sulfate

• Filter paper or syringe filters

Procedure:

• Sample Preparation: Weigh approximately 5-10 g of homogenized soil into a centrifuge tube.

• Extraction: Add 20 mL of the extraction solvent to the tube. Place the tube in an ultrasonic bath and sonicate for 15-30 minutes.[4]

• Separation: Centrifuge the sample at a high speed (e.g., 2500 rpm) for 10 minutes to separate the soil from the solvent.

• Solvent Collection: Carefully decant the supernatant (solvent extract) into a clean collection flask.

• Repeat Extraction: Repeat the extraction process (steps 2-4) two more times with fresh solvent, combining the extracts.

• Drying and Concentration: Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate. Concentrate the extract to the desired final volume using a gentle stream of nitrogen.

• Analysis: The extract is ready for GC-ECD or GC-MS analysis.

Protocol 3: Accelerated Solvent Extraction (ASE) (Based on EPA Method 3545A)

ASE is a rapid and efficient extraction method that uses elevated temperatures and pressures.[6][11][12]

Materials:

• Accelerated Solvent Extractor (ASE) system

• Extraction cells (appropriate size for the sample)

• Collection vials

• Extraction solvent (e.g., dichloromethane/acetone 1:1 v/v)

• Dispersing agent (e.g., diatomaceous earth)

Procedure:

• Sample Preparation: Mix the soil sample with a dispersing agent (e.g., 1:1 ratio) to ensure even extraction.

• Cell Loading: Load the mixture into an ASE extraction cell.

• Extraction Parameters: Set the ASE system parameters. Typical conditions for semivolatile compounds are:

  • Temperature: 100-120 °C

  • Pressure: 1500-2000 psi

  • Static time: 5-10 minutes

  • Solvent: Dichloromethane/acetone (1:1)

• Extraction Cycle: Run the automated extraction cycle. The system will automatically perform the extraction and collect the extract in a vial.

• Concentration and Analysis: The collected extract can be concentrated if necessary and is then ready for analysis by GC-MS.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the sample preparation of 1,2,3-trichlorobenzene in soil.

Caption: General workflow for 1,2,3-TCB analysis in soil.

Logical Relationships in Sample Preparation

This diagram shows the logical flow and decision points in the sample preparation process.

Caption: Decision flow for soil sample preparation.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. ospar.org [ospar.org]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Ultrasonic-assisted water extraction and solvent bar microextraction followed by gas chromatography-ion trap mass spectrometry for determination of chlorobenzenes in soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Accelerated solvent extraction (ASE) of environmental organic compounds in soils using a modified supercritical fluid extractor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ars.usda.gov [ars.usda.gov]
• 7. epa.gov [epa.gov]
• 8. waterboards.ca.gov [waterboards.ca.gov]
• 9. semspub.epa.gov [semspub.epa.gov]
• 10. epa.gov [epa.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. assets.fishersci.com [assets.fishersci.com]

Application of 1,2,3-Trichlorobenzene as a Dye Carrier in Textile Processing

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trichlorobenzene (TCB), a chlorinated aromatic hydrocarbon, has historically been utilized as a dye carrier in the textile industry, particularly for the dyeing of hydrophobic fibers like polyester with disperse dyes.[1][2] The compact and crystalline structure of polyester fibers restricts the penetration of dye molecules, especially at temperatures below the fiber's glass transition temperature. Dye carriers, such as 1,2,3-TCB, function by swelling the fibers, effectively lowering the glass transition temperature and facilitating the diffusion of the dye into the fiber matrix.[1][3] This allows for successful dyeing at atmospheric pressure and temperatures around 100°C, providing an alternative to high-temperature/high-pressure dyeing methods.[4] However, due to environmental and health concerns, the use of chlorinated hydrocarbon carriers has significantly decreased.[1] This document provides a detailed overview of the application of 1,2,3-trichlorobenzene as a dye carrier, including its mechanism of action, experimental protocols, and performance data, based on available scientific and technical literature.

Mechanism of Action

The primary function of 1,2,3-trichlorobenzene as a dye carrier is physical rather than chemical. It operates by disrupting the intermolecular forces between polyester polymer chains, leading to a plasticizing effect.[1] This process can be broken down into several key stages:

• Carrier Emulsification: 1,2,3-Trichlorobenzene, being insoluble in water, is first emulsified in the dyebath using dispersing agents to ensure its uniform distribution.[3]

• Carrier Adsorption: The emulsified carrier molecules are adsorbed onto the surface of the polyester fibers.

• Fiber Swelling: The adsorbed 1,2,3-trichlorobenzene penetrates the amorphous regions of the polyester fibers, causing them to swell. This swelling action increases the free volume within the polymer matrix.[1]

• Enhanced Dye Diffusion: The increased free volume and segmental mobility of the polymer chains allow the disperse dye molecules to diffuse more readily from the dyebath into the fiber.[5]

• Dye Fixation: Once inside the fiber, the disperse dye is held in place by non-ionic forces, such as van der Waals forces.[6]

• Carrier Removal: After dyeing, the carrier must be removed from the fabric, typically through a process of scouring and heat setting, to prevent adverse effects on colorfastness and to eliminate residual odor and potential skin irritation.[7]

Experimental Protocols

Below are detailed protocols for the laboratory-scale application of 1,2,3-trichlorobenzene as a dye carrier for polyester fabric.

Materials and Equipment

• Fabric: Scoured and bleached 100% polyester fabric

• Dye: Disperse dye (e.g., C.I. Disperse Blue 79, C.I. Disperse Red 60)

• Dye Carrier: 1,2,3-Trichlorobenzene (emulsified formulation)

• Dispersing Agent: Anionic or non-ionic dispersing agent

• Wetting Agent: Non-ionic wetting agent

• Acetic Acid: To adjust pH

• Sodium Hydroxide and Sodium Hydrosulfite: For reduction clearing

• Laboratory Dyeing Machine: Beaker dyer with temperature control

• Spectrophotometer: For measuring dye exhaustion

• Colorfastness Testing Equipment: Launder-Ometer, Crockmeter, Xenon Arc Lamp

Protocol 1: Exhaust Dyeing of Polyester with 1,2,3-Trichlorobenzene Carrier

This protocol outlines a typical exhaust dyeing process in a laboratory setting.

• Dye Bath Preparation:

  • Prepare a dyebath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).

  • Add a wetting agent (e.g., 1 g/L) and a dispersing agent (e.g., 1 g/L) to the water.[7]

  • Add the emulsified 1,2,3-trichlorobenzene carrier to the bath. The concentration can be varied (e.g., 2, 4, 6, 8 g/L) to determine the optimal concentration.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[6]

  • Disperse the required amount of disperse dye (e.g., 2% on weight of fabric) in a small amount of water with a dispersing agent to form a paste, then add it to the dyebath.

• Dyeing Procedure:

  • Introduce the polyester fabric into the dyebath at room temperature.

  • Raise the temperature to 60°C and run for 15 minutes to allow for even carrier absorption.[7]

  • Increase the temperature to 100°C (boil) at a rate of 2°C/minute.

  • Continue dyeing at 100°C for 60-90 minutes.

  • Cool the dyebath to 70°C.

  • Remove the fabric and rinse with cold water.

• Reduction Clearing (After-treatment):

  • Prepare a fresh bath with 2 g/L sodium hydroxide and 2 g/L sodium hydrosulfite.

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface dye.[7]

  • Rinse the fabric thoroughly with hot and then cold water.

  • Neutralize the fabric with a dilute solution of acetic acid if necessary.

  • Dry the fabric.

Protocol 2: Evaluation of Dye Exhaustion

• Take an aliquot of the dyebath before and after the dyeing process.

• Dilute the aliquots to a known concentration.

• Measure the absorbance of the initial and final dyebath solutions at the wavelength of maximum absorbance (λmax) of the dye using a spectrophotometer.

• Calculate the percentage of dye exhaustion using the following formula:

  % Exhaustion = [(Absorbance_initial - Absorbance_final) / Absorbance_initial] x 100

Data Presentation

While specific quantitative data for 1,2,3-trichlorobenzene is scarce in recent literature, the following tables provide a representative summary of the expected performance based on the behavior of chlorinated benzene carriers and the general principles of carrier dyeing.

Table 1: Effect of 1,2,3-Trichlorobenzene Concentration on Dye Exhaustion (Hypothetical Data)

Carrier Concentration (g/L)	Dye Exhaustion (%)
0 (Control)	45
2	65
4	80
6	85
8	86

Note: This table illustrates the expected trend where dye exhaustion increases with carrier concentration up to an optimal point, after which the increase may plateau.

Table 2: Colorfastness Properties of Polyester Dyed with a Chlorinated Benzene Carrier (Representative Data)

Fastness Test	Standard Test Method	Rating (Grade 1-5)
Washing Fastness	ISO 105-C06	4-5
Light Fastness	ISO 105-B02	4
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4

Note: Proper removal of the carrier is crucial as residual carrier can negatively impact lightfastness.[1]

Visualizations

Experimental Workflow

Caption: Workflow for polyester dyeing using a carrier and subsequent evaluation.

Logical Relationship of Carrier Dyeing Mechanism

Caption: Mechanism of 1,2,3-trichlorobenzene as a dye carrier.

References

• 1. textilelearner.net [textilelearner.net]
• 2. bluelakechem.com [bluelakechem.com]
• 3. researchgate.net [researchgate.net]
• 4. skychemi.com [skychemi.com]
• 5. textiletech24.wordpress.com [textiletech24.wordpress.com]
• 6. The Polyester Carrier Dyeing Process Using Disperse Dyes [colourinn.in]
• 7. textilecoach.net [textilecoach.net]

Quantification of 1,2,3-Trichlorobenzene using Gas Chromatography-Mass Spectrometry (GC/MS)

Application Note and Protocol

This document provides a comprehensive protocol for the quantitative analysis of 1,2,3-trichlorobenzene (1,2,3-TCB) in environmental samples using Gas Chromatography-Mass Spectrometry (GC/MS). The methodologies detailed are compiled from established analytical procedures, including those outlined by the U.S. Environmental Protection Agency (EPA). This guide is intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction

1,2,3-Trichlorobenzene is a synthetic chemical compound that can be found in various environmental matrices, including water, soil, and air.[1] Due to its persistence and potential toxicity, accurate and sensitive quantification is crucial. Gas chromatography coupled with mass spectrometry (GC/MS) is a powerful and widely used technique for the separation, identification, and quantification of 1,2,3-TCB.[1] This method offers high selectivity and sensitivity, enabling the detection of trace levels of the analyte.

Experimental Protocols

A detailed methodology for the analysis of 1,2,3-Trichlorobenzene in water samples is provided below. This protocol is based on the principles of purge and trap concentration followed by GC/MS analysis, similar to EPA Method 524.3 and 8260C.[2][3]

Sample Preparation: Purge and Trap

For water samples, the purge-and-trap method is a common and effective technique for extracting volatile organic compounds like 1,2,3-TCB.[1][4]

• Apparatus : A purge and trap system equipped with a sample concentrator and autosampler.

• Procedure :

  • Place a 5-25 mL aliquot of the water sample into a purging vessel. The exact volume may be adjusted based on the expected concentration of the analyte and the sensitivity of the instrument.[3]

  • For increased sensitivity, the sample can be heated (e.g., to 50°C) during the purging process.[3]

  • Inert gas (e.g., helium or nitrogen) is bubbled through the sample for a specified period (e.g., 11 minutes).[5] This process strips the volatile 1,2,3-TCB from the water matrix.

  • The vaporized analyte is then carried to and trapped on an adsorbent trap (e.g., a proprietary #9 trap).[6]

  • After purging is complete, the trap is rapidly heated to desorb the trapped analytes, which are then transferred to the GC/MS system for analysis.

Gas Chromatography (GC)

• GC System : An Agilent 7890A or similar gas chromatograph.[3]

• Column : A capillary column suitable for the separation of volatile organic compounds. A common choice is a DB-624 (30m x 0.25mm ID x 1.4µm film thickness) or a Restek Rtx-624 (20 m x 0.18 mm x 1.0 µm).[4][6]

• Injector : Split/splitless injector. A large volume injection can be used to enhance sensitivity.[7]

• Injector Temperature : 275°C.[8]

• Carrier Gas : Helium at a constant flow rate (e.g., 1.2 mL/min).[8]

• Oven Temperature Program : An example program starts at 40°C (held for 1 minute), then ramps at 20°C/min to 280°C, and finally ramps at 5°C/min to 320°C (held for 1 minute).[8] The total run time is approximately 22 minutes.

Mass Spectrometry (MS)

• MS System : An Agilent 5975C or a Thermo Scientific TSQ 9000 triple quadrupole mass spectrometer.[3][7]

• Ionization Mode : Electron Ionization (EI).

• Ion Source Temperature : 200°C.[8]

• Interface Temperature : 320°C.[8]

• Acquisition Mode : For quantification, Selected Ion Monitoring (SIM) mode is often employed to enhance sensitivity.[3][6] The characteristic ions for 1,2,3-trichlorobenzene are monitored.

• Quantification Ion : m/z 180 (or 110).[6][9]

• Confirmation Ions : m/z 112 and 75.[6]

Quantitative Data

The following table summarizes key quantitative parameters for the analysis of 1,2,3-Trichlorobenzene by GC/MS. These values are indicative and may vary depending on the specific instrumentation and analytical conditions.

Parameter	Value	Matrix	Method	Reference
Instrument Detection Limit (IDL)	1.33 ng/L	Surface Water	GC-MS/MS	[7]
Method Detection Limit (MDL)	4 ppt (ng/L)	Water	Purge and Trap GC/MS (SIM)	[3]
Calibration Range	5 - 1000 ng/L	Water	GC-MS/MS	[7]
Linearity (R²)	0.9996	Surface Water	GC-MS/MS	[7]
Repeatability (%RSD at 100 ng/L)	1.58%	Surface Water	GC-MS/MS	[7]

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 1,2,3-Trichlorobenzene by GC/MS.

Caption: Workflow for 1,2,3-Trichlorobenzene quantification.

Conclusion

The described GC/MS protocol provides a robust and sensitive method for the quantification of 1,2,3-trichlorobenzene in environmental samples. Proper sample preparation, combined with optimized GC and MS conditions, is essential for achieving accurate and reliable results. The use of established methods, such as those from the EPA, ensures data quality and comparability.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. hpst.cz [hpst.cz]
• 3. ysi.com [ysi.com]
• 4. standingcommitteeofanalysts.co.uk [standingcommitteeofanalysts.co.uk]
• 5. shimadzu.com [shimadzu.com]
• 6. gcms.cz [gcms.cz]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. shimadzu.com [shimadzu.com]
• 9. shimadzu.com [shimadzu.com]

Application Notes and Protocols: 1,2,3-Trichlorobenzene as a Coolant in Electrical Installations

DISCLAIMER: 1,2,3-Trichlorobenzene is a hazardous substance and was primarily used in combination with polychlorinated biphenyls (PCBs) in electrical equipment. PCBs are now banned in many countries due to their toxicity and environmental persistence. This document is for informational and historical purposes only and does not endorse or recommend the use of 1,2,3-trichlorobenzene. Handling of legacy equipment containing these substances must be done in accordance with all current safety and environmental regulations.

Introduction

1,2,3-Trichlorobenzene (TCB) is an organochlorine compound that saw use as a coolant in electrical installations, most notably as a component of dielectric fluids known as "askarels."[1][2] Askarels were mixtures of polychlorinated biphenyls (PCBs) and chlorinated benzenes, including trichlorobenzenes. The primary role of TCB in these mixtures was to reduce the high viscosity of PCBs, thereby improving the fluid's heat transfer capabilities and allowing it to circulate more effectively within transformers and capacitors.[3] This application was prevalent from the mid-20th century until the regulation and banning of PCBs in the late 1970s and 1980s due to their significant health and environmental risks.

These application notes provide an overview of the properties of 1,2,3-trichlorobenzene relevant to its historical use as a coolant, along with protocols for the testing and handling of askarel-containing equipment, based on historical standards.

Quantitative Data

The following tables summarize the key physical and chemical properties of 1,2,3-trichlorobenzene and its more commonly used isomer, 1,2,4-trichlorobenzene, which is included for comparative purposes as data for the 1,2,3-isomer is scarce for some parameters.

Table 1: Physical and Chemical Properties of Trichlorobenzene Isomers

Property	1,2,3-Trichlorobenzene	1,2,4-Trichlorobenzene
CAS Number	87-61-6	120-82-1
Molecular Formula	C₆H₃Cl₃	C₆H₃Cl₃
Molar Mass	181.45 g/mol [4][5]	181.45 g/mol [6]
Appearance	White crystalline solid	Colorless liquid
Melting Point	53.5 °C (326.65 K)[4]	17 °C (290.15 K)[7]
Boiling Point	218.5 °C (491.65 K)[4][5]	213 °C (486.15 K)[7]
Density	1.472 g/mL[4]	1.468 g/mL[7]
Viscosity	1.68 mPa·s at 50 °C[8]	Not available
Flash Point	112.7 °C (385.85 K)[5]	110 °C (383.15 K)[6]
Water Solubility	14.08 mg/L at 20 °C[9]	30 mg/L at 20 °C[6]
Vapor Pressure	0.21 mmHg at 25 °C[8]	1 mmHg at 20 °C[7]

Table 2: Electrical and Thermal Properties of Trichlorobenzene Isomers

Property	1,2,3-Trichlorobenzene	1,2,4-Trichlorobenzene
Dielectric Constant	Not available	2.24 at 25 °C[7][10]
Dipole Moment	2.39 D[4]	1.26 D[7]
Liquid Phase Heat Capacity (Cp,liquid)	Not available	194.90 J/mol·K at 298.15 K
Enthalpy of Vaporization (ΔvapH)	54.3 kJ/mol (at boiling point)[3]	Not available

Experimental Protocols

The following protocols are based on historical ASTM and IEEE standards for the testing and handling of askarels. These are provided for informational purposes to understand the procedures that would have been used.

Protocol 1: Dielectric Breakdown Voltage of Askarel

This test determines the voltage at which the insulating fluid fails electrically.

Objective: To measure the dielectric strength of the askarel fluid, which indicates its ability to withstand electrical stress.

Apparatus:

• Dielectric strength test set with a variable voltage source.

• Standard test cell with electrodes spaced 2.54 mm (0.100 in) apart.

Procedure:

• Obtain a representative sample of the askarel from the electrical equipment, following proper sampling procedures to avoid contamination.

• Ensure the test cell is clean and dry.

• Rinse the test cell with a portion of the sample and then fill it with the askarel to the appropriate level.

• Allow the sample to sit for a few minutes to let any air bubbles dissipate.

• Apply a voltage to the electrodes, increasing it at a uniform rate (e.g., 3 kV/s) until breakdown occurs, indicated by a sustained arc between the electrodes.

• Record the breakdown voltage.

• Repeat the test multiple times (typically 5) and calculate the average breakdown voltage.

Interpretation: A lower-than-expected dielectric breakdown voltage often indicates the presence of contaminants such as water, which can significantly impair the insulating properties of the fluid.

Protocol 2: Neutralization Number of Askarel

This test measures the acidity of the askarel, which is an indicator of its degradation.

Objective: To determine the amount of acidic byproducts in the askarel.

Apparatus:

• Burette

• Titration flask

• Potentiometric titrator (for potentiometric method)

Procedure (Color-Indicator Titration Method):

• A known weight of the askarel sample is dissolved in a mixture of toluene and isopropyl alcohol containing a small amount of water.

• A color indicator (p-naphtholbenzein) is added to the solution.

• The solution is titrated with a standard alcoholic potassium hydroxide (KOH) solution.

• The endpoint is reached when the color of the solution changes from orange to green or blue-green.

• The neutralization number is calculated based on the amount of KOH solution used.

Interpretation: An increasing neutralization number indicates the degradation of the askarel, which can lead to corrosion of the internal components of the electrical equipment.

Protocol 3: Handling and Disposal of Askarel-Containing Equipment

Objective: To ensure the safe handling and disposal of equipment containing askarel to prevent environmental contamination and human exposure.

Procedure:

• Identification: All equipment containing askarel should be clearly labeled.

• Personal Protective Equipment (PPE): Personnel handling askarel should wear appropriate PPE, including gloves, safety glasses, and respiratory protection if there is a risk of inhaling vapors.

• Containment: When draining askarel from equipment, use a contained area to prevent spills. Have spill containment materials readily available.

• Storage: Drained askarel and contaminated materials should be stored in sealed, labeled, and approved containers in a secure, designated area.

• Disposal: Disposal of askarel and contaminated equipment must be carried out by licensed hazardous waste disposal facilities in accordance with national and local regulations.

Diagrams

Logical Relationship of Askarel Components and Properties

References

• 1. Fact sheet: 1,2,3-trichlorobenzene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. Benzene, 1,2,3-trichloro- [webbook.nist.gov]
• 3. 1,2,3-trichlorobenzene [stenutz.eu]
• 4. 1,2,3-trichlorobenzene [chemister.ru]
• 5. Benzene, 1,2,4-trichloro- [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Dielectric Constant [macro.lsu.edu]
• 9. Dielectric constants and refractive index [stenutz.eu]
• 10. Benzene, 1,2,4-trichloro- [webbook.nist.gov]

Application Notes and Protocols for the Adsorption of 1,2,3-Trichlorobenzene on Activated Carbon

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB) is a persistent organic pollutant that can be found in industrial effluents and contaminated groundwater. Its removal from aqueous environments is crucial to mitigate its potential environmental and health impacts. Adsorption onto activated carbon is a widely employed and effective method for the removal of such chlorinated organic compounds due to the high surface area and porous structure of the adsorbent.

These application notes provide a comprehensive overview of the methodologies and key data related to the adsorption of 1,2,3-trichlorobenzene on activated carbon. While specific data for 1,2,3-TCB is limited in the available literature, this document leverages data from its isomers, primarily 1,2,4-trichlorobenzene and chlorobenzene, to provide a robust framework for experimental design and data interpretation.

Data Presentation

The following tables summarize key quantitative data for the adsorption of trichlorobenzene isomers and related compounds on activated carbon. This data can serve as a valuable reference for estimating the potential adsorption performance for 1,2,3-TCB.

Table 1: Adsorption Capacity of Trichlorobenzene Isomers on Activated Carbon

Adsorbate	Activated Carbon Type	Adsorption Capacity (mg/g)	Reference
1,2,4-Trichlorobenzene	Granular Activated Carbon (GAC)	350	[1][2][3][4][5][6]

Table 2: Freundlich Isotherm Constants for 1,2,4-Trichlorobenzene Adsorption

Parameter	Value
KF ((mg/g)(L/mg)1/n)	157
1/n	0.31

Table 3: Adsorption Isotherm Parameters for Chlorobenzene on Granular Activated Carbon (GAC) at Different Temperatures

Temperature (K)	Isotherm Model	Parameters	Value
283	Langmuir	qm (mg/g)	158.7
KL (L/mg)	0.226
Freundlich	KF ((mg/g)(L/mg)1/n)	45.3
1/n	0.23
Redlich-Peterson	A (L/g)	40.2
B (L/mg)β	0.29
β	0.98
293	Langmuir	qm (mg/g)	175.4
KL (L/mg)	0.184
Freundlich	KF ((mg/g)(L/mg)1/n)	52.1
1/n	0.28
Redlich-Peterson	A (L/g)	48.7
B (L/mg)β	0.31
β	0.97
303	Langmuir	qm (mg/g)	192.3
KL (L/mg)	0.151
Freundlich	KF ((mg/g)(L/mg)1/n)	58.9
1/n	0.32
Redlich-Peterson	A (L/g)	55.6
B (L/mg)β	0.34
β	0.96

Source: Adapted from a study on chlorobenzene adsorption.[1][2][7][8]

Table 4: Pseudo-Second-Order Kinetic Parameters for Chlorobenzene Adsorption on GAC

Parameter	Value
qe,exp (mg/g)	Varies with initial concentration
k2 (g/mg·min)	Varies with experimental conditions

Note: The pseudo-second-order kinetic model is frequently used to describe the adsorption of chlorobenzenes onto activated carbon.[1][2][7][8]

Experimental Protocols

Preparation of Activated Carbon

Activated carbon can be prepared from a variety of carbonaceous materials through physical or chemical activation.

a) Chemical Activation (Example: using agricultural waste)

• Precursor Preparation: Wash the raw material (e.g., olive stones, coconut shells) with distilled water to remove impurities and dry at 105°C for 24 hours. Grind and sieve the material to a uniform particle size.

• Impregnation: Impregnate the precursor with an activating agent (e.g., H3PO4, KOH, ZnCl2) at a specific impregnation ratio (e.g., 1:1 w/w).

• Carbonization/Activation: Heat the impregnated material in a furnace under an inert atmosphere (e.g., N2 flow) to a specific temperature (e.g., 500-800°C) for a defined period (e.g., 1-2 hours).

• Washing and Drying: After cooling, wash the activated carbon thoroughly with hot distilled water until the pH of the washing solution becomes neutral. Dry the final product at 110°C overnight.

b) Physical Activation

• Carbonization: Carbonize the raw material in an inert atmosphere at a high temperature (e.g., 600-900°C).

• Activation: Activate the resulting char by exposing it to an oxidizing agent like steam, carbon dioxide, or air at elevated temperatures (e.g., 800-1100°C).

Batch Adsorption Experiments

Batch experiments are conducted to determine the adsorption equilibrium (isotherms) and kinetics.

a) Adsorption Isotherm Studies

• Preparation of Adsorbate Solutions: Prepare a stock solution of 1,2,3-trichlorobenzene in a suitable solvent (e.g., methanol, due to its low water solubility) and then prepare a series of aqueous solutions of varying initial concentrations by dilution.

• Adsorption Test: Add a fixed amount of activated carbon (e.g., 0.1 g) to a series of flasks containing a known volume (e.g., 100 mL) of the 1,2,3-TCB solutions with different initial concentrations.

• Equilibration: Agitate the flasks at a constant temperature in a shaker for a predetermined time sufficient to reach equilibrium (e.g., 24 hours).

• Analysis: After equilibration, separate the adsorbent from the solution by filtration or centrifugation. Analyze the remaining concentration of 1,2,3-TCB in the filtrate using a suitable analytical method (e.g., GC-ECD, GC-MS).

• Data Analysis: Calculate the amount of 1,2,3-TCB adsorbed per unit mass of activated carbon at equilibrium (qe) using the mass balance equation. Fit the experimental data to isotherm models like Langmuir and Freundlich to determine the adsorption characteristics.

b) Adsorption Kinetic Studies

• Experimental Setup: Add a fixed amount of activated carbon to a known volume of 1,2,3-TCB solution of a specific initial concentration in a single flask.

• Sampling: Agitate the flask at a constant temperature and withdraw samples at different time intervals (e.g., 5, 10, 20, 30, 60, 120 minutes).

• Analysis: Analyze the concentration of 1,2,3-TCB in each sample after separating the adsorbent.

• Data Analysis: Calculate the amount of 1,2,3-TCB adsorbed at each time point (qt). Fit the data to kinetic models such as the pseudo-first-order and pseudo-second-order models to determine the adsorption rate constants.

Analytical Method for 1,2,3-Trichlorobenzene

Gas chromatography with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS) is a common and sensitive method for the quantification of trichlorobenzenes in aqueous samples.

• Sample Preparation: Liquid-liquid extraction with a suitable solvent (e.g., hexane or dichloromethane) is typically required to pre-concentrate the 1,2,3-TCB from the aqueous solution.

• GC Analysis: Inject the extracted sample into the GC system. The separation is achieved on a capillary column, and the detection is performed by ECD or MS.

• Quantification: Use a calibration curve prepared from standard solutions of 1,2,3-trichlorobenzene to determine the concentration in the samples.

Visualizations

Caption: Experimental workflow for the preparation of activated carbon and batch adsorption studies of 1,2,3-trichlorobenzene.

Caption: Logical relationship of factors influencing the adsorption process and its outcomes.

References

• 1. Kinetic and thermodynamic study of chlorobenzene adsorption from aqueous solutions onto granular activated carbon [scielo.org.ar]
• 2. scielo.org.ar [scielo.org.ar]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Radiolytic degradation of 1,2,4-trichlorobenzene (TCB) in some organic solvents by gamma rays: The kinetic properties of complete dechlorination of TCB and its pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Determination of 1,2,3-Trichlorobenzene in Water Samples by Gas Chromatography/Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1,2,3-trichlorobenzene in various water matrices, including drinking water, groundwater, and surface water. The protocol employs a liquid-liquid extraction (LLE) for sample preparation, followed by analysis using gas chromatography coupled with mass spectrometry (GC/MS). This methodology provides high selectivity and low detection limits, making it suitable for environmental monitoring and regulatory compliance.

Introduction

1,2,3-Trichlorobenzene (1,2,3-TCB) is a synthetic chemical used as a solvent and an intermediate in the production of other chemicals, such as herbicides.[1] Its presence in water bodies is a concern due to its potential toxicity and persistence in the environment.[1][2] Monitoring the levels of 1,2,3-TCB in water is crucial for assessing environmental contamination and ensuring public health. This application note provides a detailed protocol for the extraction and quantification of 1,2,3-TCB in water samples.

Experimental

1. Materials and Reagents

• 1,2,3-Trichlorobenzene standard (≥98% purity)

• Methylene chloride (pesticide residue grade or equivalent)

• Hexane (pesticide residue grade or equivalent)

• Sodium sulfate, anhydrous (analytical grade, baked at 400°C for 4 hours)

• Reagent water (deionized, organic-free)

• Sample collection bottles: 1 L amber glass bottles with PTFE-lined screw caps.[3]

• Glassware: 1 L separatory funnels, graduated cylinders, concentration tubes, vials.

2. Instrumentation

• Gas chromatograph equipped with a mass spectrometer (GC/MS)

• GC column: Capillary column suitable for semi-volatile organic compounds analysis (e.g., 5% phenyl-methylpolysiloxane)

• Concentrator (e.g., Kuderna-Danish or automated evaporation system)

• Analytical balance

3. Sample Collection and Preservation

Collect water samples in 1 L amber glass bottles.[3] If the samples contain residual chlorine, add approximately 80 mg of sodium thiosulfate per liter of sample. Samples should be stored at 4°C and protected from light until extraction. The maximum holding time before extraction is 7 days.

4. Experimental Protocol

4.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Measure 1 L of the water sample into a 1 L separatory funnel.

• Spike the sample with an appropriate internal standard.

• Add 60 mL of methylene chloride to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

• Allow the layers to separate for a minimum of 10 minutes.

• Drain the lower methylene chloride layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of methylene chloride, combining the extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a concentrator.

• Transfer the concentrated extract to a GC vial for analysis.

4.2. GC/MS Analysis

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor for 1,2,3-Trichlorobenzene (m/z): 180, 182, 145

5. Data Presentation

The following table summarizes the performance of various analytical methods for the determination of 1,2,3-trichlorobenzene in water samples.

Analytical Method	Sample Preparation	Detection Limit	Percent Recovery	Reference
GC/MS	Closed-system purge-and-trap	0.03–0.04 µg/L	>100%	EPA 1996b (Method 8260B)[4]
GC/ECD	Continuous liquid-liquid extraction or separatory funnel extraction using methylene chloride	39 ng/L	No data	EPA 1994 (Method 8121)[4]
GC/MS	Continuous liquid-liquid extraction or separatory funnel extraction using methylene chloride	10 µg/L	>70%	EPA 2007 (Method 8270D)[4]
P&T-GC/MS	Purge and Trap	0.00003 mg/L	>90%	Kawamoto et al., 2013[5]
GC/ECD	Extraction with hexane	~0.1 µg/L	No data	WHO

6. Visualization

The following diagram illustrates the experimental workflow for the analysis of 1,2,3-trichlorobenzene in water samples.

Caption: Experimental workflow for 1,2,3-Trichlorobenzene analysis.

The described method of liquid-liquid extraction followed by GC/MS analysis is a reliable and sensitive approach for the determination of 1,2,3-trichlorobenzene in water samples. The protocol provides excellent recovery and low detection limits, meeting the requirements for environmental monitoring. The use of selected ion monitoring in the MS enhances the selectivity and allows for accurate quantification even at trace levels. This application note serves as a comprehensive guide for researchers and scientists involved in the analysis of chlorinated benzenes in environmental matrices.

References

• 1. Fact sheet: 1,2,3-trichlorobenzene — Guidance and Orientation for the Selection of Technologies — Contaminated sites — Pollution and waste management — Environment and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]
• 2. ccme.ca [ccme.ca]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. Table 7-2, Analytical Methods for Determining Trichlorobenzenes in Environmental Samples - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. web.pref.hyogo.lg.jp [web.pref.hyogo.lg.jp]

Application Notes and Protocols for the Separation of Trichlorobenzene Isomers by Fractional Distillation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichlorobenzenes (TCBs) are a group of chlorinated aromatic hydrocarbons with three chlorine atoms substituted on a benzene ring. The three isomers, 1,2,3-trichlorobenzene, 1,2,4-trichlorobenzene, and 1,3,5-trichlorobenzene, often coexist in industrial products and environmental samples. Due to differences in their physical and chemical properties, as well as their toxicological profiles, the separation and purification of individual isomers are crucial for various research and development applications. In the context of drug discovery and development, halogenated aromatic compounds serve as important building blocks and key pharmacophores in a wide range of therapeutic agents. The controlled introduction of chlorine atoms can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. Therefore, the ability to isolate specific trichlorobenzene isomers provides medicinal chemists with defined starting materials for the synthesis of novel drug candidates.

This document provides detailed application notes and a comprehensive experimental protocol for the separation of trichlorobenzene isomers using laboratory-scale fractional distillation. The protocol is designed to be a practical guide for researchers in organic chemistry, analytical chemistry, and medicinal chemistry.

Quantitative Data of Trichlorobenzene Isomers

A thorough understanding of the physical properties of the trichlorobenzene isomers is fundamental to designing an effective fractional distillation procedure. The following table summarizes the key quantitative data for each isomer.

Property	1,2,3-Trichlorobenzene	1,2,4-Trichlorobenzene	1,3,5-Trichlorobenzene
Molecular Formula	C₆H₃Cl₃	C₆H₃Cl₃	C₆H₃Cl₃
Molecular Weight ( g/mol )	181.45	181.45	181.45
Boiling Point (°C at 1 atm)	218-219	213.5	208.5
Melting Point (°C)	52-53	17	63-64
Density (g/cm³ at 20°C)	1.69	1.456	1.469
Vapor Pressure (mm Hg at 25°C)	0.21	0.46	0.24

Experimental Protocol: Fractional Distillation of Trichlorobenzene Isomers

This protocol outlines the laboratory-scale separation of a mixture of trichlorobenzene isomers.

Materials and Equipment

• Glassware:

  • Round-bottom flask (distilling flask), 250 mL

  • Fractionating column (e.g., Vigreux or packed column with Raschig rings or metal sponge)

  • Distillation head with a thermometer adapter

  • Condenser (Liebig or Allihn)

  • Receiving flasks (e.g., round-bottom flasks or Erlenmeyer flasks), 50 mL or 100 mL

  • Boiling chips or a magnetic stir bar and stirrer

• Heating and Temperature Control:

  • Heating mantle with a variable controller

  • Laboratory thermometer (-10 to 250 °C)

• Clamping and Support:

  • Laboratory clamps and stands

• Insulation:

  • Glass wool or aluminum foil

• Analytical Equipment:

  • Gas chromatograph (GC) with a suitable column (e.g., non-polar or medium-polarity capillary column) and detector (e.g., Flame Ionization Detector (FID) or Electron Capture Detector (ECD)).

• Chemicals:

  • Mixture of trichlorobenzene isomers

  • Anhydrous sodium sulfate (for drying, if necessary)

  • High-purity solvents (e.g., hexane or acetone) for cleaning and GC analysis

• Safety Equipment:

  • Fume hood

  • Safety glasses or goggles

  • Chemical-resistant gloves

Pre-Distillation Preparation

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood as depicted in the workflow diagram below.

  • Ensure all glass joints are properly sealed. A small amount of vacuum grease may be used if necessary, but avoid excess that could contaminate the distillate.

  • The distilling flask should be no more than two-thirds full with the trichlorobenzene isomer mixture.

  • Add a few boiling chips or a magnetic stir bar to the distilling flask to ensure smooth boiling.

  • The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side arm of the distillation head. This ensures an accurate reading of the vapor temperature as it enters the condenser.

• Fractionating Column:

  • For separating isomers with close boiling points, a packed fractionating column is recommended to increase the number of theoretical plates. The column can be packed with glass beads, Raschig rings, or metal sponge packing material.[1]

  • Insulate the fractionating column and the distillation head with glass wool or aluminum foil to minimize heat loss to the surroundings and maintain a proper temperature gradient.[2]

• Condenser and Receiving Flasks:

  • Connect the condenser to a cold water source, with water entering at the lower inlet and exiting at the upper outlet.

  • Arrange a series of labeled receiving flasks to collect the different fractions.

Distillation Procedure

• Heating:

  • Begin heating the distilling flask gently using the heating mantle.

  • Increase the heat gradually until the mixture begins to boil.

• Equilibration:

  • Observe the vapor rising into the fractionating column. A ring of condensing vapor should slowly move up the column.

  • Allow the system to equilibrate by adjusting the heating rate to maintain a slow and steady distillation rate of approximately 1-2 drops per second.

• Fraction Collection:

  • Monitor the temperature at the distillation head. The temperature should hold steady at the boiling point of the most volatile component (1,3,5-trichlorobenzene, ~208.5 °C).

  • Collect the first fraction as long as the temperature remains constant.

  • When the temperature begins to rise, change the receiving flask to collect the intermediate fraction.

  • The temperature will then plateau at the boiling point of the next isomer (1,2,4-trichlorobenzene, ~213.5 °C). Collect this second fraction in a new receiving flask.

  • Repeat the process for the highest boiling isomer (1,2,3-trichlorobenzene, ~218-219 °C).

• Shutdown:

  • Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides and overheating of the glassware.

  • Turn off the heating mantle and allow the apparatus to cool completely before disassembling.

Analysis of Fractions

• Sample Preparation:

  • Prepare dilute solutions of the starting mixture and each collected fraction in a suitable solvent (e.g., hexane).

• Gas Chromatography (GC) Analysis:

  • Inject the samples into the gas chromatograph. Gas chromatography is the most widely used method for the analysis of trichlorobenzene isomers.[3]

  • The GC oven temperature program should be optimized to achieve baseline separation of the three isomers.

  • Identify the isomers in each fraction by comparing their retention times to those of pure standards.

  • Quantify the purity of each fraction by integrating the peak areas.

Visualization of the Experimental Workflow

Caption: Experimental workflow for the fractional distillation of trichlorobenzene isomers.

Application in Drug Development

While trichlorobenzenes themselves are not typically used as active pharmaceutical ingredients (APIs), they represent valuable starting materials and structural motifs in medicinal chemistry. The strategic placement of chlorine atoms on an aromatic ring can profoundly impact a molecule's pharmacokinetic and pharmacodynamic properties.

• Modulation of Physicochemical Properties: The introduction of chlorine atoms increases lipophilicity, which can enhance membrane permeability and oral absorption of a drug.

• Metabolic Stability: The strong carbon-chlorine bond can block sites of metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Receptor Interactions: Halogen atoms can participate in halogen bonding, a non-covalent interaction with electron-donating atoms in a protein's active site, which can enhance binding affinity and selectivity.[4][5]

• Synthetic Building Blocks: Purified trichlorobenzene isomers can be further functionalized through reactions such as nitration, sulfonation, or metal-catalyzed cross-coupling to generate more complex intermediates for drug synthesis. The specific substitution pattern of the starting isomer dictates the regiochemistry of subsequent reactions, making the initial separation a critical step.[6][7]

By providing access to isomerically pure trichlorobenzenes, fractional distillation empowers drug development professionals to systematically explore the structure-activity relationships (SAR) of chlorinated compounds and to design novel therapeutic agents with improved efficacy and safety profiles.

References

• 1. Fractional distillation - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. d-nb.info [d-nb.info]
• 4. Halogen bonding for rational drug design and new drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Portico [access.portico.org]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2,3-Trichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 1,2,3-trichlorobenzene, primarily focusing on addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,2,3-trichlorobenzene?

A1: The most common methods for synthesizing 1,2,3-trichlorobenzene include the electrophilic chlorination of o-dichlorobenzene, which typically yields a mixture of 1,2,3- and 1,2,4-trichlorobenzene.[1][2] Another method is the dehydrohalogenation of hexachlorocyclohexane, which can also result in a mixture of trichlorobenzene isomers.[3][4] Additionally, 1,2,3-trichlorobenzene can be a minor byproduct in the direct chlorination of benzene.[3][5]

Q2: Why is the yield of 1,2,3-trichlorobenzene often low?

A2: The primary reason for low yields of 1,2,3-trichlorobenzene is the co-production of its isomer, 1,2,4-trichlorobenzene, which is often the major product in many synthesis routes.[1][2] The separation of these isomers is challenging due to their very close boiling points, leading to product loss during purification.[6] Other factors contributing to low yield can include incomplete reactions, formation of other byproducts like tetrachlorobenzenes, and suboptimal reaction conditions.[7]

Q3: What is the typical isomer distribution in the chlorination of o-dichlorobenzene?

A3: The chlorination of o-dichlorobenzene produces a mixture of 1,2,3-trichlorobenzene and 1,2,4-trichlorobenzene. The exact ratio is highly dependent on the reaction conditions, including the catalyst used and the temperature.[4]

Q4: How can I monitor the progress of my 1,2,3-trichlorobenzene synthesis?

A4: The most effective method for monitoring the reaction is through gas chromatography (GC).[6][8] By taking small aliquots from the reaction mixture at regular intervals, you can quantify the consumption of the starting material and the formation of the desired product and byproducts. This allows for precise control over the reaction endpoint.

Troubleshooting Guide

Issue 1: Low Conversion of Starting Material (e.g., o-dichlorobenzene)

Potential Cause	Recommended Solution
Inactive Catalyst	The Lewis acid catalyst (e.g., ferric chloride) may be hydrated. Use fresh, anhydrous catalyst and handle it in a dry environment.
Insufficient Catalyst	The catalyst concentration may be too low. Gradually increase the amount of catalyst, but be mindful that this could also affect the isomer ratio.
Low Reaction Temperature	The reaction rate may be too slow at lower temperatures. Gradually increase the reaction temperature while monitoring the isomer distribution by GC.[7]
Poor Mixing	Inefficient stirring can lead to a heterogeneous reaction mixture. Ensure vigorous and consistent stirring throughout the reaction.
Impure Starting Materials	Impurities in the o-dichlorobenzene can inhibit the catalyst. Use high-purity starting materials.[9]

Issue 2: High Ratio of 1,2,4-Trichlorobenzene to 1,2,3-Trichlorobenzene

Potential Cause	Recommended Solution
Suboptimal Reaction Temperature	Temperature can influence the isomer ratio. Experiment with a range of temperatures (e.g., 40-80 °C) and analyze the product mixture at each temperature to find the optimal condition for maximizing the 1,2,3-isomer.[8]
Incorrect Catalyst Choice	While ferric chloride is common, other Lewis acids or mixed catalyst systems could potentially offer better selectivity. A literature search for catalysts favoring the formation of the 1,2,3-isomer may be beneficial.
Prolonged Reaction Time	Isomerization of the product could occur under prolonged reaction times or at higher temperatures. Monitor the reaction closely with GC and stop it once the maximum yield of the desired isomer is reached.

Issue 3: Formation of Tetrachlorobenzenes and Other Polychlorinated Byproducts

Potential Cause	Recommended Solution
Over-chlorination	The molar ratio of chlorine to the starting material is too high. Carefully control the stoichiometry of the chlorine gas introduced.
Reaction Time is Too Long	Allowing the reaction to proceed for an extended period can lead to further chlorination of the trichlorobenzene products. Stop the reaction as soon as GC analysis indicates the optimal conversion has been achieved.[7]
High Catalyst Activity/Concentration	A highly active or concentrated catalyst can promote polychlorination. Consider reducing the catalyst loading.

Issue 4: Difficulty in Separating 1,2,3-Trichlorobenzene from Isomers

Potential Cause	Recommended Solution
Close Boiling Points of Isomers	The boiling points of 1,2,3-trichlorobenzene (~218 °C) and 1,2,4-trichlorobenzene (~213 °C) are very close.[6]
Inefficient Distillation Column	A standard distillation setup may not be sufficient. Use a fractional distillation column with a high number of theoretical plates for better separation.
Incorrect Distillation Rate	A fast distillation rate will not allow for proper equilibration in the column. Distill the mixture slowly to achieve better separation.

Data Presentation

Table 1: Influence of Reaction Parameters on 1,2,3-Trichlorobenzene Synthesis

Parameter	Effect on Yield/Selectivity	Typical Range/Value	Notes
Temperature	Can significantly affect the isomer ratio.[7]	40 - 180 °C	Optimal temperature needs to be determined experimentally for a specific catalyst and setup. A lower temperature may favor the 1,2,3-isomer in some cases.
Catalyst Concentration	Higher concentration can increase reaction rate but may also lead to more byproducts.	Varies with catalyst	Start with a low concentration and gradually increase while monitoring the reaction.
Catalyst Type	Different Lewis acids can have different selectivities.	Ferric Chloride (FeCl₃), Aluminum Chloride (AlCl₃)	Anhydrous conditions are crucial for catalyst activity.
Reaction Time	Longer times can lead to over-chlorination.	Varies	Monitor by GC to determine the optimal reaction time.
Starting Material Purity	Impurities can lead to a wider range of byproducts.[7]	>99% recommended	Impurities such as other dichlorobenzene isomers will result in a more complex product mixture.

Experimental Protocols

Protocol 1: Synthesis of 1,2,3-Trichlorobenzene via Chlorination of o-Dichlorobenzene

Materials:

• o-Dichlorobenzene (>99% purity)

• Anhydrous Ferric Chloride (FeCl₃)

• Chlorine gas

• Nitrogen gas

• 5% Sodium hydroxide solution

• Anhydrous sodium sulfate

• Toluene (for GC analysis)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Condenser

• Gas inlet tube

• Thermometer

• Heating mantle

• Gas scrubber (containing sodium hydroxide solution)

• Separatory funnel

• Rotary evaporator

• Gas chromatograph (GC)

Procedure:

• Set up the three-necked flask with the mechanical stirrer, gas inlet tube, and condenser. The outlet of the condenser should be connected to a gas scrubber.

• Dry the glassware thoroughly and assemble under a nitrogen atmosphere.

• Charge the flask with o-dichlorobenzene and anhydrous ferric chloride.

• Begin stirring and heat the mixture to the desired reaction temperature (e.g., 60 °C).

• Once the temperature is stable, introduce a slow and steady stream of chlorine gas through the gas inlet tube.

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by GC.

• Once the desired conversion is achieved, stop the flow of chlorine gas and cool the reaction mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with a 5% sodium hydroxide solution to neutralize any remaining acid.

• Wash the organic layer with water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent (if any was used) using a rotary evaporator. The resulting crude product is a mixture of trichlorobenzene isomers.

Protocol 2: Purification of 1,2,3-Trichlorobenzene by Fractional Distillation

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Condenser

• Receiving flasks

• Heating mantle

• Thermometer

Procedure:

• Set up the fractional distillation apparatus. Ensure the thermometer bulb is positioned correctly at the vapor outlet to accurately measure the temperature of the distilling vapor.

• Charge the distillation flask with the crude mixture of trichlorobenzene isomers.

• Begin heating the flask slowly and gently.

• Observe the temperature and collect the different fractions in separate receiving flasks as the temperature changes. The fraction corresponding to the boiling point of 1,2,3-trichlorobenzene (around 218 °C) should be collected.

• Analyze the collected fractions by GC to determine their purity.

• Combine the fractions with high purity of 1,2,3-trichlorobenzene.

Visualizations

Caption: Synthesis pathway for 1,2,3-trichlorobenzene highlighting the formation of byproducts.

Caption: General experimental workflow for the synthesis and purification of 1,2,3-trichlorobenzene.

Caption: A logical troubleshooting workflow for addressing low yield in 1,2,3-trichlorobenzene synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. atc.io [atc.io]
• 6. prepchem.com [prepchem.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. US1923419A - Preparation of trichlorobenzene - Google Patents [patents.google.com]
• 9. Dichlorobenzenes - Some Chemicals that Cause Tumours of the Kidney or Urinary Bladder in Rodents and Some Other Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chlorination of Dichlorobenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the chlorination of dichlorobenzene. Our aim is to help you optimize your reaction conditions, maximize the yield of desired products, and ensure experimental safety and reproducibility.

Troubleshooting Guide

This section addresses common issues encountered during the chlorination of dichlorobenzene, offering potential causes and solutions in a question-and-answer format.

Problem	Potential Causes	Solutions
Low or No Conversion	1. Inactive Catalyst: The Lewis acid catalyst (e.g., ferric chloride) may be hydrated.[1] 2. Low Reaction Temperature: The reaction rate is too slow at the current temperature.[1][2] 3. Insufficient Chlorine Supply: The flow rate of chlorine gas is too low or inconsistent.[1] 4. Poor Mixing: Inadequate stirring can lead to a non-homogenous reaction mixture.[1]	1. Use anhydrous ferric chloride and handle it in a dry environment to prevent moisture contamination.[1] 2. Gradually increase the reaction temperature to the optimal range (e.g., 60-65°C for producing 1,2,4-trichlorobenzene).[1] 3. Check the chlorine gas source and ensure a steady, controlled flow into the reactor.[1] 4. Ensure vigorous and consistent stirring throughout the reaction.[1]
Poor Selectivity / Undesired Isomer Ratio	1. Sub-optimal Temperature: Temperature significantly influences the kinetic versus thermodynamic control of the reaction, affecting isomer distribution.[2] 2. Inappropriate Catalyst: The choice of catalyst can greatly affect the selectivity of the reaction.[2] 3. Contaminated Starting Material: The presence of other dichlorobenzene isomers in the starting material will lead to a mixture of trichlorobenzene isomers.[1]	1. For higher para-selectivity when chlorinating benzene to dichlorobenzene, lower temperatures are generally favored.[2] For the chlorination of 1,4-dichlorobenzene, a temperature range of 60-65°C is often optimal for producing 1,2,4-trichlorobenzene.[1] 2. Consider using shape-selective catalysts like modified L-family zeolites to enhance para-selectivity.[2] Mixed catalyst systems, such as AlCl₃ with SnCl₄ or TiCl₄, can also improve the para to ortho ratio.[2][3] 3. Verify the purity of the starting dichlorobenzene using Gas Chromatography (GC) before starting the reaction.[1]
Formation of Tetrachlorobenzenes and Other Polychlorinated Byproducts	1. Excess Chlorine: Using a molar ratio of chlorine to dichlorobenzene that is too high will promote over-chlorination.[1][2] 2. Prolonged Reaction Time: Allowing the reaction to proceed for too long will lead to the formation of higher chlorinated products.[1][2] 3. High Catalyst Activity: A highly active catalyst can increase the rate of polychlorination.[2]	1. Carefully control the stoichiometry of chlorine. A stoichiometric or slight excess is recommended.[1] 2. Monitor the reaction progress using GC and stop the reaction once the desired conversion of dichlorobenzene is achieved.[1][2] 3. Consider reducing the catalyst loading or using a less active catalyst if significant polychlorination is observed.[2]
Uncontrollably Fast or Exothermic Reaction	1. High Catalyst Concentration: Too much catalyst can lead to a runaway reaction.[1] 2. High Chlorine Flow Rate: Introducing chlorine too quickly can make the reaction difficult to control.[1] 3. Inadequate Cooling: Insufficient heat dissipation from the reactor can cause the temperature to rise uncontrollably.[1]	1. Reduce the amount of catalyst used in the reaction.[1] 2. Introduce the chlorine gas at a slower, more controlled rate.[1] 3. Ensure the reaction vessel is equipped with an efficient cooling system, such as an ice bath, and that it is actively monitored.[1]

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction mechanism for the chlorination of dichlorobenzene?

A1: The chlorination of dichlorobenzene is an electrophilic aromatic substitution reaction. A Lewis acid catalyst, such as ferric chloride (FeCl₃), polarizes the chlorine molecule (Cl₂), generating a stronger electrophile (Cl⁺). The aromatic ring of dichlorobenzene, which is activated by the existing chlorine atoms, attacks this electrophile. This forms a resonance-stabilized carbocation intermediate (a sigma complex). Finally, a proton (H⁺) is abstracted from the ring to restore aromaticity, yielding a trichlorobenzene. The existing chlorine atoms on the dichlorobenzene ring direct the incoming chlorine to specific positions, primarily ortho and para to themselves.

Q2: Which catalysts are most effective for the chlorination of dichlorobenzene?

A2: Lewis acid catalysts are essential for this reaction.[1] Ferric chloride (FeCl₃) is the most commonly used catalyst due to its effectiveness and low cost.[1] Other Lewis acids like aluminum chloride (AlCl₃) can also be employed.[1] For enhanced selectivity, particularly to obtain a higher ratio of the para isomer during the initial chlorination of benzene, shape-selective catalysts such as modified L-family zeolites have shown promise.[2][4] Mixed catalyst systems, for instance, combining AlCl₃ with a co-catalyst like stannic chloride (SnCl₄) or titanium tetrachloride (TiCl₄), have also been reported to improve the para to ortho ratio.[2][3]

Q3: How does reaction temperature influence the product distribution?

A3: Temperature is a critical parameter that affects both the reaction rate and the isomeric distribution of the products. In the chlorination of benzene to produce dichlorobenzene, lower temperatures generally favor the formation of the thermodynamically more stable para-isomer (1,4-dichlorobenzene).[2] Conversely, higher temperatures can favor the kinetically controlled ortho-isomer (1,2-dichlorobenzene).[2] When chlorinating 1,4-dichlorobenzene to 1,2,4-trichlorobenzene, an optimal temperature range of 60-65°C is often cited to achieve good selectivity and reaction rate.[1]

Q4: What analytical methods are recommended for monitoring the reaction?

A4: Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the primary analytical technique for monitoring the progress of the reaction and quantifying the product mixture.[2][5] GC-MS allows for the separation and identification of different dichlorobenzene and trichlorobenzene isomers, as well as any polychlorinated byproducts.[5] This enables precise determination of conversion rates and product selectivity.

Q5: What are the key safety precautions to consider during this experiment?

A5: It is crucial to handle all chemicals in a well-ventilated fume hood. Dichlorobenzene and its chlorinated products can be hazardous. Chlorine gas is toxic and corrosive and should be handled with extreme care.[2] The reaction is exothermic and generates hydrogen chloride (HCl) gas, which is also corrosive.[2] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.[6][7][8] An emergency shower and eyewash station should be readily accessible.[8]

Data Presentation

Table 1: Influence of Catalyst on Isomer Distribution in Benzene Chlorination

Catalyst System	Temperature (°C)	p-Dichlorobenzene (%)	o-Dichlorobenzene (%)	Trichlorobenzenes (%)
FeCl₃	40-60	~50-61	~30-36	~4-13
AlCl₃/SnCl₄	20-80	Increased	Decreased	Trace
AlCl₃/TiCl₄	20-80	Increased	Decreased	Trace
Ammonium Ion-Exchanged Zeolite L	25-120	High	Low	Trace
FeCl₃ + Iodine	40-60	Increased	Decreased	Trace

Note: The exact isomer ratios can vary depending on specific reaction conditions such as reaction time and purity of reagents.[2]

Experimental Protocols

Detailed Methodology for the Chlorination of 1,4-Dichlorobenzene to 1,2,4-Trichlorobenzene

This protocol provides a general guideline and may require optimization based on your specific laboratory setup and desired scale.

Materials:

• 1,4-Dichlorobenzene (high purity)

• Anhydrous Ferric Chloride (FeCl₃)

• Chlorine gas

• Round-bottom flask equipped with a magnetic stirrer, gas inlet tube, reflux condenser, and a gas outlet connected to a trap (e.g., a sodium hydroxide solution to neutralize excess chlorine and HCl gas)

• Heating mantle

• Thermometer or temperature probe

Procedure:

• Setup: Assemble the reaction apparatus in a well-ventilated fume hood. Ensure all glassware is thoroughly dried to prevent deactivation of the catalyst.

• Charging the Reactor: To the round-bottom flask, add 1,4-dichlorobenzene (e.g., 1.0 mole). Then, add the anhydrous ferric chloride catalyst (e.g., 0.005 mole %).

• Heating: Begin stirring the mixture and heat it to the target reaction temperature of 60-65°C using the heating mantle.[1]

• Chlorination: Once the temperature is stable, begin bubbling dry chlorine gas through the stirred mixture at a controlled rate. The reaction is exothermic, so monitor the temperature closely and adjust the heating or cooling as necessary to maintain the desired temperature range.

• Reaction Monitoring: Periodically take samples from the reaction mixture and analyze them by GC to monitor the consumption of 1,4-dichlorobenzene and the formation of 1,2,4-trichlorobenzene. This will help determine the optimal time to stop the reaction to maximize yield and minimize the formation of tetrachlorobenzenes.[1]

• Quenching the Reaction: Once the desired conversion is achieved, stop the flow of chlorine gas. The reaction can be quenched by cooling the mixture and pouring it into cold water to hydrolyze the catalyst.[2]

• Workup and Purification: The organic layer is separated, washed with a dilute sodium hydroxide solution and then with water, and finally dried over an anhydrous salt (e.g., magnesium sulfate). The final product can be purified by distillation.

Mandatory Visualizations

Caption: Troubleshooting workflow for dichlorobenzene chlorination.

Caption: Electrophilic aromatic substitution pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US3636171A - Selective chlorination of benzene and chlorobenzene using a catalyst of aluminum chloride and stannic chloride or titanium tetrachloride - Google Patents [patents.google.com]
• 4. EP0313990A2 - Synthesis of 1,4-dichlorobenzene - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. nj.gov [nj.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]

Technical Support Center: Purification of Products from Unreacted Dichlorobenzenes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of unreacted dichlorobenzenes from product mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted dichlorobenzenes?

A1: The most common methods for removing unreacted dichlorobenzenes are fractional distillation, crystallization, column chromatography, and solvent extraction. The choice of method depends on the physical and chemical properties of your product and the specific dichlorobenzene isomer you need to remove.

Q2: How do I choose the best method for my specific product?

A2: The selection of the optimal purification method is guided by the properties of your desired product and the dichlorobenzene isomer present. Key considerations include the boiling and melting points of your product relative to those of the dichlorobenzene isomers, as well as polarity differences. A decision-making workflow is provided below to assist in this process.

Q3: What are the boiling and melting points of the dichlorobenzene isomers?

A3: The physical properties of the dichlorobenzene isomers are crucial for selecting an appropriate separation technique. The table below summarizes these key properties.

Q4: Can I use a rotary evaporator to remove dichlorobenzenes?

A4: Due to their relatively high boiling points (173-180 °C), removing dichlorobenzenes with a standard rotary evaporator is often inefficient and time-consuming. For high-boiling solvents like dichlorobenzenes, techniques such as fractional distillation under vacuum or other methods outlined in this guide are more effective.

Method Selection Workflow

The following diagram illustrates a logical workflow to help you select the most suitable method for removing unreacted dichlorobenzenes based on the properties of your product.

Caption: Decision-making workflow for selecting a purification method.

Quantitative Data: Physical Properties of Dichlorobenzene Isomers

The following table summarizes key physical properties of the three dichlorobenzene isomers, which are essential for planning your purification strategy.

Property	o-Dichlorobenzene	m-Dichlorobenzene	p-Dichlorobenzene
Molecular Formula	C₆H₄Cl₂	C₆H₄Cl₂	C₆H₄Cl₂
Molecular Weight	147.00 g/mol	147.00 g/mol	147.00 g/mol
Boiling Point (°C)	180.5	173	174
Melting Point (°C)	-17.0	-24.8	53.1
Physical State at RT	Liquid	Liquid	Solid
Dipole Moment (D)	~2.5	~1.7	0

Troubleshooting Guides and Experimental Protocols

Fractional Distillation

Fractional distillation is effective for separating liquids with different boiling points. It is particularly useful for removing o-dichlorobenzene from the other two isomers due to its higher boiling point.

Troubleshooting Guide: Fractional Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation	- Inefficient column packing- Reflux ratio is too low- Heating rate is too high	- Ensure the column is packed uniformly with an appropriate material (e.g., Raschig rings, Vigreux indentations).- Increase the reflux ratio to allow for more theoretical plates.- Reduce the heating rate to maintain a slow and steady distillation.
Flooding	- Excessive boil-up rate- Constrictions in the column	- Reduce the heat input to the distillation flask.- Check for any blockages in the column or condenser.
Bumping	- Uneven heating	- Use a magnetic stirrer or boiling chips to ensure smooth boiling.
Product Contamination	- Carryover of higher boiling point liquid	- Ensure the distillation is stopped before the temperature at the column head rises significantly, indicating the distillation of the next component.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a packed distillation column, a condenser, a receiving flask, and a thermometer. Ensure all joints are properly sealed.

• Sample Loading: Charge the distillation flask with the product mixture containing unreacted dichlorobenzenes. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently.

• Distillation: As the mixture boils, the vapor will rise through the column. The component with the lower boiling point will reach the top of the column first.

• Fraction Collection: Collect the distillate in fractions based on the boiling point. Monitor the temperature at the top of the column; a stable temperature indicates that a pure component is distilling.

• Shutdown: Once the desired separation is achieved, turn off the heat and allow the apparatus to cool down before disassembly.

Crystallization

Crystallization is a highly effective method for purifying solid products from liquid impurities, such as o- and m-dichlorobenzene. It is also the primary method for purifying p-dichlorobenzene, which is a solid at room temperature.

Troubleshooting Guide: Crystallization

Issue	Possible Cause(s)	Recommended Solution(s)
No Crystal Formation	- Solution is not supersaturated- Impurities inhibiting crystal growth	- Evaporate some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure product.
Oiling Out	- Solution is too concentrated- Cooling rate is too fast	- Add a small amount of solvent to dissolve the oil, then cool slowly.- Ensure the cooling process is gradual.
Low Yield	- Too much solvent was used- Incomplete crystallization	- Use the minimum amount of solvent necessary to dissolve the product at high temperature.- Cool the solution in an ice bath to maximize crystal formation.
Impure Crystals	- Impurities trapped in the crystal lattice	- Ensure slow cooling to allow for the formation of well-defined crystals.- Wash the crystals with a small amount of cold, fresh solvent.

Experimental Protocol: Fractional Crystallization of p-Dichlorobenzene

• Dissolution: Dissolve the mixture containing p-dichlorobenzene in a suitable solvent (e.g., ethanol) at an elevated temperature. Use the minimum amount of solvent required for complete dissolution.

• Cooling: Slowly cool the solution to room temperature to allow for the formation of p-dichlorobenzene crystals. The symmetrical structure of p-dichlorobenzene allows it to pack more efficiently into a crystal lattice, resulting in a higher melting point compared to its ortho and meta isomers.

• Further Cooling: Place the solution in an ice bath to maximize the yield of crystals.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified p-dichlorobenzene crystals.

Column Chromatography

Column chromatography is a versatile technique that separates compounds based on their differential adsorption onto a stationary phase. It is particularly useful for separating dichlorobenzenes from products with different polarities. Since dichlorobenzenes are relatively nonpolar, they will elute quickly with a nonpolar mobile phase, while more polar products will be retained on the column.

Troubleshooting Guide: Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation	- Improper solvent system- Column was not packed properly- Sample was overloaded	- Optimize the mobile phase polarity using thin-layer chromatography (TLC) first.- Ensure the column is packed uniformly to avoid channeling.- Use an appropriate amount of sample for the column size.
Cracked Column Bed	- The column ran dry.	- Always keep the solvent level above the top of the stationary phase.
Tailing of Bands	- Interactions between the solute and active sites on the stationary phase.	- Add a small amount of a polar solvent (e.g., triethylamine for basic compounds, acetic acid for acidic compounds) to the mobile phase.

Experimental Protocol: Column Chromatography

• Column Packing: Pack a chromatography column with an appropriate stationary phase (e.g., silica gel) using a slurry method to ensure uniform packing.

• Sample Loading: Dissolve the product mixture in a minimal amount of the mobile phase and carefully load it onto the top of the column.

• Elution: Begin eluting the column with a suitable mobile phase (e.g., a hexane/ethyl acetate mixture).

• Fraction Collection: Collect the eluent in fractions.

• Analysis: Analyze the fractions using TLC to identify which fractions contain the desired product and which contain the unreacted dichlorobenzenes.

• Solvent Removal: Combine the fractions containing the purified product and remove the solvent using a rotary evaporator.

Solvent Extraction

Solvent extraction separates compounds based on their different solubilities in two immiscible liquid phases. This method can be effective if the product and the dichlorobenzenes have significantly different polarities, leading to a large difference in their partition coefficients between a polar and a nonpolar solvent.

Troubleshooting Guide: Solvent Extraction

Issue	Possible Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking- Presence of surfactants or particulate matter	- Gently swirl or invert the separatory funnel instead of shaking vigorously.- Add a small amount of brine to break the emulsion.- Filter the mixture to remove any particulate matter.
Poor Phase Separation	- Similar densities of the two phases	- Add a solvent with a different density to one of the phases.- Centrifuge the mixture to aid separation.
Low Recovery	- Incomplete extraction- Product has some solubility in the undesired phase	- Perform multiple extractions with smaller volumes of the extracting solvent.- Back-extract the undesired phase with fresh solvent.

Experimental Protocol: Solvent Extraction

• Solvent Selection: Choose two immiscible solvents in which your product and the dichlorobenzenes have different solubilities (e.g., a polar solvent like water or acetonitrile and a nonpolar solvent like hexane).

• Extraction: Dissolve the product mixture in one of the solvents and place it in a separatory funnel. Add the second, immiscible solvent.

• Mixing: Stopper the funnel and gently invert it several times to allow for the partitioning of the components between the two phases.

• Separation: Allow the layers to separate and then drain the lower layer.

• Repeat: Repeat the extraction of the desired layer with fresh portions of the other solvent to maximize recovery.

• Drying and Evaporation: Dry the organic layer containing the purified product (e.g., with anhydrous sodium sulfate) and then remove the solvent.

Alternative and Advanced Methods

For particularly challenging separations where the above methods are ineffective, other techniques can be considered:

• Azeotropic Distillation: This involves adding a third component (an entrainer) to form a new, lower-boiling azeotrope with one of the components in the mixture, thereby facilitating its removal by distillation.

• Extractive Distillation: A high-boiling solvent is added to the mixture to alter the relative volatilities of the components, making their separation by distillation easier.

• Chemical Conversion: In some cases, it may be possible to selectively react the unreacted dichlorobenzenes to form a new compound that is easier to separate. For example, m-dichlorobenzene can be selectively chlorinated to a trichlorobenzene, which has a different boiling point.

• Supramolecular Chemistry: Host-guest chemistry can be employed to selectively encapsulate one of the dichlorobenzene isomers, allowing for its removal from the mixture.

Technical Support Center: Synthesis of 1,2,3-Trichlorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2,3-trichlorobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial methods for synthesizing 1,2,3-trichlorobenzene?

A1: The primary industrial routes for synthesizing 1,2,3-trichlorobenzene involve the chlorination of benzene or its chlorinated derivatives, and the dehydrohalogenation of hexachlorocyclohexane. A common laboratory and industrial method is the electrophilic chlorination of o-dichlorobenzene.[1][2][3] Another method involves the chlorination of a byproduct stream from 3,4-dichloronitrobenzene production, often referred to as "low oil," which contains 2,3-dichloronitrobenzene.[4]

Q2: What are the major byproducts I should expect during the synthesis of 1,2,3-trichlorobenzene?

A2: The most common byproducts are other isomers of trichlorobenzene, primarily 1,2,4-trichlorobenzene and, to a lesser extent, 1,3,5-trichlorobenzene.[3][5] Over-chlorination can also lead to the formation of various tetrachlorobenzene isomers.[4] When starting from benzene, a complex mixture of chlorinated benzenes can be produced.[6]

Q3: How can I minimize the formation of the 1,2,4-trichlorobenzene isomer during the chlorination of o-dichlorobenzene?

A3: While it is challenging to completely eliminate the formation of the 1,2,4-isomer due to the directing effects of the chlorine substituents, optimizing reaction conditions can favor the formation of 1,2,3-trichlorobenzene. Careful control of temperature, catalyst, and reaction time is crucial. Lower temperatures generally improve selectivity. Monitoring the reaction progress by gas chromatography (GC) is essential to stop the reaction at the optimal point before significant isomerization or over-chlorination occurs.[7]

Q4: What is a suitable catalyst for the chlorination of o-dichlorobenzene?

A4: Lewis acid catalysts are essential for this electrophilic aromatic substitution reaction. Anhydrous ferric chloride (FeCl₃) is a commonly used, effective, and economical choice.[7][8] Other Lewis acids like aluminum chloride (AlCl₃) can also be employed.[8]

Q5: How can I effectively separate 1,2,3-trichlorobenzene from its isomers?

A5: The separation of trichlorobenzene isomers can be achieved by fractional distillation, although the boiling points are relatively close, which can make this process challenging.[1][4] A combination of distillation and crystallization can also be an effective method for purification.[4]

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material (o-dichlorobenzene)

Potential Cause	Troubleshooting Step
Inactive Catalyst	Use fresh, anhydrous ferric chloride. Ensure it has been stored in a moisture-free environment.
Low Reaction Temperature	Gradually increase the reaction temperature. A typical range for this chlorination is 60-65°C.[7]
Insufficient Chlorine Gas	Ensure a steady and controlled flow of chlorine gas into the reaction mixture. Check for leaks in the gas delivery system.
Poor Mixing	Increase the stirring rate to ensure the catalyst is well-dispersed and the chlorine gas is efficiently dissolved in the reaction medium.

Issue 2: Poor Selectivity / High Levels of Byproducts (e.g., 1,2,4-Trichlorobenzene, Tetrachlorobenzenes)

Potential Cause	Troubleshooting Step
Contaminated Starting Material	Verify the purity of the o-dichlorobenzene using GC before starting the reaction. Contamination with other dichlorobenzene isomers will lead to a mixture of trichlorobenzene products.
High Reaction Temperature	Maintain the reaction temperature within the optimal range. Higher temperatures can favor the formation of the thermodynamically more stable 1,2,4-isomer and promote over-chlorination.
Over-chlorination	Carefully control the amount of chlorine introduced. Monitor the reaction progress by GC and stop the chlorine flow once the desired conversion of o-dichlorobenzene is achieved.[7]

Issue 3: Reaction is Uncontrollably Fast or Exothermic

Potential Cause	Troubleshooting Step
High Catalyst Concentration	Reduce the amount of ferric chloride catalyst used.
High Chlorine Flow Rate	Introduce the chlorine gas at a slower, more controlled rate.
Inadequate Heat Dissipation	Ensure the reaction vessel is equipped with an efficient cooling system, such as an ice bath, to manage the exothermic nature of the reaction.[7]

Quantitative Data on Byproduct Formation

The following tables summarize typical product distributions from different synthesis routes for trichlorobenzenes.

Table 1: Product Distribution from the Chlorination of Benzene [6]

Compound	Percentage in Mixture
1,4-Dichlorobenzene	26%
1,2-Dichlorobenzene	4.5%
1,2,4-Trichlorobenzene	48%
1,2,3-Trichlorobenzene	8%
1,2,3,4-Tetrachlorobenzene	8%
1,2,4,5-Tetrachlorobenzene	5.5%
Pentachlorobenzene	<1%

Table 2: Isomer Distribution from Dehydrohalogenation of Hexachlorocyclohexane [5][6]

Isomer	Percentage in Mixture
1,2,4-Trichlorobenzene	70-85%
1,2,3-Trichlorobenzene	13-30%
1,3,5-Trichlorobenzene	Variable, generally minor

Experimental Protocols

Key Experiment: Synthesis of 1,2,3-Trichlorobenzene by Chlorination of o-Dichlorobenzene

This protocol is adapted from established procedures for the chlorination of dichlorobenzenes.[7]

Materials:

• o-Dichlorobenzene (high purity)

• Anhydrous ferric chloride (FeCl₃)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• 5% Sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a magnetic stirrer, gas inlet tube, condenser, and a gas outlet leading to a scrubber (e.g., containing NaOH solution)

Procedure:

• Reactor Setup: In a dry round-bottom flask, place o-dichlorobenzene and a catalytic amount of anhydrous ferric chloride (e.g., 0.5-1 mol%).

• Inert Atmosphere: Purge the system with nitrogen gas to remove air and moisture.

• Heating: Begin stirring and heat the mixture to the desired reaction temperature (e.g., 60-65°C).

• Chlorination: Once the temperature is stable, stop the nitrogen flow and begin bubbling chlorine gas through the stirred mixture at a controlled rate. The reaction is exothermic, so monitor the temperature closely and use a cooling bath if necessary to maintain the desired temperature.

• Reaction Monitoring: Periodically, take small samples from the reaction mixture, quench them with a sodium thiosulfate solution, extract with a suitable solvent (e.g., dichloromethane), and analyze by GC to monitor the conversion of o-dichlorobenzene and the formation of trichlorobenzene isomers.

• Reaction Completion and Workup: Once the desired conversion is achieved, stop the chlorine flow and purge the system with nitrogen to remove excess chlorine and HCl.

• Neutralization: Cool the reaction mixture and wash it with a 5% sodium hydroxide solution to remove the catalyst and acidic gases, followed by washing with water until the aqueous layer is neutral.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and then purify the product mixture by fractional distillation to separate the 1,2,3-trichlorobenzene from unreacted starting material and other isomers.

Visualizations

Caption: Reaction pathway for the synthesis of 1,2,3-trichlorobenzene.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. prepchem.com [prepchem.com]
• 2. manavchem.com [manavchem.com]
• 3. 1,2,3-Trichlorobenzene - Wikipedia [en.wikipedia.org]
• 4. guidechem.com [guidechem.com]
• 5. US2724003A - Process for preparing trichlorobenzene - Google Patents [patents.google.com]
• 6. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chemguide.co.uk [chemguide.co.uk]

Improving selectivity in the synthesis of 1,2,3-Trichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the selectivity and yield of 1,2,3-trichlorobenzene synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 1,2,3-trichlorobenzene?

A1: The main synthesis routes for 1,2,3-trichlorobenzene include:

• Electrophilic Chlorination of 1,2-Dichlorobenzene: This is a common method but often results in a mixture of 1,2,3- and 1,2,4-trichlorobenzene isomers that require separation.[1][2]

• Sandmeyer Reaction: This method involves the diazotization of 2,3-dichloroaniline, followed by a copper(I) chloride-catalyzed reaction to introduce the third chlorine atom. This route can offer higher selectivity.

• Dehydrohalogenation of Hexachlorocyclohexane: This process can also produce 1,2,3-trichlorobenzene, though it may also yield other isomers.[3]

• Isomerization of Trichlorobenzenes: Processes exist to isomerize more abundant isomers, like 1,2,4-trichlorobenzene, to the 1,2,3-isomer, often using zeolite catalysts at high temperatures.[4][5]

Q2: What is the most significant challenge in the synthesis of 1,2,3-trichlorobenzene?

A2: The primary challenge is controlling the regioselectivity of the reaction. The electrophilic chlorination of 1,2-dichlorobenzene, a common starting material, concurrently produces the thermodynamically more stable 1,2,4-trichlorobenzene as a major byproduct.[1][2] Separating these isomers is difficult due to their similar physical properties.

Q3: What types of catalysts are typically used for the chlorination of dichlorobenzenes?

A3: Lewis acid catalysts are generally required for this electrophilic aromatic substitution.[2][6] Commonly used catalysts include ferric chloride (FeCl₃) and aluminum chloride (AlCl₃).[2][7] Iron powder can also be used, as it reacts with chlorine to form the active catalyst in situ.[7][8]

Q4: How can I purify 1,2,3-trichlorobenzene from its isomers?

A4: The separation of trichlorobenzene isomers is typically achieved through a combination of fractional distillation and crystallization.[1][9] The different melting points of the isomers can be exploited during the crystallization process.

Troubleshooting Guides

Issue 1: Low Selectivity in the Chlorination of 1,2-Dichlorobenzene (High 1,2,4-Isomer Formation)

Question: My synthesis of 1,2,3-trichlorobenzene from 1,2-dichlorobenzene yields a high proportion of the 1,2,4-isomer. How can I improve the selectivity for the desired 1,2,3-isomer?

Answer: Improving the selectivity for 1,2,3-trichlorobenzene requires careful control of reaction conditions. Here are several factors to consider:

• Reaction Temperature: Temperature plays a crucial role. Lowering the reaction temperature can sometimes favor the formation of the kinetically controlled product over the thermodynamically favored one. Chlorination reactions are typically run between 0°C and 100°C.[2] Experiment with the lower end of this range.

• Catalyst Choice and Concentration: While ferric chloride is common, the choice of Lewis acid can influence isomer ratios. Some studies suggest that specific catalyst systems, potentially involving co-catalysts, can alter selectivity. Ensure your catalyst is anhydrous, as moisture can deactivate it.[10]

• Controlled Chlorine Addition: Introduce chlorine gas at a slow, controlled rate. Rapid addition can lead to localized overheating and over-chlorination, potentially forming tetrachlorobenzenes.[10]

• Alternative Synthetic Routes: If optimizing the chlorination of 1,2-dichlorobenzene does not provide the desired selectivity, consider an alternative pathway, such as the Sandmeyer reaction, which offers a different regiochemical control.[11][12]

Issue 2: Low or No Conversion of Starting Material

Question: I am attempting the chlorination of 1,2-dichlorobenzene, but I am observing very low conversion to trichlorobenzenes. What are the possible causes and solutions?

Answer: Low or no conversion is typically due to issues with the catalyst or reaction conditions.

• Inactive Catalyst: The most common cause is an inactive or hydrated Lewis acid catalyst.[10] Ensure that your ferric chloride or aluminum chloride is anhydrous and handled in a moisture-free environment.

• Insufficient Temperature: The reaction may be too cold. While lower temperatures can aid selectivity, there is a threshold below which the reaction rate is impractically slow. Gradually increase the temperature within the recommended range (e.g., starting at room temperature and warming to 40-60°C).

• Poor Reagent Mixing: Ensure vigorous stirring to maintain a homogenous mixture of the catalyst, 1,2-dichlorobenzene, and dissolved chlorine gas.[10]

• Chlorine Gas Supply: Check your chlorine gas source and flow rate to ensure a steady and sufficient supply is being delivered to the reaction mixture.

Issue 3: Formation of Tetrachlorobenzenes and Other Higher Chlorinated Byproducts

Question: My reaction is producing a significant amount of tetrachlorobenzenes. How can this be minimized?

Answer: The formation of tetrachlorobenzenes is a result of over-chlorination.

• Monitor Reaction Progress: The most effective way to prevent over-chlorination is to monitor the reaction's progress using Gas Chromatography (GC).[2] Stop the reaction once the desired level of conversion of the starting material is achieved.

• Control Stoichiometry: Carefully control the amount of chlorine introduced. Use a slight excess to drive the reaction to completion, but avoid a large excess which will promote further chlorination.

• Reaction Time: Do not let the reaction run for an extended period after the dichlorobenzene has been consumed.

Data Presentation

Table 1: Influence of Reaction Conditions on Isomer Distribution in the Chlorination of Dichlorobenzenes

Starting Material	Catalyst	Temperature (°C)	1,2,3-TCB (%)	1,2,4-TCB (%)	Other Products (%)	Reference
o-Dichlorobenzene	FeCl₃	20-70	Varies	Varies	Tetrachlorobenzenes	[2][13]
m-Dichlorobenzene	FeCl₃	20-70	Low	Predominant	Tetrachlorobenzenes	[2][13]
p-Dichlorobenzene	FeCl₃	60-65	0	>98	Tetrachlorobenzenes	[10]
o-Dichlorobenzene	AlCl₃	40-70	Varies	Varies	Tetrachlorobenzenes	[2]

Note: Specific isomer ratios are highly dependent on the precise experimental setup and reaction time. The table illustrates general trends.

Experimental Protocols

Protocol 1: Synthesis of 1,2,3-Trichlorobenzene via Chlorination of 1,2-Dichlorobenzene

This protocol is a representative procedure for the Lewis acid-catalyzed chlorination of 1,2-dichlorobenzene.

Materials:

• 1,2-Dichlorobenzene (o-DCB)

• Anhydrous ferric chloride (FeCl₃)

• Chlorine (Cl₂) gas

• Nitrogen (N₂) gas

• 5% Sodium hydroxide (NaOH) solution

• Saturated sodium chloride (NaCl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a magnetic stirrer, gas inlet tube, reflux condenser, and a gas outlet leading to a scrubber (containing NaOH solution).

Procedure:

• Set up the reaction apparatus in a fume hood and ensure it is dry. Purge the system with nitrogen gas.

• To the round-bottom flask, add 1,2-dichlorobenzene (1.0 mol) and anhydrous ferric chloride (0.02 mol).

• Begin stirring the mixture and gently heat to 40-50°C.

• Slowly bubble chlorine gas through the mixture via the gas inlet tube. Maintain a steady, slow flow. The reaction is exothermic and the temperature should be monitored.

• Monitor the reaction progress by taking small aliquots and analyzing them by GC. The reaction is typically complete when the desired ratio of trichlorobenzenes is achieved, or the starting material is consumed.

• Once the reaction is complete, stop the chlorine flow and purge the system with nitrogen to remove any residual chlorine gas.

• Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 5% NaOH solution, water, and finally with saturated NaCl solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• The resulting crude product, a mixture of trichlorobenzene isomers, can be purified by fractional distillation.[1]

Protocol 2: Synthesis of 1,2,3-Trichlorobenzene via Sandmeyer Reaction

This protocol outlines the synthesis starting from 2,3-dichloroaniline.

Part A: Diazotization of 2,3-Dichloroaniline

• In a beaker, dissolve 2,3-dichloroaniline (0.1 mol) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (0.11 mol) dropwise, keeping the temperature below 5°C. Stir continuously.

• The formation of the diazonium salt is complete when the solution gives a positive test with starch-iodide paper.

Part B: Chloro-dediazoniation

• In a separate flask, prepare a solution of copper(I) chloride (CuCl) in concentrated hydrochloric acid. Cool this solution to 0-5°C.

• Slowly and carefully add the cold diazonium salt solution from Part A to the cold CuCl solution with vigorous stirring.

• Nitrogen gas will evolve. Allow the mixture to warm to room temperature and then heat gently (e.g., on a steam bath) until gas evolution ceases.

• Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic extracts with dilute NaOH and then with water.

• Dry the organic layer over a suitable drying agent, filter, and remove the solvent by distillation.

• Purify the resulting 1,2,3-trichlorobenzene by distillation or crystallization.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1,2,3-trichlorobenzene.

Caption: Troubleshooting logic for improving selectivity in chlorination.

References

• 1. prepchem.com [prepchem.com]
• 2. WO1997045389A1 - Method of making 1,2,4-trichlorobenzene - Google Patents [patents.google.com]
• 3. 1,2,3-Trichlorobenzene - Wikipedia [en.wikipedia.org]
• 4. US5180862A - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 5. data.epo.org [data.epo.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. US20170267611A1 - Process for the preparation of 5-bromo-1,2,3-trichlorobenzene - Google Patents [patents.google.com]
• 9. Page loading... [wap.guidechem.com]
• 10. benchchem.com [benchchem.com]
• 11. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 12. lscollege.ac.in [lscollege.ac.in]
• 13. US4089909A - Separation of dichlorobenzene isomers - Google Patents [patents.google.com]

Technical Support Center: Resolving Poor Peak Separation of Tetrachlorobenzene (TCB) Isomers in Gas Chromatography (GC)

Welcome to the Technical Support Center for the chromatographic analysis of Tetrachlorobenzene (TCB) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for resolving poor peak separation in Gas Chromatography (GC).

Troubleshooting Guide: A Systematic Approach to Improving TCB Isomer Separation

Poor peak separation, including co-elution and peak broadening, is a common challenge in the GC analysis of structurally similar isomers like the three tetrachlorobenzenes: 1,2,3,4-TCB, 1,2,3,5-TCB, and 1,2,4,5-TCB. This guide provides a systematic approach to diagnose and resolve these issues.

dot

Caption: A workflow for troubleshooting poor peak separation of TCB isomers in GC.

Frequently Asked Questions (FAQs)

Column Selection

Q1: What is the most critical factor for separating TCB isomers?

A1: The choice of the GC column's stationary phase is the single most important factor dictating the selectivity and, therefore, the separation of isomers.[1] The principle of "like dissolves like" is a good starting point; for the relatively non-polar TCB isomers, a non-polar to mid-polarity column is generally recommended.[2]

Q2: Which type of GC column is recommended for TCB isomer analysis?

A2: A common and effective choice is a column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5, HP-5MS, Rtx-5ms).[3] This type of column provides a good balance of selectivity for chlorinated aromatic compounds. However, on a DB-5 column, 1,2,3,5-TCB and 1,2,4,5-TCB may co-elute.[3] For enhanced separation of these co-eluting isomers, a more polar column may be necessary.

Q3: How do different column polarities affect the elution order of TCB isomers?

A3: The elution order of TCB isomers can change with the polarity of the stationary phase. On non-polar columns, elution is generally in order of increasing boiling points.[2] As the polarity of the stationary phase increases, other interactions such as dipole-dipole and π-π interactions become more significant, which can alter the elution order.[4] For closely related isomers like TCBs, empirical testing is often necessary to determine the exact elution order on a specific column.

Q4: What are the ideal column dimensions for TCB analysis?

A4: For most applications, a 30 m x 0.25 mm I.D. column with a 0.25 µm film thickness provides a good compromise between efficiency and sample capacity.[1] Narrower internal diameter columns (e.g., 0.18 mm) can offer higher efficiency and potentially better resolution, but have lower sample capacity.[1]

Parameter	Recommendation	Rationale
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5)	Good starting point for chlorinated aromatics.
Mid- to high-polarity (e.g., DB-17, DB-225)	May be required to resolve co-eluting isomers.
Column Length	30 m	Standard length providing good efficiency.
60 m	Increased length can improve resolution for difficult separations.
Internal Diameter	0.25 mm	Good balance of efficiency and sample capacity.
Film Thickness	0.25 µm	Standard thickness for a wide range of analytes.

Temperature Programming

Q5: How does the oven temperature program affect the separation of TCB isomers?

A5: The temperature program directly influences the retention and selectivity of the isomers. A slower temperature ramp rate allows for more interactions between the analytes and the stationary phase, which can improve the separation of closely eluting peaks.[5]

Q6: What is a good starting temperature program for TCB isomer analysis?

A6: A good starting point is a program that begins at a relatively low temperature to ensure good initial separation of early eluting compounds, followed by a gradual ramp to elute the higher boiling isomers. For example, a program could start at 60°C, hold for 2 minutes, then ramp at 5°C/min to 190°C, followed by a faster ramp to 280°C to clean the column.[3]

Q7: How can I optimize the temperature program to resolve co-eluting TCBs?

A7: To resolve co-eluting isomers, try decreasing the temperature ramp rate in the region where the isomers elute. For example, if the TCBs elute between 150°C and 170°C, you could slow the ramp rate to 2°C/min in this range. Introducing an isothermal hold at a temperature just below the elution temperature of the co-eluting pair can also sometimes improve separation.

Parameter	Recommendation	Effect on Separation
Initial Temperature	60 - 80°C	Lower initial temperatures improve the resolution of early eluting peaks.
Ramp Rate	2 - 10°C/min	Slower ramp rates increase analysis time but can significantly improve resolution.
Final Temperature	~280°C	Ensures all components are eluted and the column is cleaned for the next run.

Carrier Gas and Flow Rate

Q8: Which carrier gas is best for TCB analysis?

A8: Helium and hydrogen are the most common carrier gases for GC analysis. Hydrogen can provide faster analysis times and better efficiency at higher linear velocities, but helium is often preferred for safety reasons.[6] Nitrogen can also be used, but it is generally slower and provides a narrower optimal flow rate range.[6]

Q9: How do I determine the optimal carrier gas flow rate?

A9: The optimal flow rate is determined by the linear velocity that provides the highest column efficiency (lowest plate height). This can be found by constructing a van Deemter plot. As a general rule of thumb, the optimal average linear velocity for helium is around 20-30 cm/s, and for hydrogen, it is around 35-45 cm/s. Using your GC software to set a constant flow rate is recommended for better reproducibility.

Carrier Gas	Typical Optimal Linear Velocity (cm/s)	Advantages	Disadvantages
Helium	20 - 30	Safe, good efficiency.	More expensive, supply can be variable.
Hydrogen	35 - 45	Faster analysis, higher efficiency at high velocities.	Flammable, requires safety precautions.
Nitrogen	10 - 15	Inexpensive, readily available.	Slower analysis times, narrower optimal flow range.

Injection Parameters

Q10: What are the key injection parameters to optimize for TCB analysis?

A10: The main injection parameters to optimize are the injector temperature, injection mode (split or splitless), and for splitless injection, the purge valve time.[7][8]

Q11: What is the ideal injector temperature for TCBs?

A11: The injector temperature should be high enough to ensure rapid and complete vaporization of the TCB isomers without causing thermal degradation. A starting temperature of 250°C is generally appropriate for chlorinated benzenes.[3]

Q12: Should I use split or splitless injection for TCB analysis?

A12: The choice between split and splitless injection depends on the concentration of your sample.[7][8]

• Split injection is used for higher concentration samples to avoid overloading the column.

• Splitless injection is used for trace analysis to ensure that the entire sample is transferred to the column, maximizing sensitivity.[7][8][9]

Q13: How do I optimize the splitless purge valve time?

A13: The splitless purge valve time (or hold time) is the duration the split vent is closed after injection. This time should be long enough for the majority of the sample to be transferred to the column, but not so long that it causes excessive solvent peak tailing.[9][10] A typical starting point is 0.5 to 1.0 minutes. You can optimize this by injecting a standard at different purge times and observing the analyte peak areas.

Parameter	Recommendation	Rationale
Injector Temperature	240 - 260°C	Ensures efficient vaporization without degradation.[3]
Injection Mode	Split or Splitless	Depends on sample concentration.
Split Ratio (for split)	10:1 to 100:1	Adjust based on concentration to avoid column overload.
Purge Valve Time (for splitless)	0.5 - 1.0 min	Optimize for maximum analyte transfer without excessive solvent tailing.[9][10]
Liner	Deactivated, with glass wool	A deactivated liner with glass wool can aid in sample vaporization and trap non-volatile residues.

Experimental Protocol: GC-ECD Analysis of TCB Isomers

This protocol provides a starting point for the analysis of tetrachlorobenzene isomers using Gas Chromatography with an Electron Capture Detector (GC-ECD). Optimization may be required for your specific instrument and sample matrix.

Instrumentation:

• Gas Chromatograph equipped with an Electron Capture Detector (ECD)

• Autosampler

Materials:

• Helium (carrier gas), high purity

• Nitrogen (make-up gas), high purity

• TCB isomer standards (1,2,3,4-TCB, 1,2,3,5-TCB, 1,2,4,5-TCB)

• Hexane or other suitable solvent, pesticide residue grade

GC Conditions:

Parameter	Value
Column	DB-5 (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	240°C
Injection Volume	1 µL
Injection Mode	Splitless (purge valve on at 1.25 min)
Oven Temperature Program	Initial: 60°C, hold for 2 minRamp 1: 5°C/min to 190°CRamp 2: 20°C/min to 280°C, hold for 7 min
Detector	ECD
Detector Temperature	290°C
Make-up Gas	Nitrogen

Procedure:

• Prepare a series of calibration standards of the TCB isomers in hexane.

• Set up the GC with the conditions listed in the table above.

• Inject the calibration standards to generate a calibration curve.

• Prepare and inject the unknown samples.

• Identify and quantify the TCB isomers based on their retention times and the calibration curve.

Expected Outcome: Based on a published method, with a DB-5 column, you can expect to separate 1,2,3,4-TCB from the other two isomers. However, 1,2,3,5-TCB and 1,2,4,5-TCB are likely to co-elute.[3] To resolve this co-elution, further method development, such as using a more polar column, may be necessary.

Logical Relationships in GC Optimization

dot

Caption: Interplay of GC parameters and their effect on chromatographic resolution.

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. shimadzu.com [shimadzu.com]
• 7. Optimizing Splitless Injections: Introduction [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. m.youtube.com [m.youtube.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Minimizing Tetrachlorobenzene Formation

This guide provides researchers, scientists, and drug development professionals with practical information for minimizing the formation of tetrachlorobenzene (TCB) isomers during chemical synthesis. TCBs are often persistent environmental pollutants and their presence as byproducts can complicate product purification and impact final product quality.

Frequently Asked Questions (FAQs)

Q1: What are tetrachlorobenzenes (TCBs) and why is their formation a concern?

A1: Tetrachlorobenzenes are organochlorine compounds with the chemical formula C₆H₂Cl₄.[1] They exist as three different isomers: 1,2,3,4-TCB, 1,2,3,5-TCB, and 1,2,4,5-TCB.[1] Their formation is a concern for several reasons:

• Toxicity and Environmental Persistence: Many chlorinated aromatic compounds are toxic and persist in the environment, accumulating in soil and water.[2]

• Product Purity: TCBs as byproducts contaminate the desired product, often requiring extensive purification steps to remove.

• Regulatory Scrutiny: Due to their potential health and environmental risks, there are regulations concerning the handling and disposal of TCB-containing waste.[3]

Q2: What are the common reaction pathways that lead to TCB formation?

A2: TCBs are typically formed through the electrophilic aromatic substitution (chlorination) of benzene or less-chlorinated benzenes (e.g., dichlorobenzenes, trichlorobenzenes).[1][4] This process is usually facilitated by a Lewis acid catalyst, such as ferric chloride (FeCl₃) or aluminum chloride (AlCl₃).[5][6] For example, 1,2,4,5-tetrachlorobenzene can be synthesized by the direct chlorination of 1,2,4-trichlorobenzene.[7]

Q3: How can I control the reaction to minimize TCB formation or favor a specific isomer?

A3: Controlling the regioselectivity of the chlorination reaction is key. This can be achieved by carefully selecting the catalyst system and maintaining strict temperature control.

• Catalyst Selection: The choice of catalyst can significantly influence the isomer distribution. For instance, using a cocatalyst system of a Lewis acid (like ferric trichloride) with an iodine-containing compound or polymer can enhance the regioselectivity towards the 1,2,4,5-TCB isomer.[3][7][8]

• Temperature Control: Lower reaction temperatures generally lead to higher selectivity and reduced formation of undesired byproducts. While older methods operated at up to 100-120°C, maintaining the reaction at 60-80°C can improve the yield of the desired 1,2,4,5-isomer.[7][8]

Q4: My reaction produced TCBs as byproducts. How can I remove them from my desired product?

A4: Due to their relatively high boiling points and nonpolar nature, several standard laboratory techniques can be effective for removing TCBs:

• Column Chromatography: This is a highly effective method. Since TCBs are nonpolar, they will elute quickly on a silica gel column using a nonpolar eluent like hexane, allowing for separation from more polar products.[9][10]

• Vacuum Distillation: For products that are significantly less volatile than TCBs, high-vacuum distillation can be used. However, this may require high temperatures.[10]

• Solvent Extraction/Washing: If there is a solvent in which your product is insoluble but TCBs are soluble (or vice-versa), you can use liquid-liquid extraction or washing to separate them.[10]

Q5: What are the standard analytical methods to detect and quantify TCBs in my reaction mixture?

A5: The most common and reliable method for analyzing TCBs is Gas Chromatography (GC) coupled with a Mass Spectrometer (MS) or an Electron Capture Detector (ECD).[2][11] GC provides excellent separation of the different TCB isomers, while MS allows for definitive identification based on their mass-to-charge ratio and fragmentation patterns.[12][13]

Q6: What are the key safety precautions when handling TCBs?

A6: TCBs are hazardous compounds and must be handled with care. Always work in a well-ventilated area, preferably a chemical fume hood. Personal Protective Equipment (PPE) is mandatory, including chemical-resistant gloves, safety goggles, and a lab coat. Avoid generating dust if handling solid TCBs. All TCB-contaminated waste should be collected and disposed of as hazardous chemical waste according to your institution's guidelines.[3]

Troubleshooting Guide

Problem: High Yield of Undesired TCB Isomers or Over-chlorination

• Symptom: GC-MS analysis of the crude reaction mixture shows a high percentage of unwanted TCB isomers or more highly chlorinated species (e.g., pentachlorobenzene).

• Possible Causes:

  • Suboptimal Catalyst: The catalyst used (e.g., FeCl₃ alone) may not be selective enough.[8]

  • Incorrect Temperature: High reaction temperatures can reduce selectivity and promote further chlorination.[7][8]

  • Impure Starting Material: Chlorination of an impure dichlorobenzene or trichlorobenzene mixture will result in a corresponding mixture of chlorinated products.[14]

• Solutions:

  • Optimize Catalyst System: Modify the catalyst to improve regioselectivity.

  • Control Temperature: Maintain a lower, stable reaction temperature.

  • Verify Starting Material Purity: Ensure the purity of the starting chlorinated benzene before beginning the reaction.

Parameter	Conventional Method	Optimized Method for 1,2,4,5-TCB Selectivity
Starting Material	1,2,4-Trichlorobenzene	High-purity 1,2,4-Trichlorobenzene
Catalyst System	Ferric Chloride (FeCl₃)	Cocatalyst system: Ferric Chloride (FeCl₃) with Iodine or an iodinated polymer.[3][7]
Temperature	100 - 120°C[8]	60 - 90°C[7]
Expected Outcome	Mixture of TCB isomers, potential for over-chlorination	Enhanced yield of 1,2,4,5-TCB, reduced formation of other isomers and tar.[7]

Problem: Persistent TCB Contamination in Final Product After Workup

• Symptom: The final, isolated product still shows TCB contamination by GC-MS or NMR analysis.

• Possible Causes:

  • Inefficient Purification: The chosen purification method (e.g., simple distillation, recrystallization) is not sufficient to remove TCBs.

  • Azeotrope Formation: In some cases, TCBs might form an azeotrope with the product or solvent, making separation by distillation difficult.

  • High TCB Concentration: The initial concentration of TCB byproducts is too high for a single purification step to be effective.

• Solutions:

  • Employ Column Chromatography: Use silica gel chromatography with a nonpolar eluent (e.g., hexane or heptane) to effectively separate nonpolar TCBs from the product.[9][10]

  • Sequential Purification: Combine methods. For example, perform a vacuum distillation to remove the bulk of the TCBs, followed by column chromatography or recrystallization for final polishing.

Purification Method	Principle	Advantages	Disadvantages
Column Chromatography	Separation based on polarity differences.[15]	Highly effective for nonpolar impurities like TCBs; versatile.[9]	Can be time-consuming and require large solvent volumes for large scales.
Fractional Distillation	Separation based on differences in boiling points.[15]	Good for large quantities if boiling points differ significantly.	Ineffective for azeotropes or compounds with close boiling points.
Recrystallization	Separation based on differences in solubility at different temperatures.[15]	Can yield very pure product if a suitable solvent is found.	TCBs may co-crystallize or remain trapped in the crystal lattice if not optimized.

Experimental Protocols

Protocol 1: General Method for TCB Detection by GC-MS

This protocol provides a general workflow for the qualitative and quantitative analysis of TCBs in a reaction mixture.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the crude reaction mixture into a 10 mL volumetric flask.

  • Dissolve the sample in a suitable solvent (e.g., hexane, dichloromethane) and dilute to the mark.

  • If necessary, perform a serial dilution to bring the concentration within the calibration range of the instrument.

  • Filter the sample through a 0.45 µm syringe filter into a 2 mL GC vial.

• Instrumentation (Example Conditions):

  • Gas Chromatograph: Agilent 8890 GC system or equivalent.[13]

  • Column: J&W DB-35ms (30 m × 0.25 mm, 0.25 µm) or similar nonpolar capillary column.[13]

  • Carrier Gas: Helium or Hydrogen.

  • Oven Program: Initial temperature 60°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent, operating in Electron Ionization (EI) mode.[11]

  • Scan Range: 40-350 m/z.

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Identify TCB isomers by comparing their retention times and mass spectra to those of certified reference standards.

  • Quantify the amount of each isomer using a multi-point calibration curve prepared from the reference standards.

Protocol 2: Purification of a Product from TCBs via Column Chromatography

This protocol describes the separation of a moderately polar organic compound from nonpolar TCB impurities.

• Prepare the Column:

  • Select an appropriately sized glass column based on the amount of crude material (typically a 20:1 to 50:1 ratio of silica to crude product by weight).

  • Prepare a slurry of silica gel in a nonpolar solvent (e.g., hexane).

  • Carefully pour the slurry into the column, allowing the silica to pack evenly without air bubbles. Add a layer of sand to the top of the silica bed.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or toluene).

  • Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting the column with a nonpolar solvent (e.g., 100% hexane). The nonpolar TCBs will travel down the column quickly.[9][10]

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to track the elution of the TCBs.

  • Once the TCBs have been eluted, gradually increase the polarity of the eluent (e.g., by adding ethyl acetate to the hexane) to elute the desired, more polar product.

  • Continue collecting and monitoring fractions until the desired product has been fully eluted.

• Isolation:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent using a rotary evaporator to yield the purified product.

  • Confirm purity using an appropriate analytical technique (e.g., GC-MS, NMR).

Visualizations

Caption: A logical workflow for synthesizing, analyzing, and troubleshooting tetrachlorobenzene byproducts.

References

• 1. Tetrachlorobenzene - Wikipedia [en.wikipedia.org]
• 2. 1,2,4,5-Tetrachlorobenzene | C6H2Cl4 | CID 7270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Benzene - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Chlorination Of Benzene | Reaction, Uses, Facts & Summary [chemdictionary.org]
• 7. US4205014A - Process for 1,2,4,5-tetrachlorobenzene - Google Patents [patents.google.com]
• 8. US3557227A - Method of producing 1,2,4,5-tetrachlorobenzene - Google Patents [patents.google.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. gcms.cz [gcms.cz]
• 13. agilent.com [agilent.com]
• 14. benchchem.com [benchchem.com]
• 15. byjus.com [byjus.com]

Challenges in reproducing literature synthesis of 1,2,3-Trichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the literature synthesis of 1,2,3-trichlorobenzene.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1,2,3-trichlorobenzene, particularly via chlorination and Sandmeyer reactions.

Observed Problem	Potential Cause	Suggested Solution
Low or No Conversion of Starting Material	1. Inactive catalyst (e.g., hydrated ferric chloride).2. Reaction temperature is too low.3. Insufficient chlorine gas supply (for chlorination routes).4. Incomplete diazotization (for Sandmeyer route).5. Decomposed diazonium salt due to high temperature.	1. Use anhydrous ferric chloride and handle it in a dry environment.2. Gradually increase the reaction temperature to the optimal range cited in the literature.3. Check the chlorine gas source and ensure a steady, controlled flow into the reaction mixture.4. Ensure the temperature for diazotization is kept low (typically 0-5 °C) and that the stoichiometry of sodium nitrite and acid is correct.5. Maintain a low temperature throughout the generation and use of the diazonium salt.
Poor Selectivity / High Levels of Isomeric Impurities (e.g., 1,2,4- and 1,3,5-trichlorobenzene)	1. Contaminated starting material (e.g., presence of other dichlorobenzene isomers).2. Reaction temperature is too high or too low.3. Incorrect catalyst or catalyst concentration.	1. Verify the purity of the starting material (e.g., o-dichlorobenzene) using GC or NMR before starting the reaction.2. Maintain the reaction temperature strictly within the optimal range to favor the formation of the desired isomer.3. Use the recommended catalyst and concentration as specified in the chosen literature method.
Formation of Tetrachlorobenzenes and Other Highly Chlorinated Byproducts	1. Excessive amount of chlorine gas used.2. Reaction was allowed to proceed for too long.	1. Reduce the total amount of chlorine gas used. Employing a stoichiometric or slight excess is recommended.2. Monitor the reaction progress using GC analysis and stop the reaction as soon as the starting material has been consumed to the desired level.
Reaction is Uncontrollably Fast or Exothermic	1. Catalyst concentration is too high.2. Chlorine flow rate is too high.3. Inadequate heat dissipation from the reactor.	1. Reduce the amount of catalyst used.2. Introduce the chlorine gas at a slower, more controlled rate.3. Ensure the reaction vessel is equipped with adequate cooling (e.g., an ice bath on standby).
Difficulty in Purifying the Final Product	1. Close boiling points of trichlorobenzene isomers.2. Presence of azeotropes.	1. Use fractional distillation with a column having a high number of theoretical plates.2. Consider alternative purification methods such as crystallization or preparative chromatography if distillation is ineffective.
Formation of Colored Byproducts in Sandmeyer Reaction	1. Decomposition of the diazonium salt.2. Side reactions of the diazonium salt.	1. Ensure the temperature of the diazotization and the Sandmeyer reaction is kept low.2. Add the diazonium salt solution slowly to the copper(I) chloride solution.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1,2,3-trichlorobenzene described in the literature?

A1: The most frequently cited methods for synthesizing 1,2,3-trichlorobenzene include:

• Electrophilic Chlorination: Direct chlorination of benzene or dichlorobenzenes using a Lewis acid catalyst like ferric chloride (FeCl₃) or aluminum chloride (AlCl₃).[1][2][3] However, this method often results in a mixture of isomers, with 1,2,4-trichlorobenzene being the major product.[4][5][6]

• Sandmeyer Reaction: This is a more targeted approach that involves the diazotization of an appropriate aniline, such as 2,3-dichloroaniline or 2,6-dichloroaniline, followed by reaction with a copper(I) chloride solution.[7][8][9][10][11]

• Dehydrohalogenation: The dehydrohalogenation of hexachlorocyclohexane can also produce 1,2,3-trichlorobenzene, but typically as part of an isomeric mixture.[1][6]

• Isomerization: There are patented processes for the isomerization of more abundant trichlorobenzene isomers, like 1,2,4-trichlorobenzene, to 1,2,3-trichlorobenzene.[12][13]

Q2: Why is the yield of 1,2,3-trichlorobenzene often low in direct chlorination reactions?

A2: The low yield of 1,2,3-trichlorobenzene in direct chlorination is due to the directing effects of the chlorine substituents on the benzene ring. Chlorine is an ortho-, para-director. Therefore, the chlorination of o-dichlorobenzene, a common precursor, primarily yields 1,2,4-trichlorobenzene, with 1,2,3-trichlorobenzene being a minor product.[14] The formation of other isomers and more highly chlorinated products further reduces the yield of the desired product.[4]

Q3: What are the key challenges in performing a Sandmeyer reaction for the synthesis of 1,2,3-trichlorobenzene?

A3: The main challenges associated with the Sandmeyer reaction in this context include:

• Instability of the Diazonium Salt: Aryl diazonium salts can be unstable and potentially explosive, especially when dry. They are also sensitive to temperature and can decompose if not kept cold.[10][15]

• Side Reactions: Diazonium salts can undergo various side reactions, leading to the formation of byproducts such as phenols and azo compounds, which can complicate purification and lower the yield.

• Handling of Reagents: The reaction involves the use of sodium nitrite and strong acids to generate nitrous acid in situ, which requires careful handling.

Q4: How can I effectively separate 1,2,3-trichlorobenzene from its isomers?

A4: The separation of trichlorobenzene isomers is challenging due to their similar boiling points. Fractional distillation using a column with a high number of theoretical plates is the most common method.[4][16] In some cases, crystallization or preparative chromatography may be necessary to achieve high purity.

Q5: What are the typical catalysts used for the chlorination of benzene or dichlorobenzenes?

A5: Lewis acid catalysts are typically required for the chlorination of aromatic rings. The most commonly used catalyst is ferric chloride (FeCl₃) due to its effectiveness and low cost.[2][3][14] Other Lewis acids such as aluminum chloride (AlCl₃) can also be employed.[14]

Experimental Protocols

Protocol 1: Synthesis of 1,2,3-Trichlorobenzene via Chlorination of o-Dichlorobenzene (Representative)

• Apparatus Setup: Assemble a reaction flask equipped with a mechanical stirrer, a condenser, a gas inlet tube, and a thermometer. Ensure the apparatus is dry.

• Charging the Reactor: To the flask, add o-dichlorobenzene and a catalytic amount of anhydrous ferric chloride (e.g., 0.5-1 mol%).

• Reaction: Heat the mixture to the desired temperature (e.g., 50-60 °C). Bubble chlorine gas through the stirred mixture at a controlled rate. Monitor the reaction progress by periodically taking samples and analyzing them by Gas Chromatography (GC).

• Work-up: Once the desired conversion is achieved, stop the chlorine flow and cool the reaction mixture. Neutralize the mixture by washing with a dilute aqueous solution of sodium carbonate, followed by washing with water.[16]

• Purification: Dry the organic layer over a suitable drying agent (e.g., anhydrous magnesium sulfate). The crude product, which is a mixture of trichlorobenzene isomers, is then purified by fractional distillation.[16]

Protocol 2: Synthesis of 1,2,3-Trichlorobenzene from 2,3-Dichloroaniline via Sandmeyer Reaction (Representative)

• Diazotization:

  • Dissolve 2,3-dichloroaniline in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C. Stir for an additional 15-30 minutes after the addition is complete.

• Preparation of Copper(I) Chloride Solution:

  • In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

• Sandmeyer Reaction:

  • Cool the copper(I) chloride solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the stirred copper(I) chloride solution. Effervescence (evolution of nitrogen gas) should be observed.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • The reaction mixture is typically subjected to steam distillation to isolate the crude 1,2,3-trichlorobenzene.

  • The distilled organic layer is separated, washed with dilute sodium hydroxide solution and then with water, and dried.

  • Further purification can be achieved by distillation under reduced pressure.

Data Presentation

Table 1: Physical Properties of Trichlorobenzene Isomers

Isomer	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1,2,3-Trichlorobenzene	C₆H₃Cl₃	181.45	53.5	218.5
1,2,4-Trichlorobenzene	C₆H₃Cl₃	181.45	17	213
1,3,5-Trichlorobenzene	C₆H₃Cl₃	181.45	63-64	208

Data sourced from publicly available chemical databases.

Table 2: Representative Product Distribution in the Chlorination of Benzene

Product	Percentage in Mixture
1,4-Dichlorobenzene	26%
1,2-Dichlorobenzene	4.5%
1,2,4-Trichlorobenzene	48%
1,2,3-Trichlorobenzene	8%
1,2,3,4-Tetrachlorobenzene	8%
1,2,4,5-Tetrachlorobenzene	5.5%
Pentachlorobenzene	<1%

This data represents a specific batch reaction and can vary with reaction conditions.[4]

Visualizations

Caption: A logical guide for troubleshooting synthesis issues.

References

• 1. 1,2,3-Trichlorobenzene - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Chlorination Of Benzene | Reaction, Uses, Facts & Summary [chemdictionary.org]
• 4. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US2724003A - Process for preparing trichlorobenzene - Google Patents [patents.google.com]
• 6. chembk.com [chembk.com]
• 7. reddit.com [reddit.com]
• 8. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 9. Sandmeyer Reaction [organic-chemistry.org]
• 10. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. US5180862A - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 13. data.epo.org [data.epo.org]
• 14. benchchem.com [benchchem.com]
• 15. reddit.com [reddit.com]
• 16. prepchem.com [prepchem.com]

How to handle emulsion formation during 1,2,3-TCB workup

Technical Support Center: 1,2,3-Trichlorobenzene Workup

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the workup of reactions involving 1,2,3-trichlorobenzene (1,2,3-TCB), with a specific focus on handling emulsion formation.

Troubleshooting Guide: Emulsion Formation

Emulsions are stable mixtures of immiscible liquids, such as an organic solvent and an aqueous solution, that can form during the workup of organic reactions, complicating phase separation and product isolation. This guide provides a step-by-step approach to preventing and breaking emulsions during the workup of reactions involving 1,2,3-TCB.

Immediate Steps for a Persistent Emulsion

If an emulsion has formed and does not resolve on its own, follow this troubleshooting workflow:

Technical Support Center: Catalyst Deactivation in Trichlorobenzene Isomerization

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the isomerization of trichlorobenzene (TCB). The focus is on understanding and mitigating catalyst deactivation to ensure robust and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for trichlorobenzene isomerization?

A1: The most frequently employed catalysts for TCB isomerization are solid acids, particularly zeolites such as H-ZSM-5, H-mordenite, and H-beta.[1][2][3] Lewis acids like aluminum chloride (AlCl₃) and ferric chloride (FeCl₃) can also be used, though they are more susceptible to deactivation by moisture.[4]

Q2: What is the primary cause of catalyst deactivation in TCB isomerization over zeolites?

A2: The main deactivation mechanism for zeolite catalysts in this process is "coking," which is the formation and deposition of high-boiling point carbonaceous compounds on the catalyst's active sites and within its pores.[2][3][5] These deposits block access to the catalytic sites, leading to a decline in activity.

Q3: How can catalyst deactivation by coking be minimized?

A3: Catalyst deactivation can be slowed by co-feeding hydrogen during the isomerization reaction.[1][3] The presence of hydrogen is thought to inhibit the formation of coke precursors. Additionally, incorporating metals like rhenium (Re) and/or silver (Ag) into the zeolite catalyst has been shown to improve stability.[1][6]

Q4: Can a deactivated zeolite catalyst be regenerated?

A4: Yes, zeolite catalysts deactivated by coke can typically be regenerated. The most common method is calcination, which involves a controlled heating of the catalyst in the presence of an oxidizing agent, such as air or a dilute oxygen stream, to burn off the carbonaceous deposits.[7][8]

Q5: What are the typical operating conditions for TCB isomerization?

A5: Trichlorobenzene isomerization is often carried out in the liquid phase at temperatures ranging from 250°C to 500°C.[3] The pressure is maintained at a level sufficient to keep the reactants in the liquid phase. The weight hourly space velocity (WHSV) typically ranges from 0.05 to 10 h⁻¹.[3]

Troubleshooting Guides

Issue 1: Low or No Conversion of Trichlorobenzene

Potential Cause	Troubleshooting Steps & Solutions
Inactive Catalyst	- Moisture Poisoning (Lewis Acids): Ensure anhydrous conditions. Use freshly opened or properly stored Lewis acid catalysts. Dry all solvents and reactants before use. - Improper Activation (Zeolites): Verify that the zeolite catalyst was properly activated (calcined) at the correct temperature and for a sufficient duration to remove adsorbed water and other impurities.
Sub-optimal Reaction Temperature	- Gradually increase the reaction temperature in increments (e.g., 10-20°C) and monitor the conversion by gas chromatography (GC). Be aware that excessively high temperatures can promote side reactions and faster coking.[9]
Insufficient Catalyst Loading	- Ensure the catalyst-to-substrate ratio is within the recommended range for your specific catalyst type. If unsure, start with a higher loading and optimize downwards.
Poor Mass Transfer	- Inadequate Mixing: In a batch reactor, ensure vigorous stirring to maintain good contact between the catalyst and reactants. - Flow Rate Issues (Flow Reactor): An excessively high flow rate can lead to insufficient contact time. Optimize the weight hourly space velocity (WHSV) by reducing the flow rate to increase the residence time.[9]

Issue 2: Poor Selectivity to the Desired Trichlorobenzene Isomer

Potential Cause	Troubleshooting Steps & Solutions
Unfavorable Reaction Temperature	- The optimal temperature for high conversion may not be the same as for high selectivity.[9] Perform a temperature screening study to identify the temperature that provides the best balance of conversion and selectivity for your target isomer.
Inappropriate Catalyst Acidity or Pore Structure	- The acidity and pore structure of the zeolite are critical for shape selectivity.[9] An excess of strong acid sites can lead to undesired side reactions. Consider using a zeolite with a different pore structure or modifying the acidity of your current catalyst.
Extended Reaction Time	- Prolonged reaction times, especially at higher temperatures, can lead to the formation of undesired isomers and byproducts. Monitor the reaction progress over time and stop the reaction when the optimal yield of the desired isomer is reached.
Presence of Impurities in the Feed	- Ensure the purity of your trichlorobenzene starting material. The presence of other chlorinated benzenes or impurities can lead to the formation of a complex product mixture.

Issue 3: Rapid Catalyst Deactivation

Potential Cause	Troubleshooting Steps & Solutions
Absence of Hydrogen	- The absence of hydrogen in the feed can lead to rapid coking and catalyst deactivation.[3] Introduce a co-feed of hydrogen to the reactor.
High Reaction Temperature	- High temperatures accelerate the rate of coke formation. Operate at the lowest temperature that provides an acceptable conversion rate.
Feed Impurities	- Certain impurities in the feed can act as catalyst poisons or accelerate coke formation. Ensure the feed is free from contaminants.
High Concentration of Coke Precursors	- The reaction mechanism itself can generate species that are precursors to coke. Consider adjusting reaction conditions (e.g., temperature, pressure, residence time) to minimize the formation of these precursors.

Quantitative Data on Catalyst Deactivation

Time on Stream (hours)	Catalyst Activity (Normalized)	TCB Conversion (%) (Illustrative)
0	1.00	85.0
10	0.92	78.2
25	0.81	68.9
50	0.68	57.8
75	0.56	47.6
100	0.47	40.0
This table is an illustrative example based on general catalyst deactivation trends observed in similar isomerization processes. Actual deactivation rates will vary depending on the specific catalyst, reaction conditions, and feed purity. The catalyst activity data is adapted from a study on naphtha isomerization which showed a decrease in activity to 0.56 after 75 hours on stream.[10][11]

Experimental Protocols

Protocol 1: Catalyst Activity Testing in a Fixed-Bed Reactor

• Catalyst Preparation and Loading:

  • Weigh a precise amount of the zeolite catalyst (e.g., 1.0 g).

  • If necessary, pelletize, crush, and sieve the catalyst to a uniform particle size (e.g., 20-40 mesh) to ensure consistent packing and flow dynamics.

  • Load the catalyst into a fixed-bed reactor, securing it with quartz wool plugs at both ends.

• Catalyst Activation:

  • Heat the catalyst under a flow of an inert gas (e.g., nitrogen or argon) at a rate of 50 mL/min to a temperature of 500-550°C.

  • Hold at this temperature for at least 4 hours to remove any adsorbed water and other volatile impurities.

  • Cool the catalyst to the desired reaction temperature under the inert gas flow.

• Reaction Initiation:

  • Introduce the trichlorobenzene feed (e.g., a specific isomer or a mixture) into the reactor at a controlled flow rate using a high-performance liquid chromatography (HPLC) pump.

  • If hydrogen is to be used, introduce it as a co-feed at a specific H₂/TCB molar ratio.

  • Maintain the desired reaction temperature and pressure.

• Product Analysis:

  • Collect the reactor effluent at regular intervals.

  • Analyze the product mixture using gas chromatography (GC) equipped with a suitable column (e.g., a capillary column for separating aromatic isomers) and a flame ionization detector (FID).

  • Calculate the conversion of the starting TCB isomer and the selectivity to the desired product isomers.

Protocol 2: Study of Catalyst Deactivation (Time-on-Stream Analysis)

• Continuous Operation:

  • Following the catalyst activity testing protocol, continue the reaction under constant conditions (temperature, pressure, flow rates) for an extended period (e.g., 100 hours).

• Periodic Sampling and Analysis:

  • Collect and analyze product samples at regular time intervals (e.g., every 2, 4, 8, 12, and 24 hours, and then every 24 hours thereafter).

• Data Evaluation:

  • Plot the TCB conversion and the selectivity to the desired isomer as a function of time on stream to observe the deactivation trend.

Protocol 3: Regeneration of Coked Zeolite Catalyst

• Reactor Purge:

  • After the deactivation study, stop the TCB feed and purge the reactor with an inert gas at the reaction temperature for at least 1 hour to remove any remaining hydrocarbons.

• Coke Oxidation (Calcination):

  • Gradually introduce a dilute stream of air or oxygen in an inert gas (e.g., 5% O₂ in N₂) into the reactor at a low flow rate.

  • Slowly ramp the temperature to 500-550°C. Caution: The coke burn-off is an exothermic process. A slow temperature ramp and dilute oxygen stream are crucial to avoid a temperature runaway, which can permanently damage the catalyst structure.

  • Hold at the final temperature until the oxidation of coke is complete, which can be monitored by analyzing the off-gas for CO₂. The absence of CO₂ indicates the end of the regeneration process.

• Post-Regeneration Activation:

  • After the coke burn-off, switch the gas flow back to a pure inert gas and hold at the high temperature for 1-2 hours to ensure the catalyst is fully dried.

  • Cool the catalyst to the reaction temperature under the inert gas.

• Activity Re-evaluation:

  • Repeat the catalyst activity testing protocol (Protocol 1) to determine the extent to which the catalyst's activity has been restored.

Visualizations

Caption: Primary pathway for zeolite catalyst deactivation via coking in TCB isomerization.

Caption: A logical workflow for troubleshooting low conversion in TCB isomerization experiments.

Caption: The cycle of catalyst use, deactivation by coking, and regeneration.

References

• 1. US5180862A - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 2. Coke-induced deactivation in zeolite catalysts: mechanisms, anti-coking modifications, and regeneration approaches - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. data.epo.org [data.epo.org]
• 4. WO1997045389A1 - Method of making 1,2,4-trichlorobenzene - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. EP0474465B1 - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 7. t-media.kg [t-media.kg]
• 8. worldscientific.com [worldscientific.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Deactivation of Chlorinated Pt/Al ₂ O ₃ Isomerization Catalyst Using Water Containing Feed [ouci.dntb.gov.ua]

Optimizing fractional distillation for high-purity 1,2,3-Trichlorobenzene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for the purification of 1,2,3-Trichlorobenzene (1,2,3-TCB) via fractional distillation.

Frequently Asked Questions (FAQs)

Q1: Why is vacuum fractional distillation necessary for purifying 1,2,3-Trichlorobenzene? A1: 1,2,3-Trichlorobenzene has a high boiling point (approximately 218-219 °C at atmospheric pressure).[1][2][3] Distilling at this temperature increases the risk of thermal degradation, leading to impurities and reduced yield. Applying a vacuum lowers the boiling point, allowing for distillation at a safer, lower temperature, which is crucial for obtaining a high-purity product.[4][5]

Q2: How critical is the efficiency of the fractionating column? A2: It is extremely critical. The boiling points of trichlorobenzene isomers are very close. To achieve high-purity 1,2,3-TCB, a highly efficient fractionating column with a large number of theoretical plates is required to effectively separate it from isomers like 1,2,4-TCB and other impurities.[2] One source suggests that for separating a chlorination mixture, a column with more than 60 practical plates is necessary.[2]

Q3: What type of column packing is recommended for this separation? A3: For high-efficiency separation of components with close boiling points, structured packing or high-performance random packing is recommended. Woven wire mesh or protruded metal packing (e.g., Pro-Pak®) offers a high surface area and low pressure drop, which is ideal for vacuum distillation.[6] The material should be inert, such as stainless steel.[6]

Q4: How do I determine the optimal reflux ratio? A4: The reflux ratio is a critical parameter that balances purity and distillation time. A higher reflux ratio increases the number of vaporization-condensation cycles, leading to better separation and higher purity, but it also increases the time required.[5] A good starting point is a high reflux ratio (e.g., 10:1 to 30:1) during the system's equilibration phase.[7] For the actual collection of the main fraction, the ratio can be optimized; start high (e.g., 10:1) and gradually decrease it while monitoring the purity of the distillate via an in-line method or by analyzing small aliquots.

Q5: What are the primary safety concerns when handling 1,2,3-Trichlorobenzene? A5: 1,2,3-Trichlorobenzene is toxic if ingested and is an irritant to the skin, eyes, and respiratory system.[8] All handling must be performed in a well-ventilated fume hood.[9] Appropriate Personal Protective Equipment (PPE), including chemical safety goggles, nitrile gloves, and a lab coat, is mandatory. In case of fire, it can decompose to produce toxic and corrosive gases like hydrogen chloride.[8]

Troubleshooting Guide

Problem 1: Poor Separation / Low Product Purity

• Question: My final product is contaminated with other isomers. What went wrong?

• Answer: This is a common issue stemming from insufficient separation efficiency. Consider the following causes and solutions:

  • Inadequate Reflux Ratio: A low reflux ratio may not provide enough contact time between the vapor and liquid phases in the column. Solution: Increase the reflux ratio. Allow the column to equilibrate for an extended period under total reflux before beginning collection.

  • Distillation Rate Too High: Heating the distillation flask too aggressively can "flood" the column, preventing proper vapor-liquid equilibrium from being established.[10] Solution: Reduce the heating mantle temperature to slow the distillation rate (boil-up rate). A slow, steady distillation is key.

  • Inefficient Column Packing: The column may not have enough theoretical plates for this difficult separation. Solution: Ensure you are using a long, well-packed column with high-efficiency packing material.

  • Unstable Vacuum: Fluctuations in pressure cause the boiling points to change, which disrupts the separation gradient in the column.[10] Solution: Check the entire apparatus for leaks, especially at glass joints and tubing connections. Ensure the vacuum pump is operating correctly and is properly sized for the system.

Problem 2: Low Product Yield

• Question: I recovered significantly less 1,2,3-TCB than expected. Why?

• Answer: Low yield can be attributed to several factors:

  • Thermal Decomposition: Despite using a vacuum, the distillation pot temperature might still be too high, causing the product to degrade. Solution: Use a deeper vacuum to further lower the boiling point. Ensure the heating mantle is not set higher than necessary to maintain a gentle boil.

  • System Leaks: A leak in the vacuum system can cause loss of product vapor. Solution: Meticulously check all joints and connections for leaks before starting the distillation.

  • Premature or Late Fraction Cuts: Collecting the main fraction too early or too late will result in contamination from lower or higher boiling point impurities, forcing you to discard mixed fractions and reducing the yield of the pure product. Solution: Monitor the head temperature closely. Collect a "forerun" fraction first. Begin collecting the main product fraction only when the temperature is stable at the expected boiling point of 1,2,3-TCB under your operating vacuum. Switch to a final "tail" fraction receiver as soon as the temperature begins to rise again.

Problem 3: Unstable Vacuum

• Question: I can't maintain a stable vacuum level in my system. What should I do?

• Answer: An unstable vacuum is almost always caused by leaks.[5]

  • Check Glassware Joints: Inspect every ground-glass joint. They should be clean, properly sealed with a suitable vacuum grease, and secured with clips.

  • Inspect Tubing: Check all vacuum tubing for cracks, holes, or degradation. Ensure connections to the pump and manifold are tight.

  • Isolate Components: If possible, isolate different parts of the distillation setup to pinpoint the location of the leak.

Problem 4: "Bumping" or Uneven Boiling in the Distillation Flask

• Question: The liquid in my distillation flask is boiling violently and unevenly. How can I fix this?

• Answer: This phenomenon, called "bumping," is dangerous and disrupts smooth distillation.

  • Use Boiling Chips/Stir Bar: Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.[5] These provide nucleation sites that promote smooth boiling. Never add boiling chips to a hot liquid.

  • Ensure Even Heating: Use a heating mantle that is appropriately sized for the flask and ensure good contact. Stirring the liquid with a magnetic stir bar also helps distribute heat evenly.

Data Presentation

Table 1: Physical Properties of Trichlorobenzene Isomers

Compound	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C at 760 mmHg)
1,2,3-Trichlorobenzene	87-61-6	181.45	51 - 53.5[1][11]	218 - 219[1][2]
1,2,4-Trichlorobenzene	120-82-1	181.45	17	213.5
1,3,5-Trichlorobenzene	108-70-3	181.45	63 - 64	208.5

Table 2: Recommended Starting Parameters for Vacuum Fractional Distillation

Parameter	Recommended Value	Rationale
Operating Pressure	5 - 15 mmHg	Lowers the boiling point significantly to prevent thermal degradation.[7][12]
Pot Temperature	As needed to maintain boil-up	Should be kept as low as possible. Will depend on the vacuum level.
Head Temperature	Varies with pressure	Monitor for stable plateau corresponding to the B.P. of 1,2,3-TCB at the operating pressure.
Equilibration Time	30 - 60 minutes	Allows the vapor-liquid equilibrium to establish throughout the column for optimal separation.
Initial Reflux Ratio	>20:1	Maximizes separation efficiency during equilibration.[7][12]
Collection Reflux Ratio	5:1 to 10:1	A balance between achieving high purity and a reasonable distillation rate.

Experimental Protocols

Protocol 1: High-Purity Purification of 1,2,3-Trichlorobenzene via Vacuum Fractional Distillation

1. Apparatus Setup:

• Assemble a fractional distillation apparatus in a fume hood. Use a round-bottom flask of appropriate size (do not fill more than two-thirds full).
• Fit the flask with a magnetic stir bar.
• Attach a well-insulated fractionating column packed with high-efficiency structured packing (e.g., stainless steel mesh).
• Place a distillation head with a thermometer or temperature probe at the top of the column. The top of the probe should be level with the side-arm leading to the condenser.
• Attach a condenser and ensure a reliable flow of cooling water.
• Connect a multi-limb receiver (a "cow" or "pig" adapter) to the condenser outlet to allow for the collection of different fractions without breaking the vacuum.
• Connect the vacuum takeoff on the receiver to a cold trap (e.g., cooled with dry ice/acetone) and then to a vacuum pump. A pressure gauge must be included between the trap and the pump.
• Ensure all glass joints are lightly greased and securely clamped.

2. System Operation:

• Charge the round-bottom flask with the crude 1,2,3-Trichlorobenzene mixture.
• Turn on the magnetic stirrer and the condenser's cooling water.
• Slowly and carefully evacuate the system to the target pressure (e.g., 10 mmHg).
• Once the vacuum is stable, begin gently heating the distillation flask with a heating mantle.
• As the mixture begins to boil and vapor rises into the column, adjust the heat to maintain a steady boil-up rate.
• Allow the system to equilibrate under total reflux (no distillate is collected) for at least 30 minutes. You should see a stable temperature reading at the distillation head.

3. Fraction Collection:

• Forerun: Collect the first, low-boiling fraction in the first receiving flask. This will contain any residual solvents or more volatile impurities. The head temperature may be unstable during this phase.
• Main Fraction: When the head temperature stabilizes at the boiling point of 1,2,3-TCB at your operating pressure, rotate the receiver to a new flask and begin collecting the main product. Record the stable temperature and pressure.
• Tail Fraction: If the temperature at the distillation head begins to rise or fall significantly, the purity is decreasing. Rotate the receiver to the final flask to collect this "tail" fraction.

4. Shutdown:

• Remove the heating mantle and allow the system to cool to room temperature.
• Slowly and carefully vent the system to return it to atmospheric pressure.
• Turn off the vacuum pump and cooling water.
• Disassemble the apparatus for cleaning. Analyze the purity of the main fraction using Gas Chromatography (GC) or another suitable method.

Visualizations

Caption: Experimental workflow for the purification of 1,2,3-Trichlorobenzene.

References

• 1. 1,2,3-Trichlorobenzene CAS#: 87-61-6 [m.chemicalbook.com]
• 2. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. maratek.com [maratek.com]
• 5. benchchem.com [benchchem.com]
• 6. Fractionating Column Packing | Pro-Pak Column Packing | Pope Scientific, Inc. [popeinc.com]
• 7. mdpi.com [mdpi.com]
• 8. ICSC 1222 - 1,2,3-TRICHLOROBENZENE [chemicalsafety.ilo.org]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. benchchem.com [benchchem.com]
• 11. parchem.com [parchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 1,2,3-Trichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of 1,2,3-Trichlorobenzene. Our aim is to help you address common challenges, particularly those related to matrix effects, and to provide detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 1,2,3-Trichlorobenzene?

A: Matrix effects in gas chromatography-mass spectrometry (GC-MS) are the alteration of an analyte's signal response—either suppression or enhancement—due to co-eluting components from the sample matrix (e.g., soil, water).[1] These effects can lead to inaccurate quantification, poor reproducibility, and compromised method sensitivity. In the analysis of 1,2,3-Trichlorobenzene, non-volatile matrix components can accumulate in the GC inlet, leading to a phenomenon known as matrix-induced enhancement, where the analyte signal is artificially increased.

Q2: What are the most common analytical methods for 1,2,3-Trichlorobenzene in environmental samples?

A: The most common methods for analyzing 1,2,3-Trichlorobenzene in environmental matrices are based on gas chromatography coupled with mass spectrometry (GC-MS). For water samples, purge and trap (P&T) GC-MS is a sensitive technique.[2][3] For solid and water samples, extraction methods followed by GC-MS analysis, such as those outlined in EPA Method 8270, are widely used.[4][5][6]

Q3: How can I minimize matrix effects during sample preparation for 1,2,3-Trichlorobenzene analysis?

A: Effective sample preparation is crucial for minimizing matrix effects. Several techniques can be employed:

• Liquid-Liquid Extraction (LLE): A traditional method effective for extracting nonpolar and semi-polar compounds from aqueous samples.

• Solid-Phase Extraction (SPE): Offers high selectivity and efficient removal of matrix interferences, often with reduced solvent consumption compared to LLE.[7]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Initially developed for pesticide residue analysis in food, this method has been adapted for chlorinated compounds in soil.[8][9][10] It involves a solvent extraction followed by a dispersive solid-phase extraction (dSPE) cleanup step.

Q4: What is the best calibration strategy to compensate for matrix effects?

A: The most effective strategies involve:

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for signal enhancement or suppression caused by the matrix.

• Isotopically Labeled Internal Standards: The use of a stable isotope-labeled version of the analyte, such as 1,2,3-Trichlorobenzene-D3, is a highly effective way to correct for matrix effects and variations in extraction efficiency and instrument response.[11]

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 1,2,3-Trichlorobenzene.

Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Active sites in the GC inlet or column	1. Deactivate the inlet liner by silanization or use a pre-deactivated liner. 2. Trim the first few centimeters of the analytical column to remove active sites. 3. Use a guard column to protect the analytical column from non-volatile matrix components.
Improper injection technique	1. Optimize the injection speed and volume. 2. Ensure the injection port temperature is appropriate for the solvent and analyte.
Column contamination	1. Bake out the column at a high temperature (within the column's limits) to remove contaminants. 2. If baking out is ineffective, rinse the column with an appropriate solvent.

Inconsistent Results (Poor Reproducibility)

Potential Cause	Troubleshooting Steps
Variable matrix effects	1. Implement matrix-matched calibration. 2. Use an isotopically labeled internal standard (e.g., 1,2,3-Trichlorobenzene-D3).
Inconsistent sample preparation	1. Ensure precise and consistent execution of the extraction and cleanup steps. 2. Automate sample preparation steps where possible to improve reproducibility.
Leaks in the GC system	1. Perform a leak check of the injector, detector, and gas lines. 2. Ensure all fittings are properly tightened.

Low Analyte Response (Poor Sensitivity)

Potential Cause	Troubleshooting Steps
Analyte loss during sample preparation	1. Optimize the extraction solvent and pH. 2. Evaluate different SPE sorbents or dSPE cleanup materials for better recovery.
Signal suppression due to matrix	1. Dilute the sample extract to reduce the concentration of interfering matrix components. 2. Improve the sample cleanup procedure to remove more interferences.
Contaminated ion source in the mass spectrometer	1. Clean the ion source according to the manufacturer's instructions.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Chlorinated Compounds

Technique	Principle	Advantages	Disadvantages	Typical Recovery
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Simple, well-established, suitable for large sample volumes.	Can be labor-intensive, may form emulsions, higher solvent consumption.	60-95%
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while the matrix is washed away.	High selectivity, efficient removal of interferences, automation-friendly, reduced solvent use.[7]	Requires method development for sorbent and solvent selection.	70-110%
QuEChERS	Acetonitrile extraction followed by salting out and dSPE cleanup.	Fast, simple, low solvent usage, effective for a wide range of analytes.[10]	dSPE cleanup may not be sufficient for highly complex matrices, leading to matrix effects.[12]	70-120%

Experimental Protocols

Protocol 1: Analysis of 1,2,3-Trichlorobenzene in Water by Purge and Trap GC-MS (Based on EPA Method 524.2 principles)

• Sample Preparation:

  • Collect water samples in 40 mL vials with zero headspace.

  • Add a preservative (e.g., ascorbic acid) if residual chlorine is present.

  • Spike the sample with an isotopically labeled internal standard (e.g., 1,2,3-Trichlorobenzene-D3) and surrogate standards.

• Purge and Trap:

  • Use a purge and trap concentrator system.

  • Purge the water sample (typically 5-25 mL) with an inert gas (e.g., helium) at ambient or slightly elevated temperature.

  • The purged volatiles are trapped on a sorbent trap.

• Desorption and GC-MS Analysis:

  • Rapidly heat the trap to desorb the analytes onto the GC column.

  • GC Conditions (Example):

    • Column: Rtx-VMS, 30 m, 0.25 mm ID, 1.4 µm film thickness[2]

    • Oven Program: Initial temperature 35°C, hold for 2 min, ramp to 180°C at 10°C/min, then to 220°C at 20°C/min, hold for 2 min.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of 1,2,3-Trichlorobenzene (e.g., m/z 180, 182, 145).

Protocol 2: Analysis of 1,2,3-Trichlorobenzene in Soil using a Modified QuEChERS Method

• Sample Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add an isotopically labeled internal standard (e.g., 1,2,3-Trichlorobenzene-D3).

  • Shake vigorously for 1 minute.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute and centrifuge.

• Dispersive SPE (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a sorbent (e.g., PSA and C18) to remove interferences.

  • Vortex and centrifuge.

• GC-MS Analysis:

  • Take an aliquot of the cleaned extract for GC-MS analysis.

  • GC-MS conditions would be similar to those described in Protocol 1, with potential adjustments to the injection volume and inlet parameters.

Visualizations

Caption: Workflow for 1,2,3-Trichlorobenzene Analysis in Water.

Caption: Strategies for Addressing Matrix Effects.

References

• 1. Variability of matrix effects in liquid and gas chromatography-mass spectrometry analysis of pesticide residues after QuEChERS sample preparation of different food crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. it.restek.com [it.restek.com]
• 3. hpst.cz [hpst.cz]
• 4. gcms.cz [gcms.cz]
• 5. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 6. portal.ct.gov [portal.ct.gov]
• 7. unitedchem.com [unitedchem.com]
• 8. Simplified QuEChERS approach for the extraction of chlorinated compounds from soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 12. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Validated Analytical Methods for 1,2,4-Trichlorobenzene

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of 1,2,4-trichlorobenzene is paramount for environmental monitoring, toxicological studies, and ensuring the purity of chemical intermediates. This guide provides an objective comparison of two widely accepted analytical methodologies for the determination of 1,2,4-trichlorobenzene: Gas Chromatography-Mass Spectrometry (GC/MS) following EPA Method 8260B and Gas Chromatography with Electron Capture Detection (GC/ECD) as per EPA Method 8121. The comparison is supported by experimental data and detailed protocols to aid in method selection and implementation.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the key quantitative performance parameters for the two selected analytical methods for 1,2,4-trichlorobenzene analysis in water samples.

Validation Parameter	EPA Method 8260B (GC/MS)	EPA Method 8121 (GC/ECD)
Analyte	1,2,4-Trichlorobenzene	1,2,4-Trichlorobenzene
Matrix	Groundwater, Surface Water, Aqueous Sludges	Water and Waste Samples
Sample Preparation	Closed-System Purge-and-Trap	Separatory Funnel or Continuous Liquid-Liquid Extraction
Detection Limit	0.03–0.04 μg/L[1]	130 ng/L (0.13 µg/L)[1][2]
Recovery	>70%[1]	59% (for soil and sediment)[1]
Linearity (Correlation Coefficient, r²)	≥0.995 (typical requirement)[3]	Not explicitly stated in snippets, but typically >0.99
Precision (%RSD)	Typically <15% for mid-point calibration check[3]	Not explicitly stated in snippets, but generally expected to be <20%

Experimental Protocols

Method 1: EPA 8260B - Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)

This method is designed for the determination of volatile organic compounds, including 1,2,4-trichlorobenzene, in a variety of solid and aqueous matrices.

1. Sample Preparation (Purge-and-Trap):

• A 5 mL water sample is placed in a purging vessel.

• An internal standard is added to the sample.

• The sample is purged with an inert gas (e.g., helium or nitrogen) at ambient temperature.

• The volatile organic compounds are transferred from the aqueous phase to the vapor phase.

• The vapor is swept through a sorbent trap where the analytes are captured.

• After purging is complete, the trap is heated and backflushed with the inert gas to desorb the compounds onto a gas chromatographic column.

2. Gas Chromatography/Mass Spectrometry (GC/MS) Analysis:

• GC Column: A capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent, is commonly used.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 35-45°C) and is ramped up to a final temperature of around 220-280°C to elute all target compounds.

• Mass Spectrometer: Operated in either full scan mode or selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.

Method 2: EPA 8121 - Chlorinated Hydrocarbons by Gas Chromatography: Capillary Column Technique

This method is suitable for the determination of chlorinated hydrocarbons, such as 1,2,4-trichlorobenzene, in water and waste.

1. Sample Preparation (Liquid-Liquid Extraction):

• A 1-liter water sample is adjusted to a specific pH.

• The sample is serially extracted with methylene chloride using a separatory funnel.

• Alternatively, continuous liquid-liquid extraction can be employed.

• The extracts are combined, dried, and concentrated to a final volume of 1-10 mL.

2. Gas Chromatography with Electron Capture Detection (GC/ECD) Analysis:

• GC Column: A capillary column suitable for separating chlorinated hydrocarbons is used.

• Carrier Gas: Typically nitrogen or an argon/methane mixture.

• Injector and Detector Temperatures: Maintained at elevated temperatures (e.g., 250°C and 300°C, respectively) to ensure efficient vaporization and detection.

• Oven Temperature Program: A programmed temperature gradient is used to separate the target analytes.

• Detector: An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds like 1,2,4-trichlorobenzene.

Mandatory Visualizations

Caption: Comparative workflow of EPA 8121 and EPA 8260B methods.

Caption: General workflow for analytical method validation.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. 1,2,4-Trichlorobenzene | C6H3Cl3 | CID 13 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aemas.com [aemas.com]

A Comparative Toxicological Assessment of 1,2,3-Trichlorobenzene and 1,2,4-Trichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of 1,2,3-trichlorobenzene (1,2,3-TCB) and 1,2,4-trichlorobenzene (1,2,4-TCB), supported by experimental data. The information is intended to assist researchers and professionals in understanding the relative hazards and underlying mechanisms of toxicity of these two isomers.

Executive Summary

Both 1,2,3-trichlorobenzene and 1,2,4-trichlorobenzene are industrial chemicals that pose environmental and health risks. Toxicological data indicates that the liver is the primary target organ for both isomers. However, notable differences in the potency and nature of their toxic effects exist. This guide summarizes key findings from acute, subchronic, chronic, carcinogenicity, and developmental toxicity studies, and elucidates the proposed mechanisms of toxicity.

Data Presentation: Comparative Toxicity Data

The following tables summarize the quantitative data from various toxicological studies to provide a comparative overview of the two isomers.

Table 1: Acute Oral Toxicity

Isomer	Species	Strain	LD50 (mg/kg)	Reference
1,2,3-Trichlorobenzene	Rat	-	1830	[1]
1,2,4-Trichlorobenzene	Rat	CFE	756	[2]

Table 2: Subchronic Oral Toxicity

Isomer	Species	Duration	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Key Effects	Reference
1,2,3-Trichlorobenzene	Rat	13 weeks	7.7	78	Mild-to-moderate histopathological changes in the liver and thyroid (males)	[3]
1,2,4-Trichlorobenzene	Rat	13 weeks	14.6	45.6	Hepatocellular hypertrophy, increased liver weight (males)	[4]

Table 3: Chronic Oral Toxicity & Carcinogenicity

Isomer	Species	Duration	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Carcinogenic Potential	Reference
1,2,3-Trichlorobenzene	-	-	-	-	No data available
1,2,4-Trichlorobenzene	Rat	104 weeks	19.4 (males), 23.5 (females)	66.5 (males), 81.4 (females)	Not classifiable as to human carcinogenicity (Group D)	[5]
1,2,4-Trichlorobenzene	Mouse	104 weeks	-	-	Evidence of hepatocellular adenomas and carcinomas	[6]

Table 4: Developmental Toxicity

Isomer	Species	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Developmental Effects	Reference
1,2,3-Trichlorobenzene	Rat	600	-	No fetotoxic or teratogenic effects observed	[4]
1,2,4-Trichlorobenzene	Rat	300	360	Retarded fetal development at maternally toxic doses	[4]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on established guidelines and cited studies.

Acute Oral Toxicity (LD50) Determination

The acute oral toxicity is typically determined following a protocol similar to the OECD Test Guideline 401 (now superseded, but historically used) or OECD 423 (Acute Toxic Class Method).

• Test Animals: Young adult rats (e.g., Sprague-Dawley or Wistar strain), approximately 8-12 weeks old, are used. Animals are acclimated to laboratory conditions for at least 5 days.

• Housing and Diet: Animals are housed in environmentally controlled conditions with a 12-hour light/dark cycle. Standard laboratory chow and water are provided ad libitum, except for a brief fasting period before dosing.

• Dose Administration: The test substance is administered by oral gavage. A range of doses is selected to determine the dose that is lethal to 50% of the animals. For the Acute Toxic Class Method, a stepwise procedure with a smaller number of animals per step is used.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days post-dosing.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Subchronic Dietary Toxicity Study

This type of study is conducted to evaluate the adverse effects of repeated exposure to a substance over a period of 90 days.

• Test Animals: Weanling rats are typically used.

• Diet Preparation: The test substance is incorporated into the basal diet at various concentrations.

• Dose Groups: At least three dose groups and a control group are included, with a sufficient number of animals of each sex per group (e.g., 10-20).

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

• Clinical Pathology: At termination, blood samples are collected for hematology and clinical chemistry analyses. Urine samples may also be collected for urinalysis.

• Organ Weights and Histopathology: At necropsy, selected organs are weighed, and a comprehensive set of tissues from all animals is preserved for histopathological examination.

Developmental Toxicity Study

These studies are designed to assess the potential of a substance to cause adverse effects on the developing fetus.

• Test Animals: Pregnant female rats are used.

• Dose Administration: The test substance is administered daily by oral gavage during the period of major organogenesis (e.g., gestation days 6 through 15 in the rat).

• Maternal Observations: Dams are observed for clinical signs of toxicity, and body weight is recorded throughout gestation.

• Fetal Examination: Shortly before term (e.g., gestation day 20), the dams are euthanized, and the uterine contents are examined. The number of corpora lutea, implantations, resorptions, and live and dead fetuses are recorded. Fetuses are weighed, sexed, and examined for external, visceral, and skeletal malformations.

Mandatory Visualizations

Metabolic Pathway of Trichlorobenzenes

The toxicity of trichlorobenzenes is linked to their metabolism by cytochrome P450 enzymes, leading to the formation of reactive intermediates.

Caption: Metabolic activation of trichlorobenzenes to reactive arene oxides.

Experimental Workflow for Hepatotoxicity Assessment

The following diagram illustrates a typical workflow for assessing the hepatotoxic potential of a chemical.

Caption: A typical experimental workflow for a subchronic hepatotoxicity study.

Discussion of Toxicological Findings

Acute Toxicity

Based on oral LD50 values in rats, 1,2,4-TCB (756 mg/kg) appears to be more acutely toxic than 1,2,3-TCB (1830 mg/kg).[1][2] Clinical signs of acute toxicity for chlorinated benzenes often include central nervous system depression.

Subchronic and Chronic Toxicity

The liver is the primary target organ for both isomers in subchronic and chronic studies.[3][4] 1,2,4-TCB has been more extensively studied for chronic effects. In rats, long-term exposure to 1,2,4-TCB resulted in increased liver weight and hepatocellular hypertrophy.[4] Similar, though generally milder, liver effects were observed with 1,2,3-TCB in a 13-week study.[3]

Carcinogenicity

There is no available data on the carcinogenicity of 1,2,3-TCB. For 1,2,4-TCB, studies in rats did not show evidence of carcinogenicity.[5] However, long-term studies in mice treated with 1,2,4-TCB in their diet showed an increased incidence of hepatocellular adenomas and carcinomas.[6] The U.S. EPA has classified 1,2,4-trichlorobenzene as a Group D chemical, not classifiable as to human carcinogenicity, based on the available data.[5]

Reproductive and Developmental Toxicity

Neither isomer has been shown to be a potent reproductive toxicant. In developmental toxicity studies in rats, 1,2,3-TCB did not produce fetotoxic or teratogenic effects at the highest dose tested.[4] 1,2,4-TCB caused retarded fetal development, but only at doses that also induced maternal toxicity.[4]

Mechanism of Toxicity

The toxicity of trichlorobenzenes is generally attributed to their metabolic activation by cytochrome P450 (CYP) enzymes in the liver. This process can lead to the formation of reactive arene oxide intermediates.[2] These electrophilic metabolites can covalently bind to cellular macromolecules, including proteins and DNA, leading to cellular damage and toxicity. This process can also lead to oxidative stress, further contributing to hepatotoxicity. The induction of hepatic enzymes is a noted effect of 1,2,4-TCB.[3]

Conclusion

Both 1,2,3-trichlorobenzene and 1,2,4-trichlorobenzene exhibit hepatotoxicity, with 1,2,4-TCB appearing to be the more potent isomer in acute and subchronic studies. The available data on 1,2,4-TCB suggests a potential for carcinogenicity in mice, although its relevance to humans is not fully established. The primary mechanism of toxicity for both isomers involves metabolic activation to reactive intermediates. Further research, particularly on the chronic toxicity and carcinogenicity of 1,2,3-TCB, would be beneficial for a more complete comparative risk assessment.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. HEALTH EFFECTS - Toxicological Profile for Trichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Trichlorobenzenes: results of a thirteen week feeding study in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. epa.gov [epa.gov]
• 6. oehha.ca.gov [oehha.ca.gov]

Distinguishing Trichlorobenzene Isomers: A Mass Spectrometry Comparison Guide for 1,2,3-TCB and 1,2,4-TCB

For researchers, scientists, and drug development professionals, the precise identification of isomeric compounds is a critical analytical challenge. This guide provides a detailed comparison of 1,2,3-trichlorobenzene (1,2,3-TCB) and 1,2,4-trichlorobenzene (1,2,4-TCB) using electron ionization mass spectrometry (EI-MS), supported by experimental data and detailed methodologies.

The differentiation of trichlorobenzene isomers is essential in various fields, including environmental analysis and chemical synthesis, due to the varying toxicities and chemical properties of each isomer. While chromatographic techniques can separate these isomers, mass spectrometry provides definitive identification based on their distinct fragmentation patterns. This guide will focus on the subtle yet significant differences in the EI-mass spectra of 1,2,3-TCB and 1,2,4-TCB that allow for their unambiguous identification.

Comparative Analysis of Fragmentation Patterns

Under electron ionization, both 1,2,3-TCB and 1,2,4-TCB produce a molecular ion peak ([M]+•) at a mass-to-charge ratio (m/z) of 180, corresponding to the molecular weight of trichlorobenzene. Due to the natural isotopic abundance of chlorine (35Cl and 37Cl), the molecular ion and its fragments appear as clusters of peaks. The primary fragmentation pathways for both isomers involve the sequential loss of chlorine atoms and hydrochloric acid (HCl). However, the relative intensities of the fragment ions differ, providing a basis for their differentiation.

The mass spectrum of 1,2,4-TCB is characterized by a base peak at m/z 180, which is the molecular ion. In contrast, the mass spectrum of 1,2,3-TCB shows a base peak at m/z 145, corresponding to the loss of a chlorine atom. This difference in the most abundant ion is a key distinguishing feature.

Quantitative Mass Spectral Data

The following table summarizes the major fragment ions and their relative intensities for 1,2,3-TCB and 1,2,4-TCB, based on data from the NIST Mass Spectrometry Data Center.

m/z	Proposed Ion Fragment	Relative Intensity (%) for 1,2,3-TCB	Relative Intensity (%) for 1,2,4-TCB
180	[C₆H₃Cl₃]+• (Molecular Ion)	85.3	100
182	[C₆H₃³⁵Cl₂³⁷Cl]+•	82.5	96.9
184	[C₆H₃³⁵Cl³⁷Cl₂]+•	26.8	31.2
145	[C₆H₃Cl₂]⁺	100	20.8
147	[C₆H₃³⁵Cl³⁷Cl]⁺	64.9	13.5
109	[C₆H₂Cl]⁺	28.9	10.9
74	[C₆H₂]2+	15.6	6.2

Experimental Protocols

A robust and reliable method for the analysis of trichlorobenzene isomers typically involves gas chromatography coupled with mass spectrometry (GC-MS).

Sample Preparation

• Standard Solution Preparation: Prepare individual stock solutions of 1,2,3-TCB and 1,2,4-TCB in a high-purity solvent such as hexane or dichloromethane at a concentration of 1 mg/mL.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solutions to the desired concentration range (e.g., 1-100 µg/mL).

• Sample Extraction (for environmental samples): For solid matrices, use a suitable extraction method like Soxhlet or pressurized liquid extraction with a non-polar solvent. For liquid samples, a liquid-liquid extraction with a solvent like hexane can be employed.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating the isomers.

  • Injector: Splitless injection at 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold: 5 minutes at 200°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 40 to 250.

  • Acquisition Mode: Full scan to obtain complete fragmentation patterns.

Visualization of Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways for 1,2,3-TCB and 1,2,4-TCB, highlighting the formation of key fragment ions.

Caption: Primary EI fragmentation pathways for TCB isomers.

The key to distinguishing 1,2,3-TCB and 1,2,4-TCB lies in the relative abundance of the molecular ion (m/z 180) and the fragment ion resulting from the loss of a chlorine atom (m/z 145). For 1,2,4-TCB, the molecular ion is the most stable and thus the most abundant ion. In contrast, for 1,2,3-TCB, the loss of a chlorine atom is more favorable, leading to a base peak at m/z 145. This difference is likely due to the steric strain in the 1,2,3-isomer, which is relieved upon fragmentation. By carefully examining the relative intensities of these key ions, researchers can confidently distinguish between these two isomers.

A Comparative Analysis of the Thermodynamic Stability of 1,2,3-Trichlorobenzene and 1,3,5-Trichlorobenzene

In the landscape of chlorinated aromatic hydrocarbons, the isomeric positioning of chlorine atoms on a benzene ring significantly influences the molecule's physical and chemical properties, including its thermodynamic stability. This guide provides a detailed comparison of the stability of 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, presenting experimental data, outlining relevant experimental protocols, and discussing the underlying structural factors that dictate their relative stabilities. This information is of particular interest to researchers in environmental science, toxicology, and chemical synthesis.

Relative Stability: An Enthalpy-Based Comparison

The thermodynamic stability of a compound is inversely related to its standard enthalpy of formation (ΔfH°); a more negative value indicates greater stability. Experimental data for the standard enthalpy of formation in both the solid and gaseous phases for 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene are summarized below.

Compound	Isomer	Standard Enthalpy of Formation (Solid Phase, kJ/mol)	Standard Enthalpy of Formation (Gas Phase, kJ/mol)
1,2,3-Trichlorobenzene	vic-Trichlorobenzene	-66.9 ± 1.7[1], -70.78[1]	Not available
1,3,5-Trichlorobenzene	sym-Trichlorobenzene	-75.3 ± 1.3[2]	-2.6 ± 1.4, -13.36

Based on the standard enthalpies of formation in the solid phase, 1,3,5-trichlorobenzene is the more stable isomer , as evidenced by its more negative ΔfH° value. The symmetrical substitution pattern in 1,3,5-trichlorobenzene is believed to contribute to its greater thermodynamic stability compared to the adjacent chlorine atoms in the 1,2,3-isomer, which can lead to increased intramolecular repulsion.

While direct experimental data on the thermal decomposition temperatures of these specific isomers is limited, studies on dichlorobenzenes suggest that thermal stability is more influenced by the number of chlorine substituents rather than their specific positions on the benzene ring.[1] Another study on the decomposition of 1,2,3- and 1,3,5-trichlorobenzene by co-grinding with calcium oxide found no significant difference in their decomposition phenomena.[3]

Experimental Determination of Stability

The standard enthalpy of formation of solid organic compounds like trichlorobenzenes is typically determined experimentally using bomb calorimetry. This technique measures the heat of combustion of a substance under constant volume conditions.

Experimental Protocol: Bomb Calorimetry for Solid Aromatic Compounds

• Sample Preparation: A precisely weighed pellet of the trichlorobenzene isomer (typically less than 1 gram) is prepared.

• Bomb Assembly: The pellet is placed in a sample holder within a high-pressure stainless steel vessel known as a "bomb." A known length of ignition wire is connected to two electrodes, with the wire in contact with the sample. A small, known amount of water (usually 1 mL) is added to the bomb to saturate the internal atmosphere with water vapor, ensuring that any water formed during combustion is in the liquid state.

• Pressurization: The bomb is sealed and flushed with pure oxygen to remove any nitrogen and then filled with oxygen to a pressure of approximately 25-30 atm. This ensures complete combustion.

• Calorimeter Setup: The sealed bomb is submerged in a known volume of water in an insulated container called a calorimeter. A high-precision thermometer and a stirrer are also placed in the water.

• Temperature Equilibration and Firing: The water is stirred to achieve a uniform temperature. Once the temperature has stabilized, it is recorded at regular intervals for a few minutes to establish a baseline. The sample is then ignited by passing an electric current through the ignition wire.

• Post-Combustion Temperature Measurement: The temperature of the water is recorded at short intervals as it rises due to the heat released from the combustion. The readings are continued until the temperature reaches a maximum and starts to cool.

• Analysis of Bomb Contents: After the experiment, the bomb is depressurized, and the interior is inspected. The length of any unburned ignition wire is measured. The bomb is rinsed with water, and the washings are analyzed for the presence of acids (like HCl) formed from the combustion of the chlorinated compound.

• Calculations: The heat capacity of the calorimeter is first determined by combusting a standard substance with a known heat of combustion, such as benzoic acid. The heat of combustion of the trichlorobenzene isomer is then calculated from the observed temperature rise, the heat capacity of the calorimeter, and corrections for the heat of formation of acids and the heat of combustion of the ignition wire. From the heat of combustion, the standard enthalpy of formation can be calculated using Hess's Law.

Structural Rationale for Stability Differences

The observed difference in the thermodynamic stability of 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene can be attributed to their molecular structures.

Caption: Relative stability of trichlorobenzene isomers.

• Steric Hindrance: In 1,2,3-trichlorobenzene, the three adjacent chlorine atoms are in close proximity, leading to significant steric hindrance and electron-electron repulsion between the bulky chlorine atoms. This intramolecular strain raises the energy of the molecule, decreasing its stability.

• Dipole Moment: The asymmetrical arrangement of the polar C-Cl bonds in 1,2,3-trichlorobenzene results in a net molecular dipole moment. In contrast, the symmetrical arrangement of the C-Cl bonds in 1,3,5-trichlorobenzene causes the individual bond dipoles to cancel each other out, resulting in a zero or near-zero molecular dipole moment. Molecules with lower dipole moments often have weaker intermolecular forces and can pack more efficiently in a crystal lattice, which can contribute to greater stability in the solid state.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. web.williams.edu [web.williams.edu]
• 3. academic.oup.com [academic.oup.com]

A Comparative Study on the Environmental Persistence of Trichlorobenzene Isomers

A guide for researchers and environmental scientists on the relative persistence of 1,2,3-TCB, 1,2,4-TCB, and 1,3,5-TCB, supported by experimental data and methodologies.

Trichlorobenzenes (TCBs) are synthetic aromatic compounds that have seen widespread use as industrial solvents, chemical intermediates, and in pesticide formulations.[1] Their release into the environment is a significant concern due to their toxicity and potential for persistence. Understanding the relative environmental fate of the three primary isomers—1,2,3-trichlorobenzene, 1,2,4-trichlorobenzene, and 1,3,5-trichlorobenzene—is crucial for accurate risk assessment and the development of effective remediation strategies. This guide provides a comparative analysis of their environmental persistence, focusing on key degradation and transport processes.

Comparative Persistence Data

The environmental persistence of a chemical is determined by its resistance to various degradation processes, including biodegradation, photodegradation, and hydrolysis, as well as its tendency to partition between different environmental compartments (e.g., soil, water, air). The following tables summarize key quantitative data for the three trichlorobenzene isomers.

Isomer	Biodegradation Half-Life (Anaerobic Sediment)	Biodegradation Half-Life (Methanogenic Slurry)	Atmospheric Photodegradation Half-Life
1,2,3-Trichlorobenzene	~23 days[2]	63–323 days[2]	~38 days[2]
1,2,4-Trichlorobenzene	~41 days[2]	62–212 days[2]	~38 days (range: 5-53 days)[2][3]
1,3,5-Trichlorobenzene	~35 days[2]	Not specified	~16 days (range: 20-185 days)[2][3]
Table 1: Comparative degradation half-lives of trichlorobenzene isomers in different environmental compartments.

Isomer	Soil Sorption Coefficient (Koc)	Log Koc
1,2,3-Trichlorobenzene	1,622[2]	3.21[2]
1,2,4-Trichlorobenzene	10,715[2]	4.03[2]
1,3,5-Trichlorobenzene	4,898[2]	3.69[2]
Table 2: Soil sorption coefficients (Koc) for trichlorobenzene isomers, indicating their mobility in soil.

Key Environmental Fate Processes

The data indicates that all three isomers are persistent in the environment to varying degrees. Biodegradation is a significant removal mechanism, particularly under anaerobic conditions, although it can be slow.[2][3] Photodegradation in the atmosphere is another important process, with 1,3,5-TCB appearing to be the most susceptible to this pathway.[2] The high Koc values, especially for 1,2,4-TCB, suggest strong adsorption to soil and sediment, which can limit their mobility but also make them more persistent in these compartments.[2] Hydrolysis is not considered a significant degradation pathway for trichlorobenzenes.[2]

Caption: Comparative persistence of trichlorobenzene isomers.

Experimental Protocols

The determination of the environmental persistence of compounds like trichlorobenzenes involves a suite of standardized laboratory experiments. While specific protocols can vary, the following outlines the general methodologies for key persistence studies, often following guidelines from organizations like the OECD.

1. Biodegradation in Soil and Sediment:

• Principle: To assess the rate and extent of microbial degradation of a substance in soil or sediment under controlled aerobic or anaerobic conditions.

• Methodology:

  • A defined amount of radiolabeled trichlorobenzene isomer (e.g., ¹⁴C-labeled) is added to a known quantity of soil or sediment with a characterized microbial population.

  • The test systems are incubated at a constant temperature in the dark. For aerobic studies, a continuous supply of air is provided. For anaerobic studies, an oxygen-free environment is maintained (e.g., by purging with nitrogen).

  • The degradation is monitored by measuring the evolution of ¹⁴CO₂ (for mineralization) over time. Evolved ¹⁴CO₂ is trapped in an alkaline solution and quantified by liquid scintillation counting.

  • At various time points, soil/sediment samples are extracted to measure the concentration of the parent compound and potential metabolites using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

  • The degradation half-life is calculated from the disappearance curve of the parent compound.

2. Photodegradation in Air:

• Principle: To determine the rate of degradation of a substance in the vapor phase due to reaction with photochemically generated hydroxyl (OH) radicals, simulating atmospheric conditions.

• Methodology:

  • A known concentration of the trichlorobenzene isomer is introduced into a reaction chamber (e.g., a quartz tube) along with a reference compound with a known OH radical reaction rate constant.

  • The chamber is irradiated with a light source that simulates the solar spectrum (e.g., a xenon arc lamp).

  • The concentrations of the test substance and the reference compound are monitored over time using GC.

  • The rate constant for the reaction of the test substance with OH radicals is calculated relative to the rate constant of the reference compound.

  • The atmospheric half-life is then estimated based on this rate constant and the average atmospheric concentration of OH radicals.

3. Soil Sorption Coefficient (Koc):

• Principle: To measure the partitioning of a chemical between the solid (soil organic carbon) and liquid (water) phases, which indicates its potential for leaching and mobility in soil.

• Methodology:

  • A batch equilibrium method is commonly used. A known concentration of the trichlorobenzene isomer in an aqueous solution is added to a soil sample with a known organic carbon content.

  • The mixture is agitated for a sufficient time to reach equilibrium.

  • The suspension is then centrifuged to separate the solid and liquid phases.

  • The concentration of the trichlorobenzene isomer remaining in the aqueous phase is measured.

  • The amount of substance sorbed to the soil is calculated by the difference between the initial and final aqueous concentrations.

  • The soil-water partition coefficient (Kd) is calculated, and this is then normalized to the organic carbon content of the soil to obtain the Koc value.

Caption: General experimental workflow for persistence studies.

Microbial Degradation Pathway of 1,2,4-Trichlorobenzene

The microbial degradation of 1,2,4-trichlorobenzene can proceed through different pathways depending on the presence or absence of oxygen.

Aerobic Degradation: Under aerobic conditions, the degradation is typically initiated by a dioxygenase enzyme. This enzyme incorporates two oxygen atoms into the aromatic ring, leading to the formation of a cis-dihydrodiol. This intermediate is then dehydrogenated to form a catechol. The catechol subsequently undergoes ring cleavage, and the resulting intermediates are funneled into central metabolic pathways.

Anaerobic Degradation: In the absence of oxygen, a common degradation mechanism is reductive dechlorination. This process is carried out by specific bacteria, such as Dehalobacter species, which use the chlorinated benzene as an electron acceptor. In this process, a chlorine atom is removed and replaced by a hydrogen atom, leading to the formation of less chlorinated benzenes, such as dichlorobenzenes and eventually monochlorobenzene.

Caption: Microbial degradation of 1,2,4-Trichlorobenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. Anaerobic reductive dechlorination of chlorobenzenes by an enrichment culture containing Dehalobacter species | CoLab [colab.ws]

Inter-laboratory Validation of 1,2,3-Trichlorobenzene Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of environmental contaminants like 1,2,3-trichlorobenzene is paramount for ensuring the safety and integrity of products and research. This guide provides a comprehensive comparison of analytical methodologies for 1,2,3-trichlorobenzene, supported by available performance data from single-laboratory and inter-laboratory studies. Detailed experimental protocols for standard methods are also presented to aid in laboratory application.

Executive Summary

Comparison of Analytical Methods

The selection of an appropriate analytical method for 1,2,3-TCB quantification depends on factors such as the sample matrix, required sensitivity, and available instrumentation. The following tables summarize quantitative data for commonly employed and alternative methods.

Table 1: Performance of Standard GC-Based Methods for 1,2,3-Trichlorobenzene Quantification

Method	Matrix	Sample Preparation	Detection Limit	Recovery (%)	Reference
EPA 8260C (GC/MS)	Water	Purge and Trap	0.03 - 0.04 µg/L	>100	[1](--INVALID-LINK--)
Soil/Sediment	Purge and Trap	0.44 µg/kg	11.4 - 75.4	[1](--INVALID-LINK--)
EPA 8121 (GC/ECD)	Water	Liquid-Liquid Extraction	39 ng/L	No data	[1](--INVALID-LINK--)
Soil/Sediment	Soxhlet Extraction	No data	96	[1](--INVALID-LINK--)
NIOSH 5517 (GC/ECD)	Air	Sorbent Tube	0.002 mg/m³	No data	[1](--INVALID-LINK--)

Table 2: Performance of Alternative Methods for Chlorobenzene Quantification

Method	Matrix	Sample Preparation	Limit of Detection (LOD)	Recovery (%)	Reference
Solid-Phase Disk Extraction (SPDE) - GC/ECD	Water	SPDE	0.0022 µg/L (for TCB isomers)	91-115	[2](--INVALID-LINK--)
Static Headspace - GC/FID	Water	Static Headspace	0.15 - 0.4 µg/L (for CBs)	78-119	[3](--INVALID-LINK--)
Single-Drop Microextraction (SDME) - GC/FID	Wastewater	SDME	4.0x10⁻³ µg/mL (for TCB)	80-105	[4](--INVALID-LINK--)

Note: Data for alternative methods may be for trichlorobenzene (TCB) isomers or a range of chlorobenzenes (CBs) as specified.

Inter-laboratory Validation and Proficiency Testing

While a specific inter-laboratory study focused solely on 1,2,3-trichlorobenzene was not identified, this compound is often included in broader Proficiency Testing (PT) and inter-laboratory comparison exercises for Volatile Organic Compounds (VOCs) in matrices like water and soil. These studies are crucial for assessing the reproducibility and comparability of analytical results among different laboratories. Organizations like the National Institute of Standards and Technology (NIST) and the U.S. EPA's Contract Laboratory Program (CLP) conduct such exercises.[1][5][6][7][8] The results of these programs help establish consensus values for contaminant concentrations in reference materials and allow participating laboratories to evaluate their performance against their peers.

The general workflow for an inter-laboratory validation study is depicted in the diagram below.

Inter-laboratory validation study workflow.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below is a summary of the experimental protocol for the widely used EPA Method 8260C for the analysis of volatile organic compounds, including 1,2,3-trichlorobenzene.

EPA Method 8260C: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS)

This method is designed for the determination of volatile organic compounds in a variety of solid and aqueous matrices.[9]

1. Sample Preparation (Purge-and-Trap - Method 5030 for Water, Method 5035 for Soil)

• Water Samples (Method 5030):

  • A known volume of the water sample (typically 5 or 25 mL) is placed in a purging vessel.

  • The sample is purged with an inert gas (e.g., helium) at a specified flow rate for a set time (e.g., 11 minutes).

  • The volatile organic compounds are transferred from the aqueous phase to the vapor phase and are then trapped on a sorbent tube containing materials like Tenax®, silica gel, and charcoal.

• Soil and Solid Samples (Method 5035):

  • A known weight of the soil sample is collected in the field using a coring device and placed into a sealed vial, often containing a preservative.[10]

  • In the laboratory, the vial is heated, and an inert gas is passed through the sample to purge the volatile compounds onto a sorbent trap.

2. Desorption and GC/MS Analysis

• After purging, the sorbent trap is rapidly heated to desorb the trapped analytes.

• The desorbed analytes are transferred to the gas chromatograph's injection port.

• The analytes are separated on a capillary column (e.g., a low to mid-polarity column).

• The separated compounds are detected by a mass spectrometer, which provides both identification based on the mass spectrum and quantification based on the ion abundance.

3. Quality Control

• Internal Standards: Specific compounds (e.g., deuterated compounds) are added to every sample, standard, and blank to monitor and correct for variations in instrument performance.

• Surrogate Standards: Compounds not expected to be in the sample are added to assess the efficiency of the sample preparation and analysis process.

• Blanks: Method blanks, trip blanks, and field blanks are analyzed to check for contamination.

• Matrix Spike/Matrix Spike Duplicates (MS/MSD): A known amount of target analytes is added to a sample to evaluate the effect of the sample matrix on the analytical method.

• Laboratory Control Sample (LCS): A standard of known concentration is analyzed to monitor the overall performance of the analytical procedure.

The logical relationship between the key steps of EPA Method 8260C is illustrated in the following diagram.

Key steps in EPA Method 8260C.

Conclusion

The quantification of 1,2,3-trichlorobenzene is reliably achieved using established methods such as EPA 8260C, which employs GC/MS. While specific inter-laboratory validation data for this compound is not extensively published, the performance data from single-laboratory studies and broader proficiency testing programs provide confidence in the robustness and accuracy of these standard methods. For laboratories seeking alternatives, methods like SPDE-GC/ECD and Headspace-GC/FID offer viable options with good sensitivity and recovery, particularly for water samples. The choice of method should be guided by the specific analytical requirements, including matrix type, desired detection limits, and available resources. Adherence to detailed experimental protocols and participation in proficiency testing programs are essential for ensuring the generation of high-quality, comparable data for 1,2,3-trichlorobenzene and other environmental contaminants.

References

• 1. Interlaboratory Comparison Exercises for Organic Contaminants and Trace Elements in Marine Sediments and Tissues | NIST [nist.gov]
• 2. Organic Analytical Service Target Analytes | Superfund Analytical Services and Contract Laboratory Program | US EPA [19january2021snapshot.epa.gov]
• 3. ICSC 1222 - 1,2,3-TRICHLOROBENZENE [chemicalsafety.ilo.org]
• 4. DSpace [helda.helsinki.fi]
• 5. NIST/NOAA NS&T/EPA EMAP Intercomparison Exercise Program for Organic Contaminants in the Marine Environment: Description and Results of 1997 Organic Intercomparison Exercises - Mussel Tissue IX and Marine Sediment VII | NIST [nist.gov]
• 6. NIST Intercomparison Exercise Program for Organic Contaminants in the Marine Environment | NIST [nist.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. NIST intercomparison exercise program for organic contaminants in the marine environment::description and results of the 2000 organic intercomparison exercises | NIST [nist.gov]
• 9. riurbans.eu [riurbans.eu]
• 10. canada.ca [canada.ca]

Optimizing Trichlorobenzene Isomer Separation: A Comparative Guide to GC Columns

For researchers, scientists, and professionals in drug development, the precise separation and quantification of trichlorobenzene (TCB) isomers are critical for environmental monitoring, toxicology studies, and chemical synthesis quality control. The three isomers, 1,2,3-TCB, 1,2,4-TCB, and 1,3,5-TCB, often co-elute due to their similar physicochemical properties, posing a significant analytical challenge. The choice of gas chromatography (GC) column is paramount in achieving baseline separation and accurate results. This guide provides an objective comparison of different GC columns for the optimal separation of TCB isomers, supported by experimental data and detailed methodologies.

Performance Comparison of GC Columns for TCB Isomer Separation

The selection of a GC column with the appropriate stationary phase is the most critical factor influencing the separation of TCB isomers. The polarity of the stationary phase dictates the elution order and resolution of these closely related compounds. Here, we compare the performance of four common stationary phases:

• DB-1 (100% Dimethylpolysiloxane): A nonpolar phase where separation is primarily based on boiling point differences.

• DB-5 (5% Phenyl-methylpolysiloxane): A slightly more polar phase that introduces π-π interactions, often improving selectivity for aromatic compounds.

• DB-624 (6% Cyanopropylphenyl-94% Dimethylpolysiloxane): A mid-polarity phase with a different selectivity profile due to the presence of the cyanopropyl group.

• DB-WAX (Polyethylene Glycol): A high-polarity phase that separates compounds based on polarity.

The following table summarizes the retention times and elution order of the three TCB isomers on these four distinct stationary phases.

GC Column (Stationary Phase)	1,3,5-Trichlorobenzene	1,2,4-Trichlorobenzene	1,2,3-Trichlorobenzene	Elution Order
DB-1 (100% Dimethylpolysiloxane)	16.82 min	17.47 min	18.18 min	1,3,5-TCB -> 1,2,4-TCB -> 1,2,3-TCB
DB-5 (5% Phenyl-methylpolysiloxane)	18.42 min	19.12 min	19.91 min	1,3,5-TCB -> 1,2,4-TCB -> 1,2,3-TCB
DB-624 (6% Cyanopropylphenyl-94% Dimethylpolysiloxane)	20.35 min	21.41 min	22.23 min	1,3,5-TCB -> 1,2,4-TCB -> 1,2,3-TCB
DB-WAX (Polyethylene Glycol)	20.31 min	21.57 min	22.09 min	1,3,5-TCB -> 1,2,4-TCB -> 1,2,3-TCB

Note: Retention times are based on the experimental conditions outlined below. Quantitative performance metrics such as resolution (Rs), peak asymmetry, and theoretical plates are not available from the source data but the difference in retention times provides a strong indication of the separation achieved.

Logical Workflow for GC Column Selection

The process of selecting an optimal GC column for isomer separation involves a series of logical steps, from defining the analytical requirements to final method validation. The following diagram illustrates this workflow.

Caption: Workflow for selecting an optimal GC column for isomer separation.

Experimental Protocols

The following are the detailed experimental methodologies used to obtain the comparative data.

Methodology for DB-1, DB-624, and DB-WAX Columns

• Columns:

  • DB-1: 30 m x 0.53 mm, 3.00 µm film thickness

  • DB-624: 30 m x 0.53 mm, 3.00 µm film thickness

  • DB-WAX: 30 m x 0.53 mm, 1.00 µm film thickness

• Carrier Gas: Helium

• Oven Program:

  • DB-1 & DB-624: 40°C for 5 min, then ramp to 260°C at 10°C/min, hold for 3 min.

  • DB-WAX: 40°C for 5 min, then ramp to 230°C at 10°C/min, hold for 7 min.

• Injector: Split 1:10, 250°C

• Detector: FID, 300°C

Methodology for DB-5 Column

• Column: DB-5: 30 m length, 0.32 mm ID, and 0.25µm film thickness.[1]

• Carrier Gas: Helium

• Oven Program: 60°C for 2 min, ramp to 190°C at 5°C/min, then ramp to 280°C at 20°C/min, and hold for 7 min.[1]

• Injector: Splitless (75 sec), 240°C.[1]

• Detector: ECD, 290°C.[1]

Conclusion

The separation of trichlorobenzene isomers is achievable with various GC stationary phases. While nonpolar columns like the DB-1 can provide separation based on boiling points, the introduction of polarity in phases like the DB-5, DB-624, and DB-WAX can alter selectivity, which may be advantageous for complex matrices. The data presented indicates that all four tested columns can resolve the three TCB isomers, with the elution order remaining consistent. The choice of the optimal column will depend on the specific requirements of the analysis, including the presence of other interfering compounds, the desired run time, and the detector being used. For instance, a low-bleed 5% phenyl-methylpolysiloxane column (e.g., DB-5ms) is often preferred for its robustness and compatibility with mass spectrometry. Researchers should use this guide as a starting point and may need to perform further method optimization to achieve the best possible separation for their specific application.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Electrophilic Chlorination of Dichlorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the relative reactivity of ortho-, meta-, and para-dichlorobenzene isomers towards electrophilic chlorination. The information presented is supported by experimental data to aid researchers in understanding and predicting the outcomes of further chlorination reactions involving these substrates.

Relative Reactivity

The susceptibility of a dichlorobenzene isomer to electrophilic chlorination is determined by the electron-donating and -withdrawing effects of the two chlorine atoms on the benzene ring. While chlorine is an ortho-, para-directing deactivator, the overall electron density of the ring and the positions available for substitution influence the reaction rate.

Experimental evidence indicates that meta-dichlorobenzene is the most reactive of the three isomers . It has been reported to chlorinate at a rate approximately three to four times faster than either ortho- or para-dichlorobenzene in a liquid-phase Friedel-Crafts catalyzed reaction. The order of reactivity is as follows:

• meta-Dichlorobenzene > ortho-Dichlorobenzene ≈ para-Dichlorobenzene

This enhanced reactivity of the meta-isomer can be attributed to the directing effects of the two chlorine atoms. In m-dichlorobenzene, the positions ortho and para to one chlorine atom are not deactivated by the inductive effect of the other chlorine atom to the same extent as in the ortho and para isomers. This results in positions that are relatively more activated towards electrophilic attack.

Product Distribution

The primary product from the electrophilic chlorination of all three dichlorobenzene isomers is 1,2,4-trichlorobenzene . The orientation of the incoming chloro group is governed by the directing effects of the existing chlorine substituents.

Isomer	Major Product	Minor Products
ortho-Dichlorobenzene	1,2,4-Trichlorobenzene	1,2,3-Trichlorobenzene
meta-Dichlorobenzene	1,2,4-Trichlorobenzene	1,2,3-Trichlorobenzene, 1,3,5-Trichlorobenzene
para-Dichlorobenzene	1,2,4-Trichlorobenzene	None

Note: The precise yields of minor products can vary depending on reaction conditions.

The formation of 1,2,4-trichlorobenzene as the major product in all cases is a consequence of the ortho-, para-directing nature of the chlorine substituents. In the case of p-dichlorobenzene, all four available positions for substitution are equivalent, leading exclusively to the formation of 1,2,4-trichlorobenzene. For o- and m-dichlorobenzene, while other isomers are possible, the steric and electronic effects favor the formation of the 1,2,4-isomer.

Experimental Protocol: Electrophilic Chlorination of Dichlorobenzene

The following is a general laboratory procedure for the electrophilic chlorination of a dichlorobenzene isomer.

Materials:

• Dichlorobenzene isomer (ortho-, meta-, or para-)

• Anhydrous ferric chloride (FeCl₃) or anhydrous aluminum chloride (AlCl₃) as a Lewis acid catalyst

• Chlorine (Cl₂) gas

• An inert solvent such as carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂)

• Aqueous sodium hydroxide (NaOH) solution (for neutralization)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) (for drying)

Procedure:

• In a fume hood, a solution of the dichlorobenzene isomer in an inert solvent is prepared in a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser. The outlet of the condenser is connected to a gas trap containing an aqueous NaOH solution to neutralize excess chlorine and the hydrogen chloride (HCl) gas produced.

• A catalytic amount of the Lewis acid (e.g., FeCl₃) is added to the flask.

• Chlorine gas is bubbled through the stirred solution at a controlled rate. The reaction is typically exothermic, and the temperature should be maintained, often around room temperature or slightly elevated, using a water bath if necessary.

• The progress of the reaction can be monitored by techniques such as gas chromatography (GC) to determine the consumption of the starting material and the formation of trichlorobenzene products.

• Upon completion, the reaction mixture is cooled to room temperature. The mixture is then washed with an aqueous NaOH solution to remove the catalyst and any remaining acidic gases, followed by washing with water until the aqueous layer is neutral.

• The organic layer is separated and dried over an anhydrous drying agent (e.g., MgSO₄).

• The solvent is removed by distillation or rotary evaporation.

• The resulting crude trichlorobenzene product can be analyzed by GC to determine the isomer distribution. Further purification can be achieved by distillation or crystallization.

Logical Relationship of Directing Effects

The following diagram illustrates the directing effects of the chlorine atoms on the dichlorobenzene isomers, leading to the observed product distribution upon electrophilic chlorination.

Caption: Directing effects in dichlorobenzene chlorination.

Comparative Guide to Antibody Cross-Reactivity for Trichlorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of antibodies for trichlorobenzene (TCB) isomers. Due to a lack of specific experimental data in publicly available literature detailing the cross-reactivity of antibodies for 1,2,3-TCB, 1,2,4-TCB, and 1,3,5-TCB, this guide will present a theoretical framework based on established principles of immunochemistry. The provided data is illustrative to guide researchers in their experimental design and data interpretation when developing antibodies for these specific isomers.

Principles of Antibody Cross-Reactivity with Small Molecules

Antibodies are developed to bind to a specific molecule, the antigen. For small molecules like trichlorobenzene, which are not immunogenic on their own, they must first be conjugated to a larger carrier protein to elicit an immune response. This small molecule is then referred to as a hapten. The specificity of the resulting antibodies is directed against the unique chemical structure of the hapten.

Cross-reactivity occurs when an antibody raised against a specific hapten also binds to other molecules with similar chemical structures. In the case of trichlorobenzene isomers, all three compounds share the same molecular formula (C₆H₃Cl₃) but differ in the substitution pattern of the chlorine atoms on the benzene ring. This structural similarity is the basis for potential antibody cross-reactivity. The degree of cross-reactivity will depend on how much of the shared structure is recognized by the antibody's binding site (paratope) versus the unique structural features of the target isomer.

Data Presentation: A Theoretical Comparison

The following table presents hypothetical cross-reactivity data for a polyclonal antibody developed against 1,2,4-Trichlorobenzene. This data is for illustrative purposes to demonstrate how such a comparison would be presented. In a real-world scenario, these values would be determined experimentally.

Target Analyte	Chemical Structure	IC50 (ng/mL)	Cross-Reactivity (%)
1,2,4-Trichlorobenzene	Cl-C₆H₃-Cl₂	10	100
1,2,3-Trichlorobenzene	Cl₃-C₆H₃	50	20
1,3,5-Trichlorobenzene	Cl-C₆H₂(Cl)-C₆H₂-Cl	200	5

• IC50: The concentration of the analyte that causes 50% inhibition of the antibody binding to the coating antigen in a competitive ELISA. A lower IC50 value indicates a higher affinity of the antibody for the analyte.

• Cross-Reactivity (%): Calculated as (IC50 of the target hapten / IC50 of the competing analyte) x 100.

Experimental Protocols

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method used to determine the cross-reactivity of antibodies against small molecules.

Hapten Synthesis and Conjugation to Carrier Protein

• Hapten Derivatization: Introduce a functional group (e.g., carboxyl or amino group) onto the trichlorobenzene molecule to enable conjugation to a carrier protein. This is a critical step as the position of the linker arm can influence the specificity of the resulting antibodies. For example, a derivative of 1,2,4-trichlorobenzene could be synthesized to create 4-(2,4,5-trichlorophenoxy)butanoic acid.

• Carrier Protein Conjugation: The derivatized hapten is then covalently linked to a carrier protein such as Bovine Serum Albumin (BSA) for the coating antigen or Keyhole Limpet Hemocyanin (KLH) for the immunogen. The active ester method using N-hydroxysuccinimide (NHS) and a carbodiimide (e.g., EDC) is commonly employed for this purpose.

Competitive ELISA Protocol

• Coating: Microtiter plates are coated with the hapten-BSA conjugate (coating antigen) in a suitable buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The plates are washed with a wash buffer (e.g., Phosphate Buffered Saline with 0.05% Tween 20, PBST) to remove any unbound coating antigen.

• Blocking: The remaining protein-binding sites on the plate are blocked by adding a blocking buffer (e.g., 1% BSA in PBST) and incubating for 1-2 hours at room temperature.

• Washing: The plates are washed again with wash buffer.

• Competitive Reaction: A mixture of the specific polyclonal antibody and either the standard (the target trichlorobenzene isomer) or the test compound (the other isomers) at various concentrations is added to the wells. The plates are incubated for 1-2 hours at room temperature. During this step, the free analyte in the solution competes with the immobilized coating antigen for binding to the limited amount of antibody.

• Washing: The plates are washed to remove unbound antibodies and analytes.

• Addition of Secondary Antibody: A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) that is specific for the primary antibody (e.g., Goat Anti-Rabbit IgG-HRP) is added to each well and incubated for 1 hour at room temperature.

• Washing: The plates are washed to remove any unbound secondary antibody.

• Substrate Addition: A substrate solution for the enzyme (e.g., TMB for HRP) is added to the wells, and the plate is incubated in the dark until a color develops.

• Stopping the Reaction: The enzyme reaction is stopped by adding a stop solution (e.g., 2M H₂SO₄).

• Data Analysis: The absorbance is read at a specific wavelength (e.g., 450 nm for TMB) using a microplate reader. The percentage of inhibition is calculated for each concentration of the competing analytes, and the IC50 values are determined from the resulting dose-response curves.

Visualizations

Caption: Experimental workflow for a competitive ELISA.

Caption: Structures of Trichlorobenzene Isomers.

Isomerization of 1,2,4-Trichlorobenzene: A Comparative Guide to Catalytic Conversion into 1,2,3-TCB and 1,3,5-TCB

For Researchers, Scientists, and Drug Development Professionals

The selective isomerization of 1,2,4-trichlorobenzene (1,2,4-TCB) to its 1,2,3- and 1,3,5-isomers is a critical process for the synthesis of various fine chemicals, pharmaceuticals, and agricultural products. This guide provides a comprehensive comparison of different catalytic systems and reaction conditions for this isomerization, supported by experimental data. The information is primarily derived from patented processes that utilize acid-type zeolite catalysts to facilitate the conversion.

Performance Comparison of Catalytic Systems

The isomerization of 1,2,4-TCB is effectively achieved using acid-type zeolite catalysts, such as mordenite and beta zeolite, in a liquid-phase reaction.[1][2] The presence of hydrogen is crucial for maintaining catalyst activity and preventing the formation of high-boiling point byproducts that can lead to catalyst deactivation.[1][2] The following table summarizes the performance of various catalysts under different experimental conditions, based on data from extensive studies in the field.

Experiment ID	Catalyst	Starting Material	Temperature (°C)	Pressure ( kg/cm ²G)	WHSV (hr⁻¹)	H₂/TCB Molar Ratio	Product Distribution (%)
1,2,3-TCB
1	Catalyst A (Beta Zeolite + 0.5% Re)	100% 1,2,4-TCB	350	30	1.0	0.1	10.5
2	Catalyst C (Beta Zeolite + 0.2% Re)	100% 1,2,4-TCB	350	30	1.0	0.1	9.8
3	Catalyst D (Mordenite)	100% 1,2,4-TCB	350	30	1.0	0.1	8.5
4	Catalyst E (Mordenite + 0.1% Re)	100% 1,2,4-TCB	350	30	1.0	0.1	9.2
5	Catalyst F (Beta Zeolite + 0.5% Re)	100% 1,2,4-TCB	380	50	0.5	0.2	12.1
6	Catalyst G (Mordenite + 0.5% Re)	100% 1,2,4-TCB	380	50	0.5	0.2	11.5
7 (Comparative)	Catalyst C (Beta Zeolite + 0.2% Re)	100% 1,2,4-TCB	350	30	1.0	0	5.1

WHSV (Weight Hourly Space Velocity) is the weight of feed flowing per hour per unit weight of the catalyst. The data for the comparative experiment (ID 7) was taken 6 hours after the start of the reaction due to significant catalyst deactivation in the absence of hydrogen.[1][2]

Experimental Protocols

The following sections detail the methodologies for the preparation of the catalysts and the isomerization reaction.

Catalyst Preparation

The catalysts used in these experiments were prepared using either beta zeolite or mordenite zeolite as the base material. The general procedure involved the following steps:

• Zeolite Powder Preparation : A commercially available zeolite powder is typically used as the starting material.

• Binder Addition and Extrusion : The zeolite powder is kneaded with a binder, such as alumina sol, and then extruded to form pellets of a desired size (e.g., 1/16 inch diameter).

• Calcination : The extruded pellets are calcined in air at a high temperature, typically around 500-550°C, for several hours to ensure the removal of any organic templates and to activate the catalyst.

• Metal Impregnation (for Re-containing catalysts) : The calcined zeolite pellets are impregnated with a solution of a rhenium compound, such as aqueous perrhenic acid, to achieve the desired metal loading. This is followed by drying (e.g., at 120°C overnight) and a final calcination step (e.g., at 540°C for 2 hours).[1][2]

Isomerization Reaction

The isomerization of 1,2,4-TCB was carried out in a continuous flow fixed-bed reactor system. The experimental workflow is as follows:

• Reactor Loading : A fixed amount of the prepared catalyst is loaded into a stainless steel reactor tube.

• System Purge : The reactor system is purged with an inert gas, such as nitrogen, to remove any air and moisture.

• Pressurization and Heating : The system is pressurized with hydrogen to the desired reaction pressure, and the reactor is heated to the target temperature.

• Feed Introduction : A feed of 1,2,4-trichlorobenzene is introduced into the reactor at a specific weight hourly space velocity (WHSV) along with a continuous flow of hydrogen.

• Product Collection and Analysis : The reaction product exiting the reactor is cooled, collected, and analyzed using gas chromatography (GC) to determine the composition of the trichlorobenzene isomers.

Isomerization Pathway

The isomerization of 1,2,4-trichlorobenzene over an acid catalyst is believed to proceed through a series of intramolecular 1,2-chlorine shifts. The acidic sites on the zeolite catalyst facilitate the migration of chlorine atoms around the benzene ring, leading to the formation of the thermodynamically more stable isomers, 1,2,3-TCB and 1,3,5-TCB.

Caption: Isomerization pathways of 1,2,4-TCB.

Experimental Workflow

The general workflow for the catalytic isomerization experiments is depicted in the diagram below.

References

• 1. US5180862A - Process for isomerizing trichlorobenzene - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,2,3-Trichlorobenzene: A Comprehensive Guide

For researchers and professionals in drug development, the proper handling and disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of 1,2,3-Trichlorobenzene, a compound that requires careful management due to its hazardous characteristics.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, it is crucial to be familiar with the safety precautions for handling 1,2,3-Trichlorobenzene. This substance is harmful if swallowed and can cause irritation to the eyes, skin, and respiratory system.[1] It is also very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

• Respiratory Protection: Use a P2 filter respirator for harmful particles, especially when dealing with dust or aerosols.[1][4][5] Work in a well-ventilated area or use local exhaust ventilation.[3]

Step-by-Step Disposal Procedure

The disposal of 1,2,3-Trichlorobenzene must be conducted in accordance with federal, state, and local hazardous waste regulations.[2][3] Chemical waste generators are responsible for correctly classifying their waste.[2][3]

1. Waste Identification and Classification:

• 1,2,3-Trichlorobenzene is classified as a hazardous waste.

• It is transported under the shipping name "TOXIC SOLIDS, ORGANIC, N.O.S." with UN Number UN2811.[3]

2. Collection and Storage:

• Collect waste 1,2,3-Trichlorobenzene in a suitable, tightly closed container.[3]

• Store the container in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.[3]

• Label the container clearly as "Hazardous Waste" and include the chemical name "1,2,3-Trichlorobenzene."

3. Spill Management:

• In the event of a spill, avoid generating dust.[3] If appropriate, moisten the spilled solid to prevent it from becoming airborne.[1][4][5][6]

• Scoop up the spilled material with a non-sparking tool and place it into a suitable container for disposal.[3]

• For small spills, you can dampen the solid with acetone and transfer it to a suitable container. Use absorbent paper dampened with acetone to clean up any remaining material.[7]

• Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual disposal.[7]

• Wash the contaminated area with a strong soap and water solution.[7]

4. Final Disposal:

• The recommended method for the disposal of 1,2,3-Trichlorobenzene is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[4]

• Do not dispose of this chemical into the environment or down the drain.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,2,3-Trichlorobenzene relevant to its handling and disposal.

Property	Value	Source
Oral LD50 (rat)	1830 mg/kg	[3]
Flash Point	113 °C (235.4 °F)	[4]
Autoignition Temperature	> 500 °C (932 °F)	[4]
Boiling Point	218 °C	[4]
Melting Point	53.5 °C	[4]
log Kow (Octanol/water partition coefficient)	4.05	[1][6]

Disposal Workflow Diagram

The logical steps for the proper disposal of 1,2,3-Trichlorobenzene are illustrated in the workflow diagram below.

Caption: Workflow for the safe disposal of 1,2,3-Trichlorobenzene.

References

• 1. ICSC 1222 - 1,2,3-TRICHLOROBENZENE [chemicalsafety.ilo.org]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 1,2,3-Trichlorobenzene | C6H3Cl3 | CID 6895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2,3-TRICHLOROBENZENE [training.itcilo.org]
• 7. 1,2,3-TRICHLOROBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Navigating the Safe Handling of 1,2,3-Trichlorobenzene: A Comprehensive Guide

For Immediate Reference: Essential Safety and Operational Protocols

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with 1,2,3-Trichlorobenzene. Adherence to these protocols is essential for ensuring personal safety and minimizing environmental impact. This document offers step-by-step guidance for handling, personal protective equipment (PPE) selection, and disposal of this chemical.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when handling 1,2,3-Trichlorobenzene to prevent exposure through inhalation, skin contact, or eye contact.[1][2] The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles that can cause eye irritation and possible burns.[1]
Skin Protection	Wear appropriate protective gloves and clothing to minimize skin contact.[1]	Prevents skin irritation and absorption. Prolonged exposure can lead to skin burns.
Respiratory Protection	A NIOSH/MSHA-approved respirator is required if working outside of a fume hood or if airborne concentrations are expected to exceed exposure limits.[1][3] A P2 filter respirator for harmful particles is recommended.[3]	Protects against inhalation of vapors and dust which can cause respiratory tract irritation.[1][3]

Quantitative Safety Data

Parameter	Value	Source
Occupational Exposure Limit (MAK)	5 ppm (38 mg/m³)	[1][4]
Glove Material Compatibility
Nitrile Rubber	Poor to Fair	[5]
Natural Rubber	Poor	[5]
Polyvinyl Chloride (PVC)	Poor	[5]

Note on Glove Selection: Specific breakthrough time data for 1,2,3-Trichlorobenzene is limited. The provided data is for 1,2,4-Trichlorobenzene and should be used as a conservative estimate. It is highly recommended to use gloves specifically rated for chlorinated solvents and to change them frequently.

Operational Plan: Safe Handling and Storage

Engineering Controls:

• Always handle 1,2,3-Trichlorobenzene in a well-ventilated area.[2]

• Use a certified chemical fume hood for all procedures that may generate dust or vapors.[2]

• Ensure that an eyewash station and a safety shower are readily accessible in the immediate work area.[2]

Handling Procedures:

• Read and understand the Safety Data Sheet (SDS) for 1,2,3-Trichlorobenzene before beginning any work.

• Wear all required personal protective equipment as detailed in the table above.

• Avoid creating dust.[3]

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1][6]

• Keep the container tightly closed when not in use.[1][2]

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidants.[2][3]

• Keep containers tightly sealed to prevent evaporation and leakage.[2]

Disposal Plan: Responsible Waste Management

1,2,3-Trichlorobenzene and any contaminated materials must be disposed of as hazardous waste in accordance with all federal, state, and local regulations.[2]

Recommended Disposal Method:

• The primary recommended method of disposal is incineration by a licensed chemical destruction facility.[6] This process should include flue gas scrubbing to neutralize harmful emissions.[6]

Waste Segregation:

• Collect all 1,2,3-Trichlorobenzene waste, including contaminated PPE and cleaning materials, in a designated, properly labeled, and sealed hazardous waste container.

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety department.

Emergency Procedures: Spill Response Workflow

In the event of a 1,2,3-Trichlorobenzene spill, follow the established emergency protocol. The following diagram illustrates the logical workflow for a safe and effective response.

Caption: Workflow for responding to a 1,2,3-Trichlorobenzene spill.

References

• 1. ICSC 1222 - 1,2,3-TRICHLOROBENZENE [chemicalsafety.ilo.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. mtpinnacle.com [mtpinnacle.com]
• 6. Disposal methods for chlorinated aromatic waste - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]